Sodium Bromide

• CAS: 12431-56-0

Core Science & Biosynthesis

A Technical Guide to Laboratory Synthesis of Sodium Bromide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details various methods for the laboratory synthesis of sodium bromide (NaBr), a crucial inorganic salt with wide applications in pharmaceuticals, chemical synthesis, and more. The following sections provide a comparative analysis of common synthesis routes, detailed experimental protocols, and visual representations of the chemical pathways and workflows.

Comparative Analysis of Synthesis Methods

The selection of a suitable synthesis method for sodium bromide in a laboratory setting depends on factors such as available starting materials, desired purity, and scalability. The following table summarizes the quantitative data associated with four common methods.

Synthesis Method	Key Reactants	Typical Reaction Time	Reported Yield	Reported Purity	Key Advantages	Key Disadvantages
Neutralization	Hydrobromic acid (HBr), Sodium hydroxide (NaOH) or Sodium carbonate (Na₂CO₃)	1-2 hours	High (>95%)	High (>99%)	Simple procedure, high purity product.	Requires handling of corrosive hydrobromic acid.
Reaction with Bromine	Bromine (Br₂), Sodium hydroxide (NaOH)	2-4 hours	Good to High	Variable, requires byproduct removal	Utilizes elemental bromine directly.	Forms sodium bromate (NaBrO₃) byproduct, requiring an additional reduction step.
Urea Reduction	Bromine (Br₂), Sodium carbonate (Na₂CO₃), Urea (CO(NH₂)₂)	3-5 hours	Good	Good to High	Avoids the direct use of HBr and minimizes bromate formation.	Reaction temperature needs careful control.
Ferrosoferric Bromide	Iron (Fe), Bromine (Br₂), Sodium carbonate (Na₂CO₃)	4-6 hours	Moderate to Good	Good	Utilizes readily available starting materials.	Multi-step process, involves handling of iron slurry.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments discussed.

Neutralization Method

This method involves the direct neutralization of a sodium base with hydrobromic acid.[1][2]

1.1. Using Sodium Hydroxide

• Reaction: HBr + NaOH → NaBr + H₂O[3][4][5]

• Procedure:

  • In a glass beaker, place a specific volume of 35-40 wt% hydrobromic acid.[6]

  • While continuously stirring, slowly add a 40-45 wt% sodium hydroxide solution to the beaker.[6]

  • Monitor the pH of the solution. Continue adding the sodium hydroxide solution until the pH reaches a neutral range of 7.5-8.0.[7][8]

  • Transfer the resulting sodium bromide solution to an evaporating dish.

  • Heat the solution to a temperature of 160-180 °C to concentrate it until its relative density reaches 1.55-1.60.[6]

  • Allow the concentrated solution to cool, which will cause sodium bromide crystals to precipitate.

  • Collect the crystals by filtration and dry them to obtain the final product.

1.2. Using Sodium Carbonate

• Reaction: 2HBr + Na₂CO₃ → 2NaBr + H₂O + CO₂[9]

• Procedure:

  • Prepare a solution of sodium carbonate in water.

  • Slowly add hydrobromic acid to the sodium carbonate solution while stirring. Carbon dioxide gas will evolve.

  • Continue adding the acid until the evolution of gas ceases and the solution is neutral.

  • Follow steps 4-7 from the sodium hydroxide method to isolate the sodium bromide crystals.

Reaction of Sodium Hydroxide with Bromine

This method involves the reaction of elemental bromine with a sodium hydroxide solution. This reaction produces both sodium bromide and sodium bromate.[9][10][11][12]

• Reaction: 3Br₂ + 6NaOH → 5NaBr + NaBrO₃ + 3H₂O[13]

• Procedure:

  • In a reaction vessel, place a 32% solution of sodium hydroxide.[14]

  • Slowly introduce bromine into the sodium hydroxide solution while stirring. The reaction is exothermic, and the temperature should be controlled at around 80 °C.[8][14]

  • Continue adding bromine until the pH of the solution is between 6 and 7.[14]

  • To remove any unreacted bromine, add a small amount of hydrogen peroxide solution until the reddish color of bromine disappears.

  • The resulting solution contains both sodium bromide and sodium bromate. To isolate sodium bromide, the sodium bromate must be reduced.

  • Evaporate the solution to dryness.

  • Heat the solid residue with carbon (charcoal) to reduce the sodium bromate to sodium bromide: NaBrO₃ + 3C → NaBr + 3CO.[9]

  • The resulting solid is then dissolved in water, filtered to remove the excess carbon, and recrystallized to obtain pure sodium bromide.

Urea Reduction Method

This method utilizes urea as a reducing agent to convert bromine directly to sodium bromide in the presence of sodium carbonate.[1][8]

• Reaction: 3Br₂ + 3Na₂CO₃ + (NH₂)₂CO → 6NaBr + 4CO₂ + N₂ + 2H₂O[13]

• Procedure:

  • Dissolve sodium carbonate and urea in hot water in a reaction vessel.[7]

  • Slowly add bromine to the solution while maintaining the reaction temperature between 75-85 °C.[1]

  • Continue the addition of bromine until the pH of the solution reaches 6-7.[1]

  • Add activated carbon to the solution to decolorize it.

  • Filter the hot solution to remove the activated carbon.

  • Allow the filtrate to cool, which will cause sodium bromide to crystallize.

  • Collect the crystals by filtration and dry them.

Ferrosoferric Bromide Method

This method involves the initial formation of a complex iron bromide salt, which is then converted to sodium bromide.[8][9]

• Overall Reaction: 3Fe + 4Br₂ + 4Na₂CO₃ → 8NaBr + FeCO₃ + Fe₂(CO₃)₃[9]

• Procedure:

  • Add iron filings to bromine water to form ferrosoferric bromide (Fe[FeBr₅]).

  • Dissolve the resulting double salt in an excess of water.

  • Add a solution of sodium carbonate to the iron bromide solution. This will precipitate iron carbonates.

  • Filter the mixture to remove the insoluble iron carbonates.

  • The filtrate, which contains the sodium bromide solution, is then concentrated by evaporation.

  • Allow the concentrated solution to cool to crystallize the sodium bromide.

  • Collect the crystals by filtration and dry them.

Visualizations

The following diagrams illustrate the chemical pathways and experimental workflows for the described synthesis methods.

Figure 1: Chemical pathway for the Neutralization method.

Figure 2: Experimental workflow for the reaction of NaOH with Bromine.

Figure 3: Chemical pathway for the Urea Reduction method.

Figure 4: Experimental workflow for the Ferrosoferric Bromide method.

References

• 1. Preparation and application of sodium bromide [sawaint.com]
• 2. homework.study.com [homework.study.com]
• 3. you-iggy.com [you-iggy.com]
• 4. ck12.org [ck12.org]
• 5. wyzant.com [wyzant.com]
• 6. CN103395806A - Preparation method of sodium bromide guaranteed reagent - Google Patents [patents.google.com]
• 7. the production processes of sodium bromide [wtfinechem.com]
• 8. CN1354125A - Production method of sodium bromide, sodium bromate, potassium bromide and potassium bromate by using bromide and alkali - Google Patents [patents.google.com]
• 9. Sodium bromide synthesis - chemicalbook [chemicalbook.com]
• 10. The reaction of bromine with warm \mathrm{NaOH}(\mathrm{aq}) produces pro.. [askfilo.com]
• 11. Bromine react with NaOH to produce [allen.in]
• 12. brainly.com [brainly.com]
• 13. China Sodium Bromide Manufacture and Factory | Toption [toptionchem.com]
• 14. CN1144757C - Production method of sodium bromide, sodium bromate, potassium bromide and potassium bromate by using bromide and alkali - Google Patents [patents.google.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Anhydrous Sodium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of anhydrous sodium bromide (NaBr). The information is curated for researchers, scientists, and professionals in drug development, with a focus on quantitative data, experimental methodologies, and visual representations of key concepts.

Physical Properties of Anhydrous Sodium Bromide

Anhydrous sodium bromide is a white, crystalline solid. It is an ionic compound with a high melting and boiling point.[1][][3] It is known to be hygroscopic, readily absorbing moisture from the atmosphere.[][4][5][6]

Quantitative Physical Data

The key physical properties of anhydrous sodium bromide are summarized in the table below for easy reference and comparison.

Property	Value	Conditions
Molar Mass	102.89 g/mol
Melting Point	747 °C (1020 K)	Anhydrous[1][7]
755 °C	[][4][8]
758 °C	[][9]
Boiling Point	1390 °C (1660 K)	[1][][4]
1396 °C	[10]
Density	3.203 g/cm³
3.21 g/cm³	25 °C[7][11]
Refractive Index	1.6412	[][8]
Vapor Pressure	1 mm Hg	806 °C[]

Solubility Profile

Sodium bromide is highly soluble in water and shows solubility in various other polar solvents.[1][12][13] The solubility in different solvents is detailed in the table below.

Solvent	Solubility ( g/100 g of solvent)	Temperature (°C)
Water	79.52	0[1]
94.32	25[1]
116.2	100[1]
121	100[][9]
Methanol	17.3	0[1][11]
16.8	20[1][11]
16.7
16.1	40[1][11]
15.3	60[1][11]
Ethanol	2.45	0[1][11]
2.32	20[1][11]
2.29	30[1][11]
2.35	70[1][11]
Formic Acid	19.3	18[1][11]
19.4	25[1][11]
Glycerol	38.7	20[1][11]
Dimethylformamide	3.2	10.3[1]

Crystal Structure

Anhydrous sodium bromide crystallizes in a cubic motif, similar to sodium chloride, sodium fluoride, and sodium iodide.[1][4] The anhydrous form crystallizes from water at temperatures above 50.7 °C.[1][]

Crystal System	Lattice Parameter
Cubic	5.97 Å[7]

Chemical Properties and Reactivity

Anhydrous sodium bromide is a stable ionic compound under normal conditions.[4] It serves as a widely used source of the bromide ion in various chemical reactions.[1]

Key Chemical Data

Property	Value/Description
Chemical Formula	NaBr[1]
Acidity (pKa)	Neutral in aqueous solution[9]
Stability	Stable under normal conditions.[4] Incompatible with strong acids.[][3][5]
Hygroscopicity	Hygroscopic, absorbs moisture from the air.[][4][5]
Toxicity (LD50)	3500 mg/kg (oral, rats)[1][11]

Reactivity Profile

• Source of Bromide: Sodium bromide is a primary source of the bromide ion for various applications, including the synthesis of other bromine compounds.[1]

• Reaction with Chlorine: It reacts with chlorine gas to produce bromine and sodium chloride.[1]

  • 2 NaBr + Cl₂ → Br₂ + 2 NaCl

• Finkelstein Reaction: It is used in the Finkelstein reaction to convert alkyl chlorides to the more reactive alkyl bromides.[1]

  • NaBr + R-Cl → R-Br + NaCl

• Formation of Silver Bromide: Sodium bromide is used to prepare the photosensitive salt, silver bromide.[1]

• Reaction with Strong Acids: It can react with strong acids to generate hydrogen bromide.[]

Experimental Protocols

The following sections detail the general experimental methodologies for determining the key physical and chemical properties of anhydrous sodium bromide.

Determination of Melting Point

The melting point of anhydrous sodium bromide is determined using the capillary method.

Methodology:

• Sample Preparation: A small amount of finely powdered anhydrous sodium bromide is packed into a capillary tube to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus is used.

• Procedure: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: The temperature at which the solid begins to melt and the temperature at which it becomes completely liquid are recorded as the melting range. For a pure substance like anhydrous sodium bromide, this range should be narrow.

Determination of Density

The density of anhydrous sodium bromide can be determined using the gas pycnometry method.

Methodology:

• Sample Preparation: A known mass of anhydrous sodium bromide is accurately weighed.

• Apparatus: A gas pycnometer, which uses an inert gas like helium.

• Procedure: The sample is placed in the sample chamber of the pycnometer. The chamber is filled with helium at a known pressure. The gas is then expanded into a reference chamber of known volume.

• Calculation: By measuring the pressure change, the volume of the solid sample can be accurately determined. The density is then calculated by dividing the mass of the sample by its volume.

Determination of Solubility

The solubility of anhydrous sodium bromide in a given solvent is determined by the equilibrium solubility method.

Methodology:

• Sample Preparation: An excess amount of anhydrous sodium bromide is added to a known volume of the solvent in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature for a sufficient period to ensure that equilibrium is reached and the solution is saturated.

• Analysis: A known volume of the saturated solution is carefully removed, ensuring no solid particles are transferred. The solvent is then evaporated, and the mass of the remaining dissolved sodium bromide is determined.

• Calculation: The solubility is expressed as the mass of solute per 100 g of solvent.

X-ray Crystallography

The crystal structure of anhydrous sodium bromide is determined by single-crystal X-ray diffraction.

Methodology:

• Crystal Growth: A suitable single crystal of anhydrous sodium bromide is grown.

• Data Collection: The crystal is mounted on a goniometer and placed in an X-ray beam. As the crystal is rotated, the diffraction pattern of the X-rays is recorded by a detector.

• Structure Solution and Refinement: The diffraction data is used to calculate an electron density map of the crystal. From this map, the positions of the sodium and bromide ions in the unit cell can be determined. The structural model is then refined to best fit the experimental data.

Synthesis and Purification

Anhydrous sodium bromide can be synthesized through various methods, with the neutralization reaction being a common approach.

Synthesis of Sodium Bromide

Caption: Synthesis of Anhydrous Sodium Bromide.

Experimental Protocol for Synthesis:

• Neutralization: A solution of sodium hydroxide or sodium carbonate is carefully neutralized with hydrobromic acid.[11][14] The reaction is typically monitored with a pH meter to ensure complete neutralization.

• Evaporation and Crystallization: The resulting sodium bromide solution is then concentrated by heating to evaporate the water. To obtain the anhydrous form, the crystallization is carried out at a temperature above 50.7 °C.[1][]

• Purification: The crystals are then separated by filtration and dried to yield pure anhydrous sodium bromide.

Chemical Reactivity Workflow

The following diagram illustrates a typical chemical reaction workflow involving anhydrous sodium bromide as a source of the bromide ion.

Caption: General Reactivity Workflow of NaBr.

Safety and Handling

Anhydrous sodium bromide has a low acute toxicity.[1][11] However, it is important to handle it with appropriate safety precautions in a laboratory setting. It should be stored in a cool, dry, and well-ventilated area, away from strong acids.[15] Due to its hygroscopic nature, it should be stored in a tightly sealed container.[3][5][15] When handling, avoid ingestion and inhalation, and use appropriate personal protective equipment, including gloves and safety glasses.[15]

References

• 1. NEMI Method Summary - 320.1 [nemi.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. US5212098A - Bromide ion determination - Google Patents [patents.google.com]
• 5. alnoor.edu.iq [alnoor.edu.iq]
• 6. mt.com [mt.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Assessment and Validation of a Hygroscopic Growth Model with Different Water Activity Estimation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. Preparation and application of sodium bromide [sawaint.com]
• 12. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Sodium bromide synthesis - chemicalbook [chemicalbook.com]
• 15. CN103395806A - Preparation method of sodium bromide guaranteed reagent - Google Patents [patents.google.com]

Sodium Bromide: A Versatile and Cost-Effective Bromide Ion Source for Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium bromide (NaBr) has established itself as a cornerstone reagent in organic chemistry, serving as an economical and highly effective source of bromide ions for a multitude of synthetic transformations. Its utility spans from the fundamental synthesis of alkyl and aryl bromides to its crucial role as a co-catalyst in advanced oxidation reactions. This technical guide provides a comprehensive overview of the core applications of sodium bromide, with a focus on practical experimental protocols, quantitative data analysis, and a clear visualization of the underlying reaction mechanisms. For professionals in research and drug development, understanding the versatility and practical application of this simple salt can unlock efficient and scalable synthetic routes to key intermediates and active pharmaceutical ingredients.

Introduction

The introduction of a bromine atom into an organic molecule is a pivotal step in the synthesis of a vast array of pharmaceuticals, agrochemicals, and functional materials. Organic bromides are versatile intermediates, readily participating in nucleophilic substitution, elimination, and organometallic coupling reactions. While various brominating agents are available, sodium bromide offers a unique combination of low cost, high bromide content, stability, and relatively low toxicity, making it an attractive choice for both laboratory-scale synthesis and industrial production. This guide will delve into the primary applications of sodium bromide as a bromide ion source, providing detailed experimental insights and data-driven comparisons.

Synthesis of Alkyl Bromides from Alcohols

One of the most common applications of sodium bromide is the conversion of alcohols to alkyl bromides. This transformation is typically achieved by reacting the alcohol with sodium bromide in the presence of a strong acid, most commonly sulfuric acid (H₂SO₄). The acid protonates the alcohol's hydroxyl group, converting it into a good leaving group (water), which is then displaced by the bromide ion via a nucleophilic substitution reaction.

Reaction Mechanism and Workflow

The reaction proceeds through the in situ generation of hydrogen bromide (HBr), which then acts as the brominating agent. The overall process can be visualized as a straightforward workflow.

Figure 1: General workflow for the synthesis of alkyl bromides from alcohols using NaBr and H₂SO₄.

The mechanism for primary and secondary alcohols is typically Sₙ2, involving a backside attack by the bromide ion on the protonated alcohol.

Figure 2: Sₙ2 mechanism for the conversion of a primary alcohol to an alkyl bromide.

Experimental Protocol: Synthesis of 1-Bromopropane

This protocol details the synthesis of 1-bromopropane from 1-propanol.

Materials:

• 1-Propanol (37.5 mL)

• Anhydrous sodium bromide (69.0 g)

• Concentrated sulfuric acid (50 mL)

• Water (50 mL)

• 3% NaCl solution

• Anhydrous magnesium sulfate

• Calcium carbonate

Procedure:

• In a 250 mL two-neck round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 69.0 g of anhydrous sodium bromide.

• Add 50 mL of water and 37.5 mL of 1-propanol while stirring.

• Once a homogeneous solution is obtained, slowly add 50 mL of concentrated sulfuric acid through a dropping funnel, ensuring the mixture boils gently.

• Maintain reflux for 20 minutes.

• Allow the reaction mixture to cool to room temperature. Continue stirring for 4 hours, during which sodium hydrogen sulfate will precipitate.

• Distill the mixture, collecting the distillate up to a vapor temperature of 95 °C.

• Wash the cloudy distillate with 20 mL of 3% NaCl solution to remove any unreacted alcohol.

• Separate the organic layer and wash it twice with 10 mL of concentrated sulfuric acid to remove any formed ether.

• Distill the organic layer at atmospheric pressure.

• Add a small amount of calcium carbonate (to neutralize any remaining HBr) and anhydrous magnesium sulfate to the final product.

Data Presentation: Synthesis of Alkyl Bromides

Alcohol	Product	Reagents	Conditions	Yield (%)	Reference
1-Propanol	1-Bromopropane	NaBr, H₂SO₄, H₂O	Reflux, 20 min	~70	[1]
Ethanol	Bromoethane	NaBr, H₂SO₄	Slow distillation	~74	[1]
n-Butyl alcohol	n-Butyl bromide	NaBr, H₂SO₄	Reflux, 5-6 h	90-93
iso-Amyl alcohol	iso-Amyl bromide	NaBr, H₂SO₄	-	~70
Trimethylene glycol	Trimethylene bromide	NaBr, H₂SO₄	-	85
n-Octyl alcohol	n-Octyl bromide	HBr, H₂SO₄	Reflux, 5-6 h	91

TEMPO-Mediated Oxidation of Alcohols

Sodium bromide plays a critical role as a co-catalyst in the (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO)-mediated oxidation of primary and secondary alcohols to aldehydes and ketones, respectively. This system, typically employing sodium hypochlorite (NaOCl) as the primary oxidant, is highly efficient and selective, operating under mild conditions.

Catalytic Cycle

The bromide ion from NaBr is oxidized by NaOCl to form hypobromite (BrO⁻), which then oxidizes the TEMPO radical to the active N-oxoammonium ion. The N-oxoammonium ion is the key species that oxidizes the alcohol to the corresponding carbonyl compound, regenerating the hydroxylamine form of TEMPO, which is then re-oxidized back into the catalytic cycle.

Figure 3: Catalytic cycle of TEMPO-mediated oxidation with NaBr.

Experimental Protocol: General Procedure for Batch Oxidation

Materials:

• Alcohol substrate

• Dichloromethane (DCM)

• TEMPO (10 mol%)

• 0.6 M NaBr solution (0.23 equiv)

• Sodium hypochlorite (NaOCl) solution (1 equiv)

• Saturated NaHCO₃ solution

• 10% w/v Na₂S₂O₃ solution

Procedure:

• In a round-bottom flask cooled in a water bath, dissolve the alcohol substrate in DCM to a concentration of 0.25 M – 1 M.

• Add 10 mol% of TEMPO to the solution.

• Successively add 0.23 equivalents of 0.6 M NaBr solution, 1 equivalent of NaOCl solution, and saturated NaHCO₃ solution to achieve a pH of approximately 9.5.[2]

• Stir the resulting biphasic mixture vigorously at ambient temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After 1 hour, quench the reaction by adding 10% w/v Na₂S₂O₃ solution to consume any unreacted NaOCl.[2]

• Proceed with standard aqueous work-up and purification.

Data Presentation: TEMPO-Mediated Oxidation of Various Alcohols

Substrate (Alcohol)	Product (Aldehyde/Ketone)	Yield (%)	Reference
3-Phenyl-1-propanol	3-Phenylpropanal	95	[2]
1-Octanol	Octanal	92
Cinnamyl alcohol	Cinnamaldehyde	96
Benzyl alcohol	Benzaldehyde	98
4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	97
4-Nitrobenzyl alcohol	4-Nitrobenzaldehyde	93
2-Octanol	2-Octanone	94
Cyclohexanol	Cyclohexanone	91

Electrophilic Bromination of Alkenes

Sodium bromide can be used as a safe and environmentally friendly source of bromine for the electrophilic bromination of alkenes. In this approach, NaBr is oxidized in situ to molecular bromine (Br₂) or another electrophilic bromine species, which then adds across the double bond of the alkene to form a vicinal dibromide. This method avoids the direct handling of hazardous and corrosive liquid bromine.

General Reaction and Mechanism

Various oxidizing agents can be employed, such as sodium perborate (SPB) or Oxone®, in the presence of an acid (e.g., acetic acid). The reaction proceeds via the formation of a cyclic bromonium ion intermediate, which is then opened by the attack of a bromide ion, leading to the anti-addition of the two bromine atoms.

Figure 4: Mechanism of electrophilic bromination of an alkene.

Experimental Protocol: Greener Bromination of Stilbene

This protocol describes a safer and more environmentally friendly method for the bromination of (E)-stilbene.

Materials:

• (E)-Stilbene

• Sodium bromide (NaBr)

• Sodium perborate (SPB)

• Glacial acetic acid

Procedure:

• In a suitable flask, dissolve (E)-stilbene in glacial acetic acid.

• Add sodium bromide and sodium perborate to the solution.

• Stir the mixture at room temperature. The reaction progress can be monitored by the disappearance of the starting material using TLC.

• Once the reaction is complete, pour the mixture into water.

• Collect the precipitated product by vacuum filtration.

• Wash the product with water to remove any remaining acetic acid and salts.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 1,2-dibromo-1,2-diphenylethane.

Data Presentation: Electrophilic Bromination of Alkenes with NaBr

Alkene	Oxidant	Solvent	Product	Yield (%)	Reference
(E)-Stilbene	Sodium Perborate	Acetic Acid	meso-1,2-Dibromo-1,2-diphenylethane	High	[3]
Chalcone	Sodium Perborate	Acetic Acid	2,3-Dibromo-1,3-diphenyl-1-propanone	Good	[3]
Cyclohexene	Oxone®	CH₂Cl₂/H₂O	trans-1,2-Dibromocyclohexane	95
1-Octene	Oxone®	CH₂Cl₂/H₂O	1,2-Dibromooctane	92
Styrene	Oxone®	CH₂Cl₂/H₂O	1,2-Dibromo-1-phenylethane	94

Other Notable Applications

Beyond the core applications detailed above, sodium bromide finds use in several other important organic transformations:

• Finkelstein Reaction: While traditionally associated with the synthesis of alkyl iodides from alkyl chlorides or bromides using sodium iodide, the principles of halide exchange can be applied more broadly. In some instances, sodium bromide can be used to convert alkyl chlorides to the more reactive alkyl bromides.

• C-H Functionalization: Emerging research has demonstrated the use of sodium bromide in the regioselective bromination of C-H bonds, often facilitated by a directing group and a suitable oxidant.[4]

• Synthesis of Brominated Heterocycles: Sodium bromide, in combination with an oxidant, provides a convenient method for the bromination of various heterocyclic compounds, which are important scaffolds in medicinal chemistry.

Conclusion

Sodium bromide is a remarkably versatile and indispensable reagent in the arsenal of the modern organic chemist. Its low cost, stability, and effectiveness as a bromide ion source make it a preferred choice for a range of fundamental and advanced synthetic transformations. From the robust and scalable synthesis of alkyl bromides to its role as a key co-catalyst in selective oxidations and its application in greener bromination protocols, NaBr continues to be a workhorse in both academic research and industrial drug development. The detailed protocols and compiled data in this guide are intended to empower researchers to effectively harness the synthetic potential of this simple yet powerful salt.

References

• 1. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. Demystifying Sodium bromide: An In-depth look at its Applications and Implications_Chemicalbook [chemicalbook.com]

Unveiling the Atomic Architecture of Sodium Bromide: A Technical Guide to its Crystal Structure and Lattice Parameters

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure and lattice parameters of sodium bromide (NaBr), a compound of significant interest in pharmaceutical and materials science research. This document is intended for researchers, scientists, and drug development professionals, offering in-depth data, detailed experimental methodologies, and visual representations of the underlying structural concepts.

Core Crystallographic Data of Sodium Bromide

Sodium bromide crystallizes in a well-defined and highly symmetric structure. It adopts the rock salt (halite) crystal structure, which is characteristic of many alkali halides.

Crystal System and Space Group

The crystal structure of sodium bromide belongs to the cubic crystal system. Its crystallographic space group is Fm-3m , with the space group number 225.[1][2] This high symmetry indicates that the arrangement of sodium and bromide ions is isotropic, meaning its properties are uniform in all crystallographic directions.

Atomic Arrangement

In the NaBr lattice, each sodium ion (Na⁺) is octahedrally coordinated to six neighboring bromide ions (Br⁻), and conversely, each bromide ion is octahedrally coordinated to six sodium ions.[1] This arrangement forms a face-centered cubic (FCC) lattice for both the sodium and bromide ions, which are interpenetrating. The Na-Br bond length is consistently reported to be approximately 2.96 Å.[1]

Lattice Parameters of Sodium Bromide

The lattice parameter 'a' of the cubic unit cell is the fundamental quantitative descriptor of the crystal's dimensions. Various experimental determinations have yielded highly consistent values, as summarized in the table below.

Lattice Parameter (a)	Crystal System	Space Group	Na-Br Bond Length	Reference
5.92 Å	Cubic	Fm-3m	2.96 Å	[1]
5.96095 ± 0.00005 Å	Cubic	Fm-3m	-	[2]
5.97 Å	Cubic	-	-	[3]
2.98 Å (a/2)	-	-	-	[4]

Note: Some sources may report the interatomic distance (a/2) as the lattice parameter.

Experimental Determination of Crystal Structure and Lattice Parameters

The primary technique for determining the crystal structure and lattice parameters of sodium bromide is X-ray Diffraction (XRD) , most commonly performed on a powdered sample (Powder X-ray Diffraction or PXRD).

Experimental Protocol: Powder X-ray Diffraction

The following protocol outlines a typical procedure for the characterization of a powdered sodium bromide sample.

3.1.1. Sample Preparation:

• Grinding: Obtain a high-purity sample of sodium bromide. Due to its crystalline nature, it is essential to grind the sample into a fine, homogeneous powder using an agate mortar and pestle. This ensures that a sufficient number of crystallites are randomly oriented, which is crucial for obtaining a high-quality diffraction pattern. The ideal particle size is typically less than 10 µm.

• Sample Mounting: The finely ground powder is carefully packed into a sample holder. This is often a flat, zero-background holder made of a material like silicon or quartz to minimize interference with the diffraction pattern. The surface of the powder should be smooth and level with the surface of the holder to prevent errors in the measured diffraction angles. Given that sodium bromide can be hygroscopic, sample preparation may need to be performed in a low-humidity environment (e.g., a glove box) to prevent water absorption.

3.1.2. Instrumental Parameters:

A standard powder diffractometer is configured with the following typical parameters:

• X-ray Source: Copper (Cu) Kα radiation (λ ≈ 1.5406 Å) is commonly used.

• Operating Voltage and Current: The X-ray tube is typically operated at 40 kV and 40 mA.

• Goniometer Configuration: The diffractometer operates in a Bragg-Brentano geometry, where the sample rotates at an angle θ and the detector at 2θ.

• Data Collection Range (2θ): A scan is typically performed over a 2θ range of 20° to 80°.

• Step Size and Scan Speed: A step size of 0.02° with a scan speed of 2°/minute is a common setting for routine analysis.

3.1.3. Data Analysis: Rietveld Refinement

The resulting diffraction pattern, a plot of intensity versus 2θ, is then analyzed to determine the crystal structure and refine the lattice parameters. The Rietveld refinement method is a powerful technique for this purpose.

• Initial Model: An initial structural model is created based on the known rock salt structure for NaBr, including the space group (Fm-3m) and approximate atomic positions for Na⁺ and Br⁻.

• Least-Squares Refinement: The Rietveld refinement software iteratively adjusts various parameters (including the lattice parameter 'a', background, peak shape, and atomic positions) to minimize the difference between the experimentally observed diffraction pattern and a calculated pattern based on the structural model.

• Refinement Quality: The quality of the fit is assessed using statistical indicators such as the weighted-profile R-factor (Rwp) and the goodness-of-fit (χ²). A low Rwp value and a χ² value close to 1 indicate a successful refinement.

• Final Parameters: Upon convergence, the refinement yields highly precise lattice parameters for sodium bromide.

Visualizing the Workflow

The logical flow of determining the crystal structure of sodium bromide via powder X-ray diffraction can be visualized as follows:

References

• 1. researchgate.net [researchgate.net]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. physics.rutgers.edu [physics.rutgers.edu]
• 4. Rietveld refinement - Wikipedia [en.wikipedia.org]

A Deep Dive into the Solubility of Sodium Bromide in Organic Solvents

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium bromide (NaBr) in a range of common organic solvents. Understanding the solubility of this inorganic salt is critical for a variety of applications, including organic synthesis, catalyst development, and pharmaceutical formulation. This document presents quantitative solubility data, details common experimental methodologies for solubility determination, and illustrates the logical workflow of these experimental processes.

Quantitative Solubility Data

The solubility of sodium bromide in various organic solvents is presented below. The data is organized by solvent class to facilitate comparison. It is important to note that solubility is temperature-dependent.

Alcohols

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Methanol	0	17.3[1][2]
10	17.0[3]
15	16.9[3]
20	16.8[1][2][3][4]
30	16.5[3]
40	16.1[1][2][3][4]
50	15.8[3]
60	15.3[1][2][3][4]
Ethanol (absolute)	0	2.45[1][2]
10	2.38[3]
15	2.34[3]
20	2.32[1][2][3]
25	2.31[3]
30	2.29[1][2][3]
40	2.28[3]
50	2.26[3]
60	2.31[3]
70	2.35[1][2][3]
1-Propanol	25	0.456[3]
2-Propanol	25	0.131[3]
1-Butanol	25	0.246[3]
2-Butanol	25	0.034[3]
Isobutanol	25	0.095[3]
1-Pentanol	20	0.12[3]
Glycerol (98.5%)	20	38.7[1][2][3]

Ketones and Ethers

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Acetone	25	0.08[3]
Diethyl Ether	20	0.08[3]

Amides and Other Nitrogen-Containing Solvents

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Dimethylformamide	10.3	3.2[1][2][3]
Formamide	25	35.3[5]
N-Methylformamide	25	28[3]
Acetonitrile	18	0.04[3]
25	0.04[3]
Pyridine	-	Soluble[1][3]
Liquid Ammonia	-40	12[3]
25	137.95[3]

Other Organic Solvents

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Formic Acid	18	19.3[1][2][3]
25	19.4[1][2][3]
γ-Butyrolactone	25	0.23[3]
Propylene Carbonate	25	0.08[3]
Benzonitrile	-	Insoluble[3]
Methyl Acetate	-	Insoluble[3]
Ethyl Acetate	-	Insoluble[3]

Experimental Protocols for Solubility Determination

The determination of the solubility of an inorganic salt like sodium bromide in an organic solvent is a fundamental experimental procedure. A commonly employed and reliable technique is the analytical gravimetric method.[6][7][8] The general steps of this method are outlined below.

General Gravimetric Method

The core principle of this method is to create a saturated solution at a specific temperature and then accurately determine the concentration of the solute in that solution.

1. Sample Preparation and Equilibration:

• An excess amount of anhydrous sodium bromide is added to a known mass of the organic solvent in a sealed container.[9][10] Using an excess of the salt ensures that the solution becomes saturated.

• The container is then placed in a temperature-controlled environment, such as a water bath or a thermostated shaker.

• The mixture is agitated or stirred for a prolonged period to ensure that equilibrium is reached between the dissolved and undissolved salt.[9][10] The time required to reach equilibrium can vary depending on the solvent and temperature and may be determined through preliminary experiments.[9][10]

2. Separation of the Saturated Solution:

• Once equilibrium is established, the undissolved solid must be carefully separated from the saturated solution without altering the temperature.

• This is typically achieved by filtration or centrifugation. It is crucial that this step is performed at the same temperature as the equilibration to prevent any changes in solubility.

3. Concentration Determination:

• A precisely weighed sample of the clear, saturated solution is taken.

• The solvent is then evaporated from the sample, often under reduced pressure or gentle heating.

• The mass of the remaining dry sodium bromide is measured.

• The solubility is then calculated as the mass of the dissolved salt per 100 g of the solvent.

For hygroscopic compounds or in non-aqueous solvents, it is critical to perform these steps in a moisture-free environment, for instance, within a glovebox or using a Schlenk line, to ensure accurate results.[9][10]

Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of sodium bromide solubility.

Caption: A workflow diagram illustrating the key stages of determining the solubility of sodium bromide in an organic solvent using the gravimetric method.

References

• 1. atamankimya.com [atamankimya.com]
• 2. Sodium bromide - Sciencemadness Wiki [sciencemadness.org]
• 3. sodium bromide [chemister.ru]
• 4. Sodium bromide - Wikipedia [en.wikipedia.org]
• 5. srdata.nist.gov [srdata.nist.gov]
• 6. seniorchem.com [seniorchem.com]
• 7. [PDF] Solubility of NaCl, NaBr, and KCl in Water, Methanol, Ethanol, and Their Mixed Solvents | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Chemical Neuropharmacology of Sodium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium bromide (NaBr), a simple inorganic salt, holds a significant place in the history of neuropharmacology. Its discovery and subsequent application as the first effective sedative-hypnotic and anticonvulsant agent in the 19th century laid the groundwork for modern treatments of neurological and psychiatric disorders. This technical guide provides an in-depth exploration of the history of sodium bromide's discovery, a detailed examination of its chemical properties, and a comprehensive analysis of the experimental methodologies that elucidated its therapeutic effects. Particular focus is given to its mechanism of action involving the potentiation of the γ-aminobutyric acid (GABA) system. This document serves as a valuable resource for researchers, scientists, and drug development professionals by providing historical context, structured data, and detailed experimental and logical frameworks.

Historical Overview: From Element to Medicine

The journey of sodium bromide from a chemical curiosity to a therapeutic agent began with the discovery of its constituent halogen, bromine. In 1826, the young French chemist Antoine-Jérôme Balard isolated a new element from the salt marshes of Montpellier by treating the brine with chlorinated water.[1][2] The pungent odor of the newly discovered substance led the French Academy of Sciences to name it bromine, derived from the Greek word "bromos," meaning stench.[3]

Following the discovery of bromine, various bromide salts were synthesized and investigated. While initially explored for a range of ailments with little success, the neuroactive properties of bromide salts, particularly potassium bromide, were first noted in the mid-19th century.[4] These compounds were among the earliest substances specifically introduced for their sedative and hypnotic effects.[5]

A pivotal moment in the history of bromide therapy came in 1857 when the English physician Sir Charles Locock reported his successful use of potassium bromide to treat 14 of 15 women with "hysterical" or catamenial epilepsy.[1][2][3][6] This marked the advent of the first effective treatment for epilepsy, a significant breakthrough in medicine. Subsequently, bromide salts, including sodium bromide, became widely used as sedatives, hypnotics, and anticonvulsants throughout the late 19th and early 20th centuries.[5][7][8] However, their use declined with the advent of newer drugs with better safety profiles, such as phenobarbital, and the recognition of bromide's potential for chronic toxicity, a condition known as bromism.[9][10][11]

Physicochemical Properties of Sodium Bromide

Sodium bromide is an inorganic salt with the chemical formula NaBr. It is a white, crystalline solid that is highly soluble in water.[8][12][13] A comprehensive summary of its key physicochemical properties is presented in the tables below.

Table 1: General and Physical Properties of Sodium Bromide

Property	Value
Chemical Formula	NaBr
Molar Mass	102.89 g/mol [1][5]
Appearance	White, crystalline powder or granules[2][9]
Odor	Odorless[2]
Taste	Saline, slightly bitter[2][5]
Density (anhydrous)	3.21 g/cm³[3][5]
Density (dihydrate)	2.18 g/cm³[2]
Melting Point	747 °C (1377 °F)[1][3][5]
Boiling Point	1390 °C (2534 °F)[1][2]
Solubility in Water	94.32 g/100 mL at 25 °C[3]
Crystal Structure	Cubic[1][3]

Table 2: Pharmacokinetic Properties of Bromide

Parameter	Value	Species	Administration
Oral Bioavailability	~96%	Human	Oral
Elimination Half-Life	11.9 ± 1.4 days	Human	Oral
Elimination Half-Life	9.4 ± 1.5 days	Human	Intravenous
Volume of Distribution	0.286 ± 0.031 L/kg	Sheep	Intravenous
Clearance	0.836 ± 0.255 mL/h/kg	Sheep	Intravenous

Note: Pharmacokinetic data for bromide is often studied using sodium bromide or potassium bromide, as the bromide ion is the active moiety.

Experimental Protocols: Elucidating Neuroactive Properties

The experimental methods of the 19th century lacked the rigorous controls and ethical oversight of modern research. Drug discovery was often serendipitous, relying on astute clinical observation and, in some cases, self-experimentation by physicians and chemists.[8][9][14][15] The investigation of sodium bromide's properties was no exception.

Representative 19th-Century Protocol for Assessing Sedative and Anticonvulsant Effects

The following is a synthesized protocol representative of the clinical investigations undertaken in the mid-to-late 19th century to assess the efficacy of bromide salts. This is based on historical accounts of early clinical studies, such as those by Sir Charles Locock.

Objective: To determine the efficacy of a bromide salt (e.g., potassium or sodium bromide) in reducing the frequency and severity of epileptic seizures and inducing a state of calmness.

Subjects: A small cohort of patients (typically 10-20) diagnosed with epilepsy, often with a specific subtype recognized at the time (e.g., "hysterical epilepsy").

Materials:

• Bromide salt (potassium or sodium bromide) of the highest purity available.

• Distilled water for preparing solutions.

• Measuring apparatus for dosing (e.g., graduated cylinders, scales).

• Patient ledgers for recording observations.

Procedure:

• Baseline Observation: The physician would observe and record the frequency and nature of each patient's seizures over a defined period (e.g., several weeks to months) before treatment. Patient interviews and observations of their general demeanor and any "nervous excitement" were also documented.

• Dosage and Administration: A solution of the bromide salt in water was prepared. The dosage was often determined empirically, starting with a low dose and gradually increasing it. A typical starting dose might be in the range of 0.3 to 0.6 grams, administered two to three times daily.[3]

• Treatment and Observation: Patients were administered the bromide solution at regular intervals. The physician would conduct regular follow-up visits to:

  • Record the number, time, and severity of any seizures.

  • Observe the patient's overall behavior, noting any signs of sedation, lethargy, or changes in mood.

  • Interview the patient and their family about their subjective experiences.

• Dose Adjustment: Based on the observed effects and any reported side effects (such as skin rashes, gastrointestinal upset, or excessive drowsiness), the physician would adjust the dosage.

• Evaluation of Efficacy: The primary measure of efficacy was a reduction in seizure frequency compared to the baseline period. A complete cessation of seizures was considered a "cure." The sedative effects were judged by the physician's qualitative assessment of the patient's calmness and reduced "nervousness."

• Reporting of Findings: The results, often in the form of case studies or a summary of outcomes for the patient cohort, would be presented at medical society meetings or published in medical journals like The Lancet.

Mechanism of Action: Potentiation of GABAergic Neurotransmission

The sedative, hypnotic, and anticonvulsant effects of sodium bromide are primarily due to the action of the bromide ion (Br⁻) on the central nervous system. Bromide ions enhance the effects of the main inhibitory neurotransmitter, γ-aminobutyric acid (GABA), at the GABA-A receptor.[7]

The GABA-A receptor is a ligand-gated ion channel that, upon binding GABA, opens to allow the influx of chloride ions (Cl⁻) into the neuron. This influx of negative ions hyperpolarizes the neuronal membrane, making it less likely to fire an action potential, thus producing an inhibitory effect.

Bromide ions potentiate this process in two ways:

• Direct Permeation: The GABA-A receptor channel is also permeable to bromide ions. Because the electrochemical gradient for bromide is similar to that of chloride, the influx of bromide through the open channel also contributes to hyperpolarization.

• Enhanced GABA-Activated Currents: Studies have shown that bromide, at therapeutic concentrations, enhances the currents activated by GABA.[7] This suggests that bromide may allosterically modulate the GABA-A receptor, increasing its affinity for GABA or the efficiency of channel opening.

The net effect is an amplification of the inhibitory signal mediated by GABA, leading to a generalized depression of central nervous system activity. This accounts for the sedative, hypnotic, and anticonvulsant properties of sodium bromide.

Visualizations: Workflows and Signaling Pathways

19th-Century Drug Discovery and Application Workflow

The following diagram illustrates the typical workflow for the discovery and clinical application of a new therapeutic agent in the 19th century, a process largely driven by serendipity and clinical observation.

A diagram illustrating the 19th-century drug discovery workflow.

Signaling Pathway of Bromide Action on the GABA-A Receptor

This diagram depicts the molecular mechanism of bromide's potentiation of GABAergic inhibition at the synapse.

The signaling pathway of bromide's action on the GABA-A receptor.

Conclusion

The history and discovery of sodium bromide's chemical properties represent a critical chapter in the evolution of neuropharmacology. From Balard's initial isolation of bromine to Locock's pioneering clinical work, the journey of bromide salts from the laboratory to the clinic marked a turning point in the management of epilepsy and anxiety. While its therapeutic use has been largely superseded by more modern pharmaceuticals with improved safety profiles, the study of sodium bromide provided fundamental insights into the chemical basis of neuronal inhibition and the role of the GABAergic system in mediating states of arousal and seizure activity. The principles uncovered through the study of this simple inorganic salt continue to inform contemporary drug development efforts, making its history and chemical properties a subject of enduring relevance for scientists and clinicians in the field.

References

• 1. Sodium Bromide Formula - GeeksforGeeks [geeksforgeeks.org]
• 2. Sodium bromide | 7647-15-6 [chemicalbook.com]
• 3. webqc.org [webqc.org]
• 4. iodineresearch.com [iodineresearch.com]
• 5. Sodium Bromide: Structure, Properties & Key Applications [vedantu.com]
• 6. Pharmacokinetics of oral and intravenous bromide in normal volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cris.ariel.ac.il [cris.ariel.ac.il]
• 8. An historical overview of drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Drugs and their Manufacture in the Nineteenth Century · Jars of "Art and Mystery": Pharmacists and their Tools in the Mid-Nineteenth Century · OnView [collections.countway.harvard.edu]
• 10. History of general anesthesia - Wikipedia [en.wikipedia.org]
• 11. Chloroform - Wikipedia [en.wikipedia.org]
• 12. Comparison of oral and intravenous administration of sodium bromide for extracellular water measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Brief history of anti‐seizure drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Painless Dreams | Science History Institute [sciencehistory.org]
• 15. assets.ctfassets.net [assets.ctfassets.net]

A Comprehensive Technical Guide to the Theoretical and Experimental Properties of Sodium Bromide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed comparison of the theoretical and experimental properties of sodium bromide (NaBr). The information is presented to be a valuable resource for researchers, scientists, and professionals involved in drug development and other scientific disciplines where the precise properties of this inorganic salt are critical.

Theoretical Properties of Sodium Bromide

The theoretical properties of sodium bromide are derived from fundamental principles of chemistry and physics, providing a foundational understanding of its behavior.

Crystal Structure

Theoretically, sodium bromide crystallizes in a face-centered cubic (FCC) lattice, specifically the rock salt crystal structure.[1] In this structure, each sodium ion (Na⁺) is octahedrally coordinated to six bromide ions (Br⁻), and each bromide ion is similarly coordinated to six sodium ions. This arrangement maximizes the electrostatic attraction between the oppositely charged ions, leading to a stable crystalline solid. The theoretical lattice constant, 'a', which is the length of the side of the cubic unit cell, is approximately 5.97 Å.

Bonding and Electronic Structure

Sodium bromide is a classic example of a compound with ionic bonding. This bond forms due to the transfer of a valence electron from the sodium atom to the bromine atom, resulting in the formation of a positively charged sodium ion (Na⁺) and a negatively charged bromide ion (Br⁻). These ions are held together by strong electrostatic forces. Due to the significant difference in electronegativity between sodium and bromine, the bond is highly polar. As an ionic compound, solid sodium bromide is an electrical insulator, but it becomes a conductor when molten or dissolved in water, as the ions are free to move.

Lattice Energy

The lattice energy of an ionic compound is the energy released when gaseous ions combine to form one mole of a solid crystal. It is a measure of the strength of the ionic bonds. The lattice energy of sodium bromide can be theoretically calculated using the Born-Haber cycle, which applies Hess's Law to relate the lattice energy to several other thermodynamic quantities. The calculated lattice energy for sodium bromide is approximately -736 to -742 kJ/mol.[2]

The Born-Haber cycle for sodium bromide involves the following steps:

• Enthalpy of atomization of Sodium (Na) : The energy required to convert one mole of solid sodium into gaseous sodium atoms.

• First Ionization Energy of Sodium (Na) : The energy required to remove one electron from each atom in one mole of gaseous sodium atoms to form gaseous sodium ions.

• Enthalpy of atomization of Bromine (Br₂) : The energy required to break the bonds in one mole of gaseous bromine molecules to form gaseous bromine atoms.

• Electron Affinity of Bromine (Br) : The energy change that occurs when one mole of gaseous bromine atoms each gains an electron to form gaseous bromide ions.

• Enthalpy of Formation of Sodium Bromide (NaBr) : The enthalpy change when one mole of solid sodium bromide is formed from its constituent elements in their standard states.

Solubility

Theoretically, the solubility of an ionic compound in water depends on the balance between the lattice energy (the energy holding the crystal together) and the hydration energy of the ions (the energy released when the ions are surrounded by water molecules). For sodium bromide, the strong electrostatic interactions between the Na⁺ and Br⁻ ions are overcome by the strong ion-dipole interactions with water molecules. The high polarity of water allows it to effectively solvate the ions, leading to a high theoretical solubility. General solubility rules for ionic compounds predict that salts of Group 1 cations (like Na⁺) are soluble in water.[3][4]

Experimental Properties of Sodium Bromide

The experimental properties of sodium bromide are determined through laboratory measurements and provide real-world data on its physical and chemical characteristics.

Physical Properties

Sodium bromide is a white, crystalline, odorless solid with a saline and slightly bitter taste.[5][6] It is hygroscopic, meaning it readily absorbs moisture from the air.[6][7]

Data Summary: Theoretical vs. Experimental Properties

The following table summarizes the key theoretical and experimental properties of sodium bromide for easy comparison.

Property	Theoretical Value	Experimental Value
Crystal Structure	Face-Centered Cubic (Rock Salt)	Face-Centered Cubic (Rock Salt)
Lattice Constant (a)	~5.97 Å	5.962 Å[8]
Lattice Energy	-736 to -742 kJ/mol[2]	-
Melting Point	-	747 - 755 °C[3][5][7]
Boiling Point	-	1390 - 1396 °C[3][5]
Density (anhydrous)	-	3.21 g/cm³[3][5]
Solubility in Water	High (predicted)	90.5 g/100 mL at 20°C
94.6 g/100 mL at 25°C[3]
121 g/100 mL at 100°C[1][6]

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible experimental data. Below are protocols for determining key properties of sodium bromide.

Determination of Melting Point (Capillary Method)

This method is a standard procedure for determining the melting point of a crystalline solid.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar digital device)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: Ensure the sodium bromide sample is pure and completely dry. If the crystals are large, gently grind them into a fine powder using a mortar and pestle.

• Loading the Capillary Tube: Press the open end of a capillary tube into the powdered sample. A small amount of solid will enter the tube.

• Packing the Sample: Invert the capillary tube and tap the sealed end gently on a hard surface to pack the solid at the bottom. The packed sample should be approximately 2-3 mm high.

• Melting Point Measurement:

  • Place the capillary tube into the heating block of the melting point apparatus.

  • Set the apparatus to heat rapidly to a temperature about 15-20°C below the expected melting point of sodium bromide (~747-755°C).

  • Decrease the heating rate to 1-2°C per minute as the temperature approaches the expected melting point.

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (the beginning of melting).

  • Record the temperature at which the last crystal melts (the end of melting). The melting point is reported as this range.

Quantitative Determination of Solubility in Water (Gravimetric Method)

This method determines the solubility of sodium bromide by measuring the mass of the dissolved solid in a known mass of a saturated solution.

Apparatus:

• Constant temperature water bath or shaker

• Erlenmeyer flask with a stopper

• Analytical balance

• Evaporating dish

• Drying oven

• Filter paper and funnel

• Pipette and bulb

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of sodium bromide to a known volume of deionized water in an Erlenmeyer flask.

  • Stopper the flask and place it in a constant temperature water bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached and the solution is saturated. Excess solid should remain at the bottom of the flask.

• Sample Collection:

  • Allow the undissolved solid to settle.

  • Carefully pipette a known volume (e.g., 10.00 mL) of the clear supernatant (the saturated solution) into a pre-weighed evaporating dish. Avoid transferring any solid particles.

• Gravimetric Analysis:

  • Weigh the evaporating dish with the saturated solution to determine the mass of the solution.

  • Gently heat the evaporating dish to evaporate the water. A steam bath or a hot plate at low heat can be used.

  • Once the water has evaporated, place the evaporating dish in a drying oven at a temperature slightly above 100°C for at least one hour to ensure all moisture is removed.

  • Cool the evaporating dish in a desiccator to room temperature and weigh it.

  • Repeat the drying and weighing steps until a constant mass is obtained.

• Calculation:

  • Mass of dissolved NaBr = (Mass of dish + dry NaBr) - (Mass of empty dish)

  • Mass of water = (Mass of dish + solution) - (Mass of dish + dry NaBr)

  • Solubility ( g/100 g water) = (Mass of dissolved NaBr / Mass of water) x 100

Quantitative Determination of Bromide Ion Concentration (Titration Method)

This method, specifically an argentometric titration (Mohr's method), can be used to determine the concentration of a sodium bromide solution, which can then be used to calculate solubility.

Reagents and Apparatus:

• Standardized silver nitrate (AgNO₃) solution (e.g., 0.1 M)

• Potassium chromate (K₂CrO₄) indicator solution

• Sodium bromide solution of unknown concentration

• Burette, pipette, conical flask

• Analytical balance

Procedure:

• Sample Preparation: Pipette a known volume (e.g., 25.00 mL) of the clear, saturated sodium bromide solution into a conical flask.

• Titration:

  • Add a few drops of potassium chromate indicator to the sodium bromide solution. The solution will have a yellow color.

  • Titrate the sodium bromide solution with the standardized silver nitrate solution from the burette.

  • As the silver nitrate is added, a pale yellow precipitate of silver bromide (AgBr) will form.

  • Continue the titration, swirling the flask, until the first permanent appearance of a reddish-brown precipitate of silver chromate (Ag₂CrO₄), which indicates the endpoint.

• Calculation:

  • Record the volume of silver nitrate solution used.

  • Use the stoichiometry of the reaction (Ag⁺(aq) + Br⁻(aq) → AgBr(s)) and the known concentration of the silver nitrate solution to calculate the molarity of the bromide ions in the saturated solution.

  • Convert the molarity to solubility in g/100 mL.

Conclusion

This guide has provided a comprehensive overview of the theoretical and experimental properties of sodium bromide. The close agreement between the theoretically predicted crystal structure and the experimentally determined one highlights the robustness of our current understanding of ionic bonding and crystal packing. The experimental data on physical properties such as melting point, boiling point, and solubility provide essential benchmarks for practical applications. The detailed experimental protocols offer standardized methods for the accurate determination of these properties, ensuring data reliability and reproducibility in research and industrial settings. This integrated approach of combining theoretical principles with empirical data is fundamental to the advancement of chemical sciences and their application in fields such as drug development.

References

• 1. youtube.com [youtube.com]
• 2. Predicting Solubility Help [preparatorychemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. US5212098A - Bromide ion determination - Google Patents [patents.google.com]
• 6. Potentiometric titration of chloride and bromide in the presence of each other | Metrohm [metrohm.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. sodium bromide [chemister.ru]

The Role of Sodium Bromide in Early Pharmaceutical Development: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the annals of pharmaceutical history, sodium bromide (NaBr) holds a significant position as one of the earliest effective treatments for neurological disorders, particularly epilepsy and anxiety.[1][2] Its use in the late 19th and early 20th centuries marked a pivotal moment in the nascent field of neuropharmacology, paving the way for the development of more sophisticated sedative and anticonvulsant drugs.[3] This technical guide provides an in-depth exploration of the core role of sodium bromide in early pharmaceutical development, focusing on its mechanism of action, pharmacokinetics, and the experimental methodologies used to evaluate its efficacy.

Mechanism of Action: The Bromide Ion and GABAergic Inhibition

The therapeutic effects of sodium bromide are attributable to the bromide ion (Br-).[4] Early researchers observed its sedative and anticonvulsant properties, but the underlying mechanism was not understood until the latter half of the 20th century with the elucidation of the gamma-aminobutyric acid (GABA) system.[5]

The primary mechanism of action of the bromide ion is the potentiation of GABAergic inhibition in the central nervous system (CNS).[5] GABA is the primary inhibitory neurotransmitter in the brain. It binds to GABA-A receptors, which are ligand-gated ion channels permeable to chloride ions (Cl-). The influx of Cl- hyperpolarizes the neuron, making it less likely to fire an action potential, thus producing an inhibitory effect.

The bromide ion, being a halide like chloride, can also pass through the GABA-A receptor channel. It is thought to enhance the effect of GABA by increasing the flow of negative ions, leading to a more pronounced hyperpolarization of the neuronal membrane.[4] This enhanced inhibition is the basis for sodium bromide's sedative, hypnotic, and anticonvulsant effects.

GABAergic Signaling Pathway Potentiated by Bromide Ions.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetic profile of sodium bromide was crucial for its clinical application and for managing its toxicity.

Parameter	Value/Description	Citation
Oral Bioavailability	Approximately 100%	[4]
Distribution	Distributes throughout the extracellular fluid, similar to chloride.	[4]
Elimination Half-Life	9 to 12 days in humans.	[4]
Metabolism	Not metabolized; excreted unchanged by the kidneys.	[4]
Toxicity (Bromism)	Chronic excessive intake leads to a condition called "bromism," characterized by neurological, psychiatric, and dermatological symptoms.	[6][7]

The long half-life of bromide ions contributes significantly to the risk of toxicity. Chronic administration can lead to accumulation and the development of bromism. Symptoms of bromism can range from mild (lethargy, depression) to severe (psychosis, delirium, coma).[7] The treatment for bromism involves the administration of sodium chloride to increase the renal excretion of bromide ions.

Early Experimental Protocols

Detailed experimental protocols from the early 20th century are not always readily available in modern databases. However, by examining historical texts and later reviews of the methodologies of that era, we can reconstruct the types of experiments that were likely performed to assess the sedative and anticonvulsant properties of sodium bromide.

Assessment of Sedative and Hypnotic Effects

Early studies on sedatives often relied on observational methods in animal models.

Experimental Workflow for Sedative Assessment:

Workflow for Early 20th Century Sedative Assessment.

Methodology:

• Animal Selection and Preparation: Small mammals such as mice, rats, or rabbits were commonly used. Animals would be housed individually and allowed to acclimate to the laboratory environment.

• Dosing: Sodium bromide would be dissolved in water and administered orally via gavage or subcutaneously. A range of doses would be tested to establish a dose-response relationship. A control group receiving a saline solution would be included.

• Observation of General Behavior: Researchers would qualitatively assess the animals' behavior, looking for signs of sedation such as decreased alertness, reduced spontaneous movement, and loss of the righting reflex (the ability to return to an upright position when placed on their back).

• Motor Coordination Tests: While the sophisticated rotarod apparatus of today did not exist, early researchers used simpler methods to assess motor coordination. This could involve observing an animal's ability to balance on a narrow wooden beam or a slowly rotating rod.

• Sleep Induction and Duration: For hypnotic effects, the time to the onset of sleep (defined by the loss of the righting reflex) and the total duration of sleep would be recorded.

• Data Collection: Data would be recorded in laboratory notebooks, often with descriptive notes on the animal's behavior at different time points after drug administration. Quantitative data would include the dose administered, the latency to sleep, and the duration of sleep.

Assessment of Anticonvulsant Effects

The development of animal models of epilepsy was a significant advancement in the screening of anticonvulsant drugs. While the highly standardized maximal electroshock (MES) and pentylenetetrazol (PTZ) models were refined in the mid-20th century, earlier versions and other methods were used to induce seizures.[8]

Methodology for Early Anticonvulsant Screening:

• Induction of Convulsions:

  • Chemical Induction: Convulsant drugs like strychnine or picrotoxin would be administered to induce seizures.[9]

  • Electrical Induction: Early forms of electroshock were used, where an electrical current was passed through electrodes placed on the animal's head to induce a seizure.[10]

• Drug Administration: Sodium bromide would be administered to a group of animals prior to the induction of seizures. A control group would receive a placebo.

• Observation and Quantification: Researchers would observe the animals for the presence, severity, and duration of seizures. The primary endpoint was often the prevention of the tonic hindlimb extension phase of the seizure, which was considered a marker of anticonvulsant efficacy.

• Dose-Response: By testing a range of sodium bromide doses, researchers could determine the dose required to protect a certain percentage of animals from seizures (e.g., the ED50).

Quantitative Data from Early Studies

Obtaining precise, tabulated quantitative data from early 20th-century publications can be challenging due to differences in experimental design and reporting standards. However, historical accounts and later studies provide some insight into the dosages used and the observed effects.

Study Type	Animal Model	Sodium Bromide Dose Range	Observed Effect	Citation
Sedative Effects	Mice	400 - 10,800 ppm in diet	Dose-dependent decrease in nocturnal motility.	[11]
Anticonvulsant Effects	Various	3-5 g (human therapeutic dose)	Reduction in seizure frequency and severity in epileptic patients.	[4]
Behavioral Effects	Rats (prenatal exposure)	Not specified	Potential for decreased learning ability in offspring.	[12]

Conclusion

Sodium bromide played a crucial, albeit temporary, role in the evolution of pharmacotherapy for neurological disorders. Its use as a sedative and anticonvulsant in the late 19th and early 20th centuries provided much-needed relief for patients and spurred further research into the neurobiological basis of these conditions. While its narrow therapeutic index and the risk of bromism led to its replacement by safer and more effective drugs, the study of sodium bromide laid the groundwork for understanding the importance of GABAergic inhibition in the treatment of epilepsy and anxiety. The experimental methodologies developed during this era, though rudimentary by modern standards, were foundational in the field of preclinical drug screening and development.

References

• 1. antoniogoliveira.com [antoniogoliveira.com]
• 2. upload.wikimedia.org [upload.wikimedia.org]
• 3. The history of barbiturates a century after their clinical introduction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Classical genetic analyses of responses to sedative-hypnotic drugs in crosses derived from long-sleep and short-sleep mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sodium bromide: effects on different patterns of epileptiform activity, extracellular pH changes and GABAergic inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (Not) A Bromide Story: | History of Pharmacy and Pharmaceuticals [hopp.uwpress.org]
• 7. scribd.com [scribd.com]
• 8. Highights in the History of Epilepsy: The Last 200 Years - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [Animal models of epilepsy and experimental seizures] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Electroconvulsive therapy - Wikipedia [en.wikipedia.org]
• 11. Effects of bromide on behaviour of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for TEMPO-Mediated Oxidation of Alcohols Utilizing a Sodium Bromide Co-catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective oxidation of alcohols to carbonyl compounds is a cornerstone transformation in organic synthesis, crucial for the preparation of key intermediates in the pharmaceutical and fine chemical industries. Among the myriad of available methods, the (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO)-mediated oxidation stands out for its high efficiency, selectivity, and use of mild reaction conditions. The protocol developed by Anelli and co-workers, which employs sodium hypochlorite (bleach) as the terminal oxidant in conjunction with a catalytic amount of sodium bromide, has become a widely adopted and cost-effective method for this conversion.[1][2]

These application notes provide a comprehensive overview and detailed protocols for the TEMPO-mediated oxidation of primary and secondary alcohols to aldehydes and ketones, respectively, with a focus on the sodium bromide co-catalyzed system.

Principle and Advantages

The TEMPO-mediated oxidation operates through a catalytic cycle where the stable nitroxyl radical, TEMPO, is first oxidized to the active N-oxoammonium salt by the primary oxidant.[2] This N-oxoammonium salt is the key species that oxidizes the alcohol to the corresponding carbonyl compound, during which it is reduced to a hydroxylamine. The hydroxylamine is then re-oxidized back to the N-oxoammonium salt by the terminal oxidant, thus closing the catalytic cycle.

The addition of sodium bromide (or potassium bromide) significantly accelerates the reaction.[3] It is believed that hypochlorite oxidizes bromide to hypobromite, which then participates in the rapid regeneration of the active N-oxoammonium species.[4]

Key Advantages:

• High Selectivity: The system exhibits excellent selectivity for the oxidation of primary alcohols to aldehydes with minimal over-oxidation to carboxylic acids, a common side reaction in many oxidation protocols.[1][5] It also selectively oxidizes primary alcohols in the presence of secondary alcohols due to the steric hindrance of the TEMPO catalyst.[1]

• Mild Conditions: The reaction is typically conducted at low temperatures (around 0°C) and under buffered, biphasic conditions, which preserves sensitive functional groups within the substrate.[1][3]

• Cost-Effective and Readily Available Reagents: The use of inexpensive and widely available reagents like household bleach (sodium hypochlorite), sodium bromide, and sodium bicarbonate makes this protocol highly attractive for large-scale applications.[1][6]

• Broad Substrate Scope: A wide variety of primary and secondary alcohols, including those with heterocyclic moieties, can be efficiently oxidized.[6][7][8][9][10]

Catalytic Cycle and Experimental Workflow

The logical relationship of the key components in the TEMPO-mediated oxidation and the general experimental workflow are depicted below.

Caption: Catalytic cycle of TEMPO-mediated alcohol oxidation.

Caption: General experimental workflow for the oxidation.

Quantitative Data Summary

The following tables summarize typical reaction conditions and yields for the TEMPO/NaBr/NaOCl mediated oxidation of various alcohols.

Table 1: Oxidation of Primary Alcohols to Aldehydes

Substrate	TEMPO (mol%)	NaBr (equiv)	NaOCl (equiv)	Solvent System	Temp (°C)	Time (h)	Yield (%)
Benzyl alcohol	1	0.1	1.1	DCM/Water	0	0.5	>95
1-Octanol	1	0.1	1.2	DCM/Water	0	1	92
Cinnamyl alcohol	1	0.1	1.1	DCM/Water	0	0.5	96
3-Phenyl-1-propanol	10	0.23	1.0	DCM/Water	23	<0.25	99 (qNMR)
Geraniol	1	0.1	1.2	DCM/Water	0	1.5	88

Data compiled from representative literature procedures. Yields are for isolated products unless otherwise noted.

Table 2: Oxidation of Secondary Alcohols to Ketones

Substrate	TEMPO (mol%)	NaBr (equiv)	NaOCl (equiv)	Solvent System	Temp (°C)	Time (h)	Yield (%)
1-Phenylethanol	1	0.1	1.1	DCM/Water	0	1	98
2-Octanol	1	0.1	1.2	DCM/Water	0	2	90
Cyclohexanol	1	0.1	1.2	DCM/Water	0	1.5	93
Borneol	1	0.1	1.1	DCM/Water	0	3	91

Data compiled from representative literature procedures. Yields are for isolated products.

Detailed Experimental Protocols

Protocol 1: General Procedure for the Oxidation of a Primary Alcohol to an Aldehyde (Anelli Protocol)

This protocol is a widely used method for the selective oxidation of primary alcohols.[1][3]

Materials:

• Primary alcohol

• TEMPO (2,2,6,6-tetramethylpiperidin-1-yl)oxyl

• Sodium bromide (NaBr) or Potassium bromide (KBr)[1]

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Aqueous sodium hypochlorite (NaOCl) solution (commercial bleach), pH adjusted to ~9.5 with NaHCO₃[3][6]

• 10% w/v aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottomed flask

• Magnetic stirrer and stir bar

• Ice-water bath

• Separatory funnel

Procedure:

• To a round-bottomed flask equipped with a magnetic stir bar, add the primary alcohol (1.0 equiv).

• Dissolve the alcohol in DCM to make a 0.5 M to 1.0 M solution.

• Add TEMPO (0.01 equiv, 1 mol%) and an aqueous solution of NaBr (0.1 equiv).

• Cool the flask in an ice-water bath to 0°C.

• Add saturated aqueous NaHCO₃ solution.

• With vigorous stirring, slowly add the pH-adjusted aqueous NaOCl solution (1.0 - 1.2 equiv) dropwise, maintaining the internal temperature below 5°C. The reaction is often exothermic.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 30 minutes to 2 hours.

• Once the starting material is consumed, quench the reaction by adding 10% w/v aqueous Na₂S₂O₃ solution to destroy any unreacted NaOCl. Stir for 10 minutes.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with DCM (2 x volumes).

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude aldehyde.

• Purify the product by flash column chromatography if necessary.

Protocol 2: Considerations for Sensitive Substrates and Over-oxidation

For substrates that are sensitive to chlorination or over-oxidation to the carboxylic acid, modifications to the standard protocol can be implemented.[1]

• Minimizing Chlorination: A modification by Zhao et al. uses catalytic sodium hypochlorite regenerated by stoichiometric sodium chlorite (NaClO₂). This minimizes the concentration of hypochlorite, thereby reducing chlorination side reactions.[1]

• Preventing Over-oxidation: Over-oxidation to the carboxylic acid can be a competing process, especially with prolonged reaction times or at higher temperatures.[5][6] To mitigate this, it is crucial to:

  • Carefully control the stoichiometry of NaOCl.

  • Maintain a low reaction temperature (0°C).

  • Monitor the reaction closely and quench it promptly upon consumption of the starting alcohol.

  • For some substrates, limiting the conversion to around 70% can prevent the formation of the acid byproduct, with the unreacted alcohol being recycled.[6]

Troubleshooting and Safety

• Slow or Incomplete Reaction: Ensure vigorous stirring is maintained to facilitate mass transfer in the biphasic system. Check the activity of the commercial bleach solution, as it can degrade over time. The pH of the reaction mixture is critical; it should be maintained between 9 and 10.

• Formation of Byproducts: The primary byproduct is often the corresponding carboxylic acid due to over-oxidation.[5] Halogenation of electron-rich aromatic rings can also occur. Adjusting reaction time, temperature, and oxidant equivalents can minimize these side reactions.

• Safety Precautions: The reaction can be exothermic, and careful temperature control is essential, especially on a larger scale. Sodium hypochlorite is a strong oxidant and corrosive; appropriate personal protective equipment (gloves, safety glasses) should be worn. Dichloromethane is a volatile and potentially hazardous solvent and should be handled in a well-ventilated fume hood. Mixing bleach with acid can release toxic chlorine gas.

Conclusion

The TEMPO/NaBr/NaOCl system provides a powerful and practical method for the selective oxidation of alcohols. Its operational simplicity, reliance on inexpensive reagents, and high selectivity make it a valuable tool for both academic research and industrial-scale synthesis. By understanding the underlying principles and adhering to the detailed protocols, researchers can effectively apply this methodology to a wide range of substrates in the development of new chemical entities.

References

• 1. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 2. sciencemadness.org [sciencemadness.org]
• 3. Page loading... [wap.guidechem.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. Anelli's (TEMPO) Oxidation of alcohol by flow chemistry, industrial scale [bioforumconf.com]
• 6. Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. vapourtec.com [vapourtec.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Item - Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes - figshare - Figshare [figshare.com]

Application Notes and Protocols for the Synthesis of Alkyl Halides Using Sodium Bromide in Finkelstein-Type Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Finkelstein reaction is a cornerstone of organic synthesis, classically employed for the preparation of alkyl iodides from alkyl chlorides or bromides via a halogen exchange mechanism. This reaction is typically driven by the precipitation of insoluble sodium chloride or bromide in acetone. While the direct use of sodium bromide to convert an alkyl chloride to an alkyl bromide in a classical Finkelstein setup is generally not feasible due to solubility issues, the principles of nucleophilic substitution can be adapted to effectively synthesize alkyl bromides.[1]

These application notes detail two robust protocols for the synthesis of alkyl bromides utilizing sodium bromide: a direct conversion of primary alcohols and a more versatile two-step conversion of primary and secondary alcohols via sulfonate ester intermediates. The latter is often referred to as a "modified Finkelstein reaction."[2] These methods are particularly relevant in drug development and medicinal chemistry where precise control of stereochemistry and the introduction of bromide moieties are crucial for modulating pharmacological activity.

Method 1: Direct Conversion of Primary Alcohols to Alkyl Bromides

This method involves the reaction of a primary alcohol with sodium bromide in the presence of a strong acid, typically sulfuric acid. The acid protonates the alcohol's hydroxyl group, converting it into a good leaving group (water), which is then displaced by the bromide ion in an SN2 reaction.[2][3] This one-pot procedure is straightforward and cost-effective for the synthesis of primary alkyl bromides.

Reaction Mechanism: Direct Conversion of Primary Alcohols

References

• 1. Production process for synthesizing n-octyl bromide - Eureka | Patsnap [eureka.patsnap.com]
• 2. m.youtube.com [m.youtube.com]
• 3. studylib.net [studylib.net]

Application Notes and Protocols: Preparation of High-Density Sodium Bromide Brine Drilling Fluids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the preparation and characterization of high-density drilling fluids formulated with sodium bromide (NaBr) brine. Sodium bromide brines are critical in the oil and gas industry for their ability to form clear, solids-free fluids with a wide range of densities, offering excellent thermal stability and compatibility with formation fluids.[1][2]

Introduction

High-density sodium bromide brines are utilized as completion and workover fluids in oil and gas wells to control formation pressures, thereby preventing blowouts and ensuring wellbore stability.[2] Their primary advantage lies in their high solubility in water, allowing for the formulation of clear brines with densities ranging from 8.4 to 12.8 lb/gal (1007 to 1534 kg/m ³).[3] These brines are particularly suitable for wells where formation waters have high concentrations of bicarbonate and sulfate ions, as they prevent the precipitation of carbonate and sulfate salts that can occur with calcium-based brines.[3]

The use of sodium bromide helps in creating a stable and balanced wellbore environment by exerting sufficient hydrostatic pressure to counteract formation pressures.[2] Furthermore, NaBr brines are compatible with other common drilling fluid additives and can be blended with other salts like sodium chloride (NaCl), calcium bromide (CaBr₂), and zinc bromide (ZnBr₂) to achieve specific density and crystallization temperature requirements.[1][4]

Key Properties and Applications

Sodium bromide brines offer several key advantages in drilling operations:

• High Density: NaBr can form solutions with densities up to 12.5 lb/gal, which is essential for controlling high-pressure formations.[4]

• Thermal Stability: These brines maintain their properties at elevated temperatures encountered in deep wells.

• Formation Compatibility: As a clear, solids-free fluid, NaBr brine minimizes formation damage that can be caused by the invasion of solid particles.

• Shale Inhibition: The high ionic strength of NaBr brines helps to inhibit the swelling and dispersion of shale formations, thus enhancing wellbore stability.

Data Presentation

The following tables provide quantitative data for the preparation of sodium bromide brines.

Table 1: Properties of Sodium Bromide Solutions

% NaBr by Weight	Density (lb/gal)	Density (g/mL)	True Crystallization Temperature (°F)	True Crystallization Temperature (°C)
1.00	9.01	1.08	31	-0.6
5.00	9.3	1.11	27	-2.8
10.00	9.6	1.15	21	-6.1
15.00	10.0	1.20	14	-10.0
20.00	10.5	1.26	5	-15.0
25.00	11.0	1.32	-7	-21.7
30.00	11.6	1.39	-18	-27.8
35.00	12.2	1.46	-22	-30.0
40.00	12.8	1.53	-20	-28.9

Data adapted from publicly available brine mixing charts.

Table 2: Typical Specifications of a 45% Sodium Bromide Solution

Property	Specification
Appearance	Clear, Colorless Liquid
Assay (% NaBr)	45% min.
Specific Gravity @ 20°C	1.50 min.
pH (5% solution in DI water)	5.5 - 8.5
Chloride (Cl⁻)	0.5% max.

[1]

Experimental Protocols

Protocol for Preparation of a High-Density Sodium Bromide Brine

This protocol describes the preparation of a sodium bromide brine to a target density.

Materials:

• Sodium Bromide (NaBr) powder, technical grade

• Deionized or distilled water

• High-speed mixer (e.g., Hamilton Beach or Silverson)

• Mud balance for density measurement[5][6]

• Graduated cylinders and beakers

• Thermometer

• Personal Protective Equipment (PPE): Safety glasses, gloves, lab coat

Procedure:

• Determine Required Composition: Using brine mixing charts or tables (similar to Table 1), determine the required weight percentage of NaBr to achieve the target density.

• Measure Water: Measure the required volume of deionized or distilled water into a beaker.

• Mixing: Place the beaker under a high-speed mixer and begin agitation.

• Add Sodium Bromide: Slowly add the pre-weighed sodium bromide powder to the vortex of the mixing water. Continue mixing until all the salt has dissolved. Gentle agitation is recommended for thorough dispersion.[3]

• Cooling: The dissolution of sodium bromide in water is an endothermic process and will cause the temperature of the solution to decrease. Allow the solution to return to room temperature.

• Density Measurement: Calibrate the mud balance with fresh water.[7] Fresh water should give a reading of 8.345 lb/gal (1.0 g/mL) at 21°C (70°F).[7] Measure the density of the prepared brine.

• Density Adjustment: If the density is below the target, add small, measured amounts of NaBr powder and mix until dissolved. If the density is above the target, add small, measured volumes of water and mix thoroughly. Re-measure the density after each adjustment until the target density is achieved.

• Final Filtration (Optional): For a clear, solids-free brine, filter the solution through a suitable filter paper to remove any undissolved impurities.

Protocol for Quality Control Testing of Drilling Fluids

This protocol outlines the standard tests to be performed on the prepared drilling fluid, based on the American Petroleum Institute's Recommended Practice 13B-1 (API RP 13B-1).[7][8][9]

4.2.1. Density Measurement

• Apparatus: Mud Balance.[5]

• Procedure:

  • Ensure the mud balance is clean and calibrated with fresh water.[7]

  • Fill the mud balance cup with the prepared brine, ensuring no air is trapped.

  • Place the balance on a level surface and move the rider until the beam is balanced, as indicated by the bubble level.

  • Read the density from the graduated scale.

4.2.2. pH Measurement

• Apparatus: pH meter or pH paper strips.[7]

• Procedure:

  • Calibrate the pH meter using standard buffer solutions.

  • Immerse the pH electrode in the brine sample and record the stable reading.

  • For pH paper, dip a strip into the brine and compare the resulting color to the chart provided. Note that high salt concentrations may affect the accuracy of pH paper.[7]

4.2.3. Crystallization Temperature Determination

• Apparatus: Cooling bath, thermometer, and a transparent container.

• Procedure:

  • Place a sample of the brine in the transparent container.

  • Immerse the container in the cooling bath.

  • Slowly lower the temperature of the bath while gently agitating the brine.

  • The temperature at which the first salt crystals appear is the True Crystallization Temperature (TCT).[10]

Visualizations

The following diagrams illustrate key concepts and workflows related to the preparation and function of sodium bromide drilling fluids.

Caption: Workflow for preparing sodium bromide brine.

Caption: Role of NaBr brine in wellbore stability.

Caption: Quality control workflow for NaBr drilling fluid.

References

• 1. v6-file.globalso.com [v6-file.globalso.com]
• 2. crecompany.com [crecompany.com]
• 3. rigmanufacturing.com [rigmanufacturing.com]
• 4. catalystdrillchem.in [catalystdrillchem.in]
• 5. OFI Testing Equipment, Inc. - Testing Equipment for API RP 13B-1 [ofite.com]
• 6. Lab 1 measurement of density of drilling mud samples using mud balance. | PPTX [slideshare.net]
• 7. eballotprodstorage.blob.core.windows.net [eballotprodstorage.blob.core.windows.net]
• 8. drillingmanual.com [drillingmanual.com]
• 9. "API RP 13B-1: 2019 Water-Based Drilling Fluids Testing" [bsbedge.com]
• 10. scribd.com [scribd.com]

Application Notes and Protocols: Sodium Bromide in Stereoselective Bromination

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the use of sodium bromide (NaBr) as a versatile and cost-effective catalyst and bromine source in stereoselective bromination reactions. The methodologies presented leverage electrochemical, photochemical, and oxidative methods to achieve high levels of stereocontrol, offering greener and safer alternatives to traditional brominating agents like molecular bromine.

Electrochemical Stereoselective Bromination of Enamides

Application Note

Electrochemical synthesis offers a powerful and environmentally benign approach to halogenation. In this context, sodium bromide serves as an ideal, inexpensive, and non-toxic source of bromide ions.[1][2] The methodology facilitates the direct and stereoselective formation of C(sp²)–Br bonds in enamide derivatives without the need for external chemical oxidants or metal catalysts.[1] The reaction is performed in an undivided electrochemical cell where the bromide ion is anodically oxidized to a bromine radical. This reactive species then adds to the enamide, leading to the formation of the brominated product with high stereoselectivity.[2] The protocol demonstrates good functional group tolerance and provides access to valuable brominated enamides in good yields, which are versatile intermediates for further synthetic transformations such as Suzuki and Sonogashira cross-coupling reactions.

Experimental Protocol

General Procedure for Electrochemical Bromination of Enamides:

• Cell Setup: The electrolysis is conducted in an undivided glass cell equipped with a magnetic stirrer. A graphite plate (e.g., 1.5 cm x 1.5 cm x 0.2 cm) is used as the anode, and a platinum plate (e.g., 1.5 cm x 1.5 cm x 0.1 cm) serves as the cathode.

• Reaction Mixture: To the electrochemical cell, add the enamide substrate (0.2 mmol, 1.0 equiv.), sodium bromide (NaBr, 0.6 mmol, 3.0 equiv.), and 2,2,2-trifluoroethanol (TFE, 4.0 mL).

• Electrolysis: Stir the mixture at room temperature. Apply a constant current of 20 mA to the electrodes.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Upon completion, evaporate the solvent under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (e.g., using a mixture of petroleum ether and ethyl acetate as the eluent) to afford the desired brominated enamide product.

Data Presentation

The following table summarizes the results for the electrochemical bromination of various enamide substrates.

Entry	Substrate	Product	Yield (%)
1	N-(1-phenylvinyl)acetamide	(E)-N-(2-bromo-1-phenylvinyl)acetamide	85
2	N-(1-(p-tolyl)vinyl)acetamide	(E)-N-(2-bromo-1-(p-tolyl)vinyl)acetamide	82
3	N-(1-(4-methoxyphenyl)vinyl)acetamide	(E)-N-(2-bromo-1-(4-methoxyphenyl)vinyl)acetamide	78
4	N-(1-(4-chlorophenyl)vinyl)acetamide	(E)-N-(2-bromo-1-(4-chlorophenyl)vinyl)acetamide	81
5	N-(1-(naphthalen-2-yl)vinyl)acetamide	(E)-N-(2-bromo-1-(naphthalen-2-yl)vinyl)acetamide	75
6	N-cyclohexenylacetamide	(E)-N-(2-bromocyclohex-1-en-1-yl)acetamide	65

Note: Yields are isolated yields after purification. Stereoselectivity is reported as exclusively the E-isomer based on spectroscopic analysis.

Visualization

Workflow for Electrochemical Bromination.

Stereoselective Bromination via in situ Generation of Br₂

Application Note

A widely adopted green chemistry approach involves the in situ generation of molecular bromine from sodium bromide using a safe and stable oxidizing agent.[3] This strategy avoids the direct handling of hazardous and corrosive liquid bromine. Systems such as NaBr/NaBrO₃ and NaBr/Sodium Perborate are particularly effective.[4][5] In an aqueous acidic medium, these reagents react to produce bromine, which then participates in the classic electrophilic addition to alkenes and alkynes.[4] The reaction proceeds with high stereoselectivity, typically yielding anti-addition products (vicinal dibromides) via a cyclic bromonium ion intermediate.[4] This method is robust, uses inexpensive reagents, and can be performed under ambient conditions, making it a practical alternative to conventional bromination procedures.[4]

Experimental Protocol

General Procedure for Bromination of Alkenes using NaBr/NaBrO₃:

• Reagent Preparation: Prepare the brominating mixture by combining sodium bromide (NaBr) and sodium bromate (NaBrO₃) in a 5:1 molar ratio for alkene addition reactions.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the alkene substrate (1.0 mmol, 1.0 equiv.) in a suitable solvent such as aqueous methanol or dichloromethane (5-10 mL).

• Reaction Initiation: Add the pre-mixed NaBr/NaBrO₃ reagent (1.2 equiv. with respect to Br₂) to the solution.

• Acidification: Slowly add aqueous acid (e.g., 2N HCl) dropwise while stirring vigorously at room temperature. The reaction is often indicated by a color change.

• Monitoring: Monitor the reaction by TLC. The reaction is typically complete within 1-3 hours.

• Work-up: Once the reaction is complete, quench with a saturated aqueous solution of sodium thiosulfate to remove any excess bromine. Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography to yield the pure vicinal dibromide.

Data Presentation

The following table summarizes results for the stereoselective bromination of various alkenes and alkynes using the NaBr/NaBrO₃ system.

Entry	Substrate	Product	Yield (%)	Diastereomeric Ratio (anti:syn)
1	(E)-Stilbene	(1R,2S)-1,2-dibromo-1,2-diphenylethane	95	>99:1
2	Cyclohexene	trans-1,2-dibromocyclohexane	92	>99:1
3	Cinnamic acid	2,3-dibromo-3-phenylpropanoic acid	90	>99:1
4	Styrene	1,2-dibromo-1-phenylethane	94	N/A
5	Phenylacetylene	1,2-dibromo-1-phenylethene	88	N/A (E/Z mixture)
6	Indene	trans-1,2-dibromoindane	91	>99:1

Note: Yields are isolated yields. The reaction predominantly forms the 'anti' addition product.

Visualization

Mechanism of in situ Bromine Generation.

Visible-Light Photoredox Catalysis for Bromination

Application Note

Visible-light photoredox catalysis has emerged as a mild and sustainable tool for organic synthesis. In this methodology, an organic dye photocatalyst (e.g., Eosin Y or Rose Bengal) is excited by low-energy visible light (e.g., blue LEDs). The excited-state photocatalyst can then oxidize sodium bromide to a bromine radical.[6] This radical initiates a cascade or addition reaction with an activated alkene substrate. This approach is highly effective for regioselective monobromination, as rapid intramolecular radical trapping can suppress competing pathways like dibromination.[6] The use of NaBr as a cost-effective and benign bromide source, combined with metal-free and mild reaction conditions (room temperature, air atmosphere), makes this protocol highly attractive for modern drug discovery and development.[6]

Experimental Protocol

General Procedure for Visible-Light-Induced Bromination:

• Reaction Setup: To an oven-dried Schlenk tube, add the alkene substrate (0.2 mmol, 1.0 equiv.), sodium bromide (NaBr, 0.4 mmol, 2.0 equiv.), the organic dye photocatalyst (e.g., Eosin Y, 1-5 mol%), and an oxidant such as sodium persulfate (Na₂S₂O₈, 0.4 mmol, 2.0 equiv.).

• Solvent Addition: Add the reaction solvent (e.g., acetonitrile or DMF, 2.0 mL).

• Irradiation: Stir the reaction mixture at room temperature under an air atmosphere. Irradiate the tube with a blue LED lamp (10 W, λ = 460–465 nm). Position the lamp approximately 5-10 cm from the reaction vessel.

• Monitoring: Monitor the reaction by TLC until completion (typically 12-24 hours).

• Work-up: After the reaction is complete, dilute the mixture with water and extract with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired bromo-substituted product.

Data Presentation

The following table summarizes results for the visible-light-induced bromination of various activated alkenes.

Entry	Substrate	Photocatalyst	Oxidant	Product	Yield (%)
1	N-allyl-N-phenylbenzamide	Eosin Y	Na₂S₂O₈	3-bromo-1-benzoyl-2-methyl-2,3-dihydro-1H-indole	85
2	N-allyl-N-(p-tolyl)benzamide	Eosin Y	Na₂S₂O₈	1-benzoyl-3-bromo-5-methyl-2,3-dihydro-1H-indole	82
3	N-allyl-N-(4-methoxyphenyl)benzamide	Rose Bengal	Na₂S₂O₈	1-benzoyl-3-bromo-5-methoxy-2,3-dihydro-1H-indole	79
4	N-allyl-N-(4-chlorophenyl)benzamide	Eosin Y	K₂S₂O₈	1-benzoyl-5-chloro-3-bromo-2,3-dihydro-1H-indole	88
5	N-allyl-N-phenyl-2-naphthamide	Eosin Y	Na₂S₂O₈	3-bromo-1-(2-naphthoyl)-2,3-dihydro-1H-indole	76
6	N-cinnamyl-N-phenylbenzamide	Eosin Y	Na₂S₂O₈	3-bromo-1-benzoyl-2-phenyl-2,3-dihydro-1H-indole	71

Note: Yields are for isolated products after chromatography.

Visualization

Photoredox Catalytic Cycle for Bromination.

References

• 1. gctlc.org [gctlc.org]
• 2. researchgate.net [researchgate.net]
• 3. Simple electrophilic brominations with sodium bromide and sodium perborate: A green chemistry laboratory | Poster Board #3822 - American Chemical Society [acs.digitellinc.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Sodium Bromide as a Corrosion Inhibitor in Acidic Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

Corrosion of metallic materials in acidic environments is a significant challenge across various industries, including chemical processing, oil and gas, and metal finishing. The use of corrosion inhibitors is a primary strategy to mitigate this issue. Sodium bromide (NaBr) has emerged as a simple yet effective corrosion inhibitor, particularly in acidic solutions. This document provides detailed application notes and protocols for evaluating the efficacy of sodium bromide as a corrosion inhibitor for various metals in acidic media.

The inhibitory action of sodium bromide is primarily attributed to the adsorption of bromide ions (Br⁻) onto the metal surface. In acidic solutions, the metal surface is often positively charged, which might not favor the adsorption of cations. However, the specific adsorption of anions like bromide can create a protective film, retarding both the anodic dissolution of the metal and the cathodic hydrogen evolution reaction.[1][2] This protective layer acts as a barrier, preventing the corrosive species from reaching the metal surface.[3]

Data Presentation: Inhibition Efficiency of Bromide-Containing Inhibitors

The following tables summarize quantitative data on the corrosion inhibition performance of bromide-containing compounds in acidic media, as determined by various experimental techniques.

Table 1: Weight Loss Measurements

Metal/Alloy	Corrosive Medium	Inhibitor Concentration	Temperature (°C)	Inhibition Efficiency (%)	Reference(s)
Mild Steel	4.410 M HBr	0.25 mM Quaternary Quinolinium Bromide	25	96.3	[1]
Mild Steel	1 M HCl	1 x 10⁻³ M Benzimidazolium Bromide	25	>90	[4]
Carbon Steel	0.5 M H₂SO₄	1 x 10⁻⁶ M 12-3-12 + 0.01 M KBr	30	~95	[2]

Table 2: Potentiodynamic Polarization Data

Metal/Alloy	Corrosive Medium	Inhibitor/Additive	Corrosion Current Density (i_corr) (µA/cm²)	Inhibition Efficiency (%)	Reference(s)
Mild Steel	1.0 M HCl	1-butyl-3-methylimidazolium bromide [BMIM]Br	Decreased with inhibitor	Good	[3]
Carbon Steel	0.5 M H₂SO₄	12-3-12 + KBr	Significantly Reduced	High	[2]
Mild Steel	1 M HCl	Benzimidazolium Bromide Derivatives	Decreased with inhibitor	High	[4]

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data

| Metal/Alloy | Corrosive Medium | Inhibitor/Additive | Charge Transfer Resistance (R_ct) (Ω·cm²) | Double Layer Capacitance (C_dl) (µF/cm²) | Inhibition Efficiency (%) | Reference(s) | |---|---|---|---|---|---| | Mild Steel | 1.0 M HCl | [BMIM]Br | Increased with inhibitor | Decreased with inhibitor | Good |[3] | | Carbon Steel | 0.5 M H₂SO₄ | 12-3-12 + KBr | Increased with inhibitor | Decreased with inhibitor | High |[2] | | Mild Steel | 1 M HCl | Benzimidazolium Bromide Derivatives | Increased with inhibitor | Decreased with inhibitor | High |[4] |

Experimental Protocols

Weight Loss Method

This gravimetric method is a straightforward and widely used technique for determining the average corrosion rate.[5][6][7]

1.1. Materials and Equipment:

• Metal coupons (e.g., mild steel, stainless steel) with a known surface area.

• Abrasive papers (e.g., SiC paper of various grades).

• Acetone or ethanol for degreasing.

• Distilled or deionized water.

• Analytical balance (precision of 0.1 mg).

• Corrosive medium (e.g., 1 M HCl, 0.5 M H₂SO₄).

• Sodium bromide (analytical grade).

• Glass beakers and glass hooks or nylon thread.

• Water bath or thermostat for temperature control.

• Desiccator.

1.2. Procedure:

• Coupon Preparation: Mechanically polish the metal coupons using a series of abrasive papers (e.g., from 180 to 1200 grit) to achieve a smooth, uniform surface.[8]

• Cleaning and Degreasing: Wash the polished coupons with distilled water, degrease with acetone or ethanol, and finally rinse again with distilled water.[9]

• Drying and Weighing: Dry the cleaned coupons in a desiccator and accurately weigh them to the nearest 0.1 mg using an analytical balance. Record this as the initial weight (W_initial).[7]

• Solution Preparation: Prepare the acidic solutions with and without the desired concentrations of sodium bromide.

• Immersion: Suspend the weighed coupons in the test solutions using glass hooks or nylon thread, ensuring they are fully immersed.[5] Conduct the tests for a specified duration (e.g., 24, 48, 72 hours) at a constant temperature.[9]

• Coupon Retrieval and Cleaning: After the immersion period, retrieve the coupons from the solutions. Carefully remove the corrosion products by washing with a suitable cleaning solution (e.g., a solution containing HCl and a small amount of a pickling inhibitor to prevent further attack on the base metal), followed by rinsing with distilled water and acetone.[10]

• Drying and Final Weighing: Dry the cleaned coupons thoroughly and reweigh them to obtain the final weight (W_final).[9]

• Calculation:

  • Weight Loss (ΔW): ΔW = W_initial - W_final

  • Corrosion Rate (CR) in mm/year: CR = (K × ΔW) / (A × T × D)

    • Where:

      • K = 8.76 × 10⁴ (a constant)

      • ΔW = Weight loss in grams

      • A = Surface area of the coupon in cm²

      • T = Immersion time in hours

      • D = Density of the metal in g/cm³

  • Inhibition Efficiency (IE %): IE % = [(CR_blank - CR_inhibitor) / CR_blank] × 100

    • Where:

      • CR_blank = Corrosion rate in the absence of the inhibitor.

      • CR_inhibitor = Corrosion rate in the presence of the inhibitor.

Potentiodynamic Polarization

This electrochemical technique provides insights into the kinetics of the anodic and cathodic reactions and helps determine the type of inhibitor (anodic, cathodic, or mixed).[11][12][13]

2.1. Materials and Equipment:

• Potentiostat/Galvanostat.

• Three-electrode electrochemical cell:

  • Working Electrode (WE): The metal specimen to be tested.

  • Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

  • Counter Electrode (CE): Platinum or graphite rod/mesh.

• Luggin capillary.

• Test solutions (acidic medium with and without sodium bromide).

• Standard laboratory glassware.

2.2. Procedure:

• Working Electrode Preparation: Prepare the working electrode by embedding the metal specimen in an insulating resin, leaving a defined surface area exposed. Polish the exposed surface to a mirror finish, clean, and degrease as described in the weight loss protocol.[10]

• Cell Setup: Assemble the three-electrode cell. Place the working electrode, counter electrode, and the reference electrode (with its tip close to the WE surface via a Luggin capillary) in the test solution.[11]

• Open Circuit Potential (OCP) Measurement: Allow the system to stabilize by measuring the OCP for a period (e.g., 30-60 minutes) until a steady-state potential is reached.[11]

• Polarization Scan: Once the OCP is stable, perform the potentiodynamic scan by sweeping the potential from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential (e.g., +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).[14]

• Data Analysis:

  • Plot the potential (E) versus the logarithm of the current density (log i). This is the Tafel plot.

  • Extrapolate the linear portions of the anodic and cathodic branches of the Tafel plot to the corrosion potential (E_corr) to determine the corrosion current density (i_corr).[11]

  • Inhibition Efficiency (IE %): IE % = [(i_corr(blank) - i_corr(inhibitor)) / i_corr(blank)] × 100

    • Where:

      • i_corr(blank) = Corrosion current density in the absence of the inhibitor.

      • i_corr(inhibitor) = Corrosion current density in the presence of the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the corrosion process and the properties of the protective film formed by the inhibitor.[15][16][17][18][19]

3.1. Materials and Equipment:

• Potentiostat/Galvanostat with a frequency response analyzer.

• Three-electrode electrochemical cell (same as for potentiodynamic polarization).

• Computer with software for EIS data acquisition and analysis.

3.2. Procedure:

• Electrode and Cell Setup: Prepare the working electrode and set up the three-electrode cell as described for the potentiodynamic polarization experiment.

• OCP Stabilization: Allow the system to reach a stable OCP.

• EIS Measurement: Apply a small amplitude sinusoidal AC potential signal (e.g., 10 mV) at the OCP over a wide frequency range (e.g., from 100 kHz down to 10 mHz).[15][17]

• Data Analysis:

  • The impedance data is typically represented as Nyquist and Bode plots.

  • Fit the experimental data to an appropriate equivalent electrical circuit model to extract parameters such as:

    • Solution Resistance (R_s): Resistance of the electrolyte.

    • Charge Transfer Resistance (R_ct): Resistance to the corrosion reaction at the metal/solution interface. A higher R_ct indicates better corrosion resistance.

    • Double Layer Capacitance (C_dl): Represents the capacitance of the electrochemical double layer at the metal surface. A decrease in C_dl often indicates inhibitor adsorption.

  • Inhibition Efficiency (IE %): IE % = [(R_ct(inhibitor) - R_ct(blank)) / R_ct(inhibitor)] × 100

    • Where:

      • R_ct(blank) = Charge transfer resistance in the absence of the inhibitor.

      • R_ct(inhibitor) = Charge transfer resistance in the presence of the inhibitor.

Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ajbasweb.com [ajbasweb.com]
• 5. eprints.lmu.edu.ng [eprints.lmu.edu.ng]
• 6. scribd.com [scribd.com]
• 7. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 8. Corrosion inhibition of mild steel in hydrochloric acid solution by the expired Ampicillin drug - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Potentiodynamic polarization [corrosion-doctors.org]
• 13. researchgate.net [researchgate.net]
• 14. farsi.msrpco.com [farsi.msrpco.com]
• 15. ijcsi.pro [ijcsi.pro]
• 16. usbr.gov [usbr.gov]
• 17. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]
• 18. Corrosion System | Using EIS Method for a Better Understanding [zerust.com]
• 19. jmaterenvironsci.com [jmaterenvironsci.com]

Application Notes and Protocols for the Electrolysis of Aqueous Sodium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The electrolysis of aqueous sodium bromide (NaBr) is a fundamental electrochemical process that results in the production of hydrogen gas and bromine. This process is of significant interest in various fields, including chemical synthesis, water treatment, and the study of electrochemical principles. The reaction involves the decomposition of water and bromide ions at the cathode and anode, respectively, driven by an external electric current. Understanding the experimental setup and controlling the reaction parameters are crucial for achieving desired product yields and ensuring operational safety.

These application notes provide a detailed protocol for the laboratory-scale electrolysis of aqueous sodium bromide, including the necessary equipment, safety precautions, and methods for product analysis. The provided data and diagrams are intended to guide researchers in setting up and conducting this experiment efficiently and safely.

Principles of the Reaction

When an electric current is passed through an aqueous solution of sodium bromide, several ions are present: Na⁺, Br⁻, H⁺, and OH⁻ (from the dissociation of water). The products of the electrolysis are determined by the relative ease of reduction and oxidation of these ions.

• At the Cathode (Negative Electrode): Possible reduction reactions are the reduction of sodium ions and the reduction of water. Due to the significantly lower reduction potential of water compared to sodium ions, hydrogen gas is preferentially produced.[1][2]

  • Reaction: 2H₂O(l) + 2e⁻ → H₂(g) + 2OH⁻(aq)[1]

• At the Anode (Positive Electrode): Possible oxidation reactions are the oxidation of bromide ions and the oxidation of hydroxide ions (or water). The oxidation of bromide ions has a lower standard electrode potential than that of water, making it the more favorable reaction, especially in concentrated solutions.[3][4]

  • Reaction: 2Br⁻(aq) → Br₂(aq) + 2e⁻[1]

• Overall Reaction: The net result is the formation of hydrogen gas at the cathode, bromine at the anode, and an accumulation of sodium hydroxide in the solution.[5][6]

  • Overall Equation: 2NaBr(aq) + 2H₂O(l) → H₂(g) + Br₂(aq) + 2NaOH(aq)[7]

Data Presentation

The following table summarizes key quantitative data and optimal conditions for the electrolysis of aqueous sodium bromide.

Parameter	Value/Range	Notes
Electrolyte Concentration	0.5 M - 2.0 M NaBr	Higher concentrations favor the production of bromine over oxygen at the anode.[8][9]
Applied Voltage (DC)	10 - 20 V	Sufficient to overcome the cell potential and drive the reaction.
Current Density	10 - 50 mA/cm²	Influences the rate of reaction and product formation.
Electrode Material	Graphite or Platinum	Inert electrodes are required to prevent their reaction with the products.
Temperature	20 - 40 °C	Affects reaction kinetics and the solubility of bromine.
Expected Gas Volume Ratio (H₂:Br₂)	1:1 (theoretically)	Based on the stoichiometry of the overall reaction.
Standard Electrode Potential (Anode)	E°(Br₂/Br⁻) = +1.07 V	Standard potential for the oxidation of bromide ions.[3]
Standard Electrode Potential (Cathode)	E°(H₂O/H₂) = -0.83 V (at pH 7)	Standard potential for the reduction of water.[10]

Experimental Protocols

Materials and Equipment

• Hofmann Voltameter with platinum or graphite electrodes

• DC Power Supply (0-30V, 0-5A)

• Beakers (250 mL, 500 mL)

• Graduated cylinder (100 mL)

• Stirring rod

• Sodium Bromide (NaBr), analytical grade

• Distilled water

• Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

• Fume hood

Preparation of the Electrolyte Solution

• Calculate the required mass of NaBr to prepare a 1.0 M solution. For example, for 250 mL of solution, you will need:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

  • Mass (g) = 1.0 mol/L × 0.250 L × 102.89 g/mol = 25.72 g

• Weigh out the calculated mass of NaBr using a balance.

• Dissolve the NaBr in a beaker with approximately 200 mL of distilled water.

• Stir the solution with a glass rod until the NaBr is completely dissolved.

• Transfer the solution to a 250 mL graduated cylinder and add distilled water to the 250 mL mark.

• Transfer the final solution to a clean beaker.

Electrolysis Procedure

• Setup:

  • Place the Hofmann voltameter in a fume hood.

  • Ensure the stopcocks at the top of the gas collection tubes are closed.

  • Carefully pour the prepared 1.0 M NaBr solution into the central reservoir of the Hofmann voltameter until the two outer tubes are completely filled and the reservoir is about half full.

  • Connect the positive and negative terminals of the DC power supply to the anode and cathode of the voltameter, respectively, using connecting wires.

• Electrolysis:

  • Turn on the DC power supply and set the voltage to approximately 15 V.

  • Observe the immediate formation of gas bubbles at both electrodes. Hydrogen gas will collect at the cathode (negative electrode), and the solution around the anode (positive electrode) will turn a yellow-orange color due to the formation of aqueous bromine.[11]

  • Allow the electrolysis to proceed and observe the collection of gases in the graduated tubes of the voltameter.

  • Record the volume of gas collected at each electrode at regular time intervals (e.g., every 5 minutes) for 30 minutes.

• Product Analysis (Qualitative):

  • Hydrogen Gas: After collecting a sufficient volume of gas in the cathode tube, turn off the power supply. Place a test tube over the stopcock and carefully open it to collect the gas. Bring a lit splint to the mouth of the test tube; a "squeaky pop" sound will confirm the presence of hydrogen.

  • Bromine: The characteristic orange-brown color of the solution around the anode indicates the presence of bromine.[11]

• Shutdown and Cleanup:

  • Turn off and unplug the DC power supply.

  • Carefully drain the sodium bromide solution from the voltameter into a designated waste container.

  • Rinse the voltameter thoroughly with distilled water.

  • Dispose of all chemical waste according to institutional guidelines.

Mandatory Visualizations

Signaling Pathway of Electrolysis

Caption: Chemical pathway of aqueous NaBr electrolysis.

Experimental Workflow

Caption: Workflow for NaBr electrolysis experiment.

Safety Precautions

• Bromine: Bromine is toxic, corrosive, and can cause severe burns upon contact with skin or eyes. The vapor is a strong irritant to the respiratory system. All procedures involving the generation of bromine must be performed in a well-ventilated fume hood.

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. Ensure there are no open flames or sparks near the experimental setup.

• Electrical Safety: Use a properly grounded DC power supply. Avoid contact with live electrodes and wires.

• Personal Protective Equipment: Always wear safety goggles, a lab coat, and chemical-resistant gloves when handling chemicals and operating the electrolysis apparatus.

• Waste Disposal: Dispose of all chemical waste, including the remaining sodium bromide solution, according to your institution's hazardous waste disposal procedures.

References

• 1. Faraday's Laws of Electrolysis [unacademy.com]
• 2. byjus.com [byjus.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. echemi.com [echemi.com]
• 5. The products formed when an aqueous solution of NaBr is electrolysed in a.. [askfilo.com]
• 6. The products formed when an aqueous solution of NaBr is electrolyzed in a cell having inert electrodes are : [infinitylearn.com]
• 7. wyzant.com [wyzant.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Analysis of the Composition of Bromide Anion Oxidation Products in Aqueous Solutions with Different pH via Rotating Ring-Disk Electrode Method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. brainly.com [brainly.com]
• 11. electrolysis of sodium chloride solution brine product equations electrodes anode cathode apparatus electrolyte cell electrolysis sodium bromide potassium iodide for AQA Edexcel OCR WJEC CCEA GCSE GCSE chemistry course specifications revision study notes [docbrown.info]

Application of Sodium Bromide in the Synthesis of Flame Retardant Materials: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of brominated flame retardants (BFRs) using sodium bromide as a key reagent. The focus is on providing safer and more sustainable alternatives to the direct use of hazardous elemental bromine. This guide includes protocols for the synthesis of Tetrabromobisphenol A (TBBPA) and brominated polystyrene, along with methods for evaluating their flame retardant efficacy in polymer matrices.

Introduction

Brominated flame retardants are a critical class of compounds used to enhance the fire safety of a wide range of materials, including plastics, textiles, and electronics.[1] Traditionally, the synthesis of these compounds has involved the use of elemental bromine, which poses significant handling and environmental risks. The use of sodium bromide as a bromine source, particularly through in situ generation of the active brominating species, offers a safer and more environmentally benign approach.[2][3] This is achieved by oxidizing sodium bromide with a suitable oxidizing agent to produce bromine directly in the reaction mixture, thereby avoiding the transportation and handling of liquid bromine.[4]

The primary mechanism by which brominated flame retardants operate is by interrupting the combustion cycle in the gas phase.[5] Upon heating, the BFRs decompose and release bromine radicals. These radicals act as scavengers for the high-energy H• and OH• radicals that propagate the fire, effectively quenching the flame.[5]

Synthesis of Brominated Flame Retardants Using Sodium Bromide

This section details the synthesis of two important brominated flame retardants, Tetrabromobisphenol A (TBBPA) and brominated polystyrene, using sodium bromide as the primary bromine source.

Synthesis of Tetrabromobisphenol A (TBBPA) via in situ Bromine Generation

Tetrabromobisphenol A is one of the most widely used brominated flame retardants, particularly in the production of epoxy and polycarbonate resins for printed circuit boards.[6] The following protocol is adapted from a method utilizing a sodium bromide/hydrobromic acid system with sodium bromate as an oxidizing agent.[7]

Experimental Protocol:

• Reaction Setup: In a 500 mL jacketed glass reactor equipped with a mechanical stirrer, thermometer, and a dropping funnel, add 100 mL of methylene chloride and 50 mL of water.

• Addition of Reactants: To the reactor, add 22.8 g (0.1 mol) of bisphenol A, 20.6 g (0.2 mol) of sodium bromide, and 1 g of sodium lauryl sulfate.

• Cooling: Cool the mixture to 10-15°C using a circulating chiller.

• Initiation of Bromination: Slowly add a solution of 15.1 g (0.1 mol) of sodium bromate and 20.2 g (0.2 mol) of 48% hydrobromic acid in 50 mL of water through the dropping funnel over a period of 2 hours, maintaining the temperature between 10-15°C.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the consumption of bisphenol A is complete.

• Work-up:

  • Stop the stirring and allow the layers to separate.

  • The crystalline TBBPA will precipitate at the bottom of the reactor.

  • Filter the solid product and wash with 100 mL of water, followed by 50 mL of a 5% sodium bisulfite solution to remove any unreacted bromine.

  • Wash again with 100 mL of water until the washings are neutral.

• Drying: Dry the purified TBBPA in a vacuum oven at 120°C to a constant weight.

Expected Yield: 50-70% for the first batch. The yield can be increased to 90-100% by recycling the organic layer in subsequent batches.[7]

Synthesis of Brominated Polystyrene via in situ Bromine Generation

Brominated polystyrene is an additive flame retardant used in thermoplastics like polyesters and polyamides.[8] The following protocol is a general method for the bromination of an aromatic polymer using sodium bromide and a common household bleach (sodium hypochlorite) as the oxidizing agent.[2][3]

Experimental Protocol:

• Dissolution of Polystyrene: In a 500 mL three-necked flask equipped with a mechanical stirrer, condenser, and a dropping funnel, dissolve 10.4 g (0.1 mol of styrene repeating units) of polystyrene in 200 mL of a suitable halogenated hydrocarbon solvent (e.g., dichloromethane or 1,2-dichloroethane).

• Addition of Bromide Source: Add 15.4 g (0.15 mol) of sodium bromide to the polystyrene solution and stir until it is finely dispersed.

• Acidification: Slowly add 15 mL of 1(M) HCl to the mixture.

• Bromination: Cool the mixture to 0-5°C in an ice bath. Slowly add 75 mL of household bleach (4% w/v sodium hypochlorite) dropwise through the dropping funnel over 2-3 hours. The reaction is exothermic, so maintain the temperature below 10°C.

• Reaction Completion and Work-up:

  • After the addition is complete, allow the reaction to stir at room temperature for an additional hour.

  • Wash the organic phase with 100 mL of 5% aqueous sodium thiosulfate solution to quench any excess bromine, followed by two washes with 100 mL of water.

  • Separate the organic layer and dry over anhydrous sodium sulfate.

• Isolation of Product: Precipitate the brominated polystyrene by slowly adding the organic solution to 400 mL of methanol with vigorous stirring.

• Drying: Filter the white precipitate and dry it in a vacuum oven at 60°C to a constant weight.

Data Presentation: Flame Retardant Performance

The efficacy of flame retardants is evaluated using several standard tests. The following tables present typical quantitative data for polymers containing TBBPA and brominated polystyrene.

Disclaimer: The following data is representative of the flame retardant compounds discussed. Specific performance may vary depending on the exact synthesis method, purity, and incorporation technique into the polymer matrix.

Table 1: Thermogravimetric Analysis (TGA) Data for Brominated Flame Retardants

Flame Retardant	Onset of Decomposition (T5%)	Temperature of Max. Weight Loss (Tmax)	Char Yield at 700°C	Polymer Matrix	Reference
Brominated Polystyrene	>340°C	375-410°C	Varies with formulation	PBT+GF	[1][8][9]
TBBPA-based FRs	~360°C	~400°C	Varies with formulation	Polystyrene	[1]

Table 2: Flammability Data (LOI and UL-94) for Polymer Composites

Polymer Matrix	Flame Retardant	FR Loading (wt%)	LOI (%)	UL-94 Rating (at thickness)	Reference
Polycarbonate	TBBPA Copolymer	8-13 (as Br)	>30	V-0	[10]
Polycarbonate	-	0	22-25	V-2	[11]
High-Impact Polystyrene (HIPS)	Brominated Polystyrene	10-15	24-28	V-0	[12]
Polypropylene (PP)	Generic BFR	20-30	28.5	V-0	[10]

Experimental Protocols for Flammability Testing

Limiting Oxygen Index (LOI)

The LOI test (ISO 4589-2) determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.[13]

• Sample Preparation: Prepare a sample of the polymer composite with standard dimensions (typically 100 mm x 10 mm x 4 mm).

• Test Procedure:

  • Mount the sample vertically in a glass chimney.

  • Introduce a mixture of oxygen and nitrogen into the chimney from the bottom.

  • Ignite the top of the sample with a pilot flame.

  • Adjust the oxygen/nitrogen ratio until the flame is stable and self-sustaining for a specified period.

  • The LOI is the minimum oxygen concentration at which this occurs.

UL-94 Vertical Burn Test

The UL-94 test is a widely used standard for assessing the flammability of plastic materials.[14]

• Sample Preparation: Prepare rectangular bar specimens of the polymer composite (typically 125 mm x 13 mm x specified thickness).

• Test Procedure:

  • Mount the specimen vertically.

  • Apply a calibrated flame to the bottom of the specimen for 10 seconds and then remove it.

  • Record the time it takes for the flame to extinguish (t1).

  • Immediately re-apply the flame for another 10 seconds and remove it.

  • Record the time for the flame to extinguish (t2) and the time of any glowing combustion after the flame is out (t3).

  • Note if any flaming drips ignite a cotton patch placed below the specimen.

• Classification: The material is classified as V-0, V-1, or V-2 based on the flaming and glowing times and whether flaming drips ignite the cotton. V-0 is the highest rating, indicating the most flame-retardant material.[15]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal stability of the flame-retardant material and the polymer composite.[3]

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of the material into a TGA sample pan.

• Test Procedure:

  • Place the sample pan in the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • Record the sample weight as a function of temperature.

• Data Analysis: The resulting TGA curve provides information on the decomposition temperatures, the amount of char residue, and the overall thermal stability of the material.

Visualizations

Caption: Mechanism of Brominated Flame Retardancy.

Caption: General Experimental Workflow.

Caption: In Situ Bromine Generation Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Page loading... [guidechem.com]
• 7. RU2247105C2 - Environmentally safe method for production of high- purity tetrabromobisphenol a - Google Patents [patents.google.com]
• 8. Brominated Polystyrene: Applications as Fireproofing Agents, Preparation and Degradation Mechanism_Chemicalbook [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. US20120252961A1 - Flame retardant polycarbonate compositions, methods of manufacture, and articles formed therefrom - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 13. KR20200040246A - Composition comprising a brominated polymer flame retardant - Google Patents [patents.google.com]
• 14. totalplastics.com [totalplastics.com]
• 15. Tek Tip - UL Flame Ratings for Polycarbonate Films | Tekra, LLC [tekra.com]

Application Notes and Protocols: Sodium Bromide as a Biocide in Industrial Water Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium bromide (NaBr) is a crucial component in industrial water treatment programs, functioning as a highly effective precursor for the production of a potent biocide.[1][2][3] When activated by an oxidizing agent, typically chlorine or sodium hypochlorite, sodium bromide is converted to hypobromous acid (HOBr), the primary disinfecting agent.[4] This activated bromine solution offers broad-spectrum efficacy against a wide range of microorganisms, including bacteria, algae, and fungi, making it a valuable tool for controlling microbial growth in various industrial water systems.[1][4][5] Its application is particularly prevalent in cooling towers, pulp and paper mills, and industrial wastewater treatment.[1][6][7]

Key advantages of using a sodium bromide-based biocide program include its enhanced performance at higher pH levels and temperatures compared to chlorine alone, its effectiveness in the presence of ammonia, and a reduction in the formation of certain undesirable disinfection byproducts.[2][8]

This document provides detailed application notes and experimental protocols for the use and evaluation of sodium bromide as a biocide in industrial water treatment.

Mechanism of Action

Sodium bromide itself is not the biocidal agent. Its efficacy lies in its on-site conversion to hypobromous acid. This is achieved through the addition of an oxidizing agent, as illustrated in the chemical pathway below.

Caption: Chemical activation of sodium bromide to form the active biocide, hypobromous acid.

Applications in Industrial Water Treatment

Sodium bromide-based biocides are utilized in a variety of industrial settings to mitigate issues caused by microbial proliferation, such as biofouling, microbiologically influenced corrosion (MIC), and reduced heat transfer efficiency.[4]

Application Area	Target Microorganisms	Key Benefits
Cooling Towers	Bacteria (including Legionella), algae, fungi	Effective in alkaline pH conditions typical of cooling towers, stable at higher temperatures, controls biofilm formation.[1][4]
Pulp and Paper Mills	Slime-forming bacteria, fungi	Prevents slime deposits on machinery, improving paper quality and production efficiency.[6][7]
Industrial Wastewater Treatment	Pathogenic bacteria, odor-causing bacteria	Disinfects effluent prior to discharge, controls malodors.[1][5]
Once-Through Cooling Systems	Biofouling organisms	Reduces microbial attachment and growth on heat exchanger surfaces.
Air Washers	Airborne bacteria and fungi	Maintains water quality and prevents the dissemination of microbial contaminants.

Quantitative Data on Biocidal Efficacy

The effectiveness of activated sodium bromide can be quantified through various laboratory and field studies. The following tables summarize key performance data.

Table 1: General Dosing and Efficacy Parameters

Parameter	Typical Value/Range	Reference
Recommended Mole Ratio (NaBr:Oxidant)	0.125 to 2.0	[9]
Typical Residual "Active" Bromine	0.5 - 5.0 ppm	[9]
Effective Continuous Residual (Field Study)	0.1 ppm	[10]
Comparative Disinfection Efficacy (vs. NaClO)	Slightly more effective (97.36% vs 95.83%)	[11]
Reduction in Total Oxidant Discharge (vs. Chlorine Gas)	> 60%	[10]

Table 2: Efficacy Against Specific Microorganisms (Planktonic)

Microorganism	Test Method	Biocide Concentration	Contact Time	Log Reduction	Reference
Pseudomonas aeruginosa	Time-Kill Assay	Not specified	Not specified	Not specified	[12]
Legionella pneumophila	MIC Assay	Not specified	Not specified	Not specified	[13]
Escherichia coli	Time-Kill Assay	Not specified	Not specified	Not specified
Staphylococcus aureus	Time-Kill Assay	Not specified	Not specified	Not specified

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the efficacy of sodium bromide as a biocide.

Protocol 1: Time-Kill Assay for Planktonic Bacteria

This protocol is adapted from standard time-kill evaluation methods and is designed to assess the rate and extent of bacterial reduction upon exposure to activated sodium bromide.

Caption: Experimental workflow for a time-kill assay.

Methodology:

• Preparation of Bacterial Inoculum:

  • Culture a representative bacterial strain (e.g., Pseudomonas aeruginosa ATCC 15442) in an appropriate broth medium overnight at 35-37°C.

  • Harvest the cells by centrifugation, wash with sterile phosphate-buffered saline (PBS), and resuspend in PBS to a final concentration of approximately 10⁸ CFU/mL.

• Preparation of Activated Sodium Bromide Solution:

  • Prepare a stock solution of sodium bromide in sterile, demand-free water.

  • Just prior to the experiment, prepare the desired concentration of activated sodium bromide by adding a specific molar ratio of sodium hypochlorite solution to the sodium bromide solution. The final concentration should be representative of in-use concentrations.

• Time-Kill Procedure:

  • Add a known volume of the bacterial inoculum to a predetermined volume of the activated sodium bromide solution to achieve a starting bacterial concentration of approximately 10⁶ CFU/mL.

  • At specified time intervals (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the bacteria-biocide suspension.

  • Immediately transfer the aliquot to a validated neutralizing broth to quench the biocidal action.

• Enumeration and Data Analysis:

  • Perform serial dilutions of the neutralized samples in sterile PBS.

  • Plate the dilutions onto a suitable agar medium (e.g., Tryptic Soy Agar).

  • Incubate the plates at 35-37°C for 24-48 hours.

  • Count the number of colonies on the plates and calculate the CFU/mL for each time point.

  • Calculate the log₁₀ reduction in viable bacteria at each time point compared to the initial inoculum count (time zero).

Protocol 2: Minimum Inhibitory Concentration (MIC) Determination

This protocol utilizes a broth microdilution method to determine the lowest concentration of activated sodium bromide that inhibits the visible growth of a microorganism.

Methodology:

• Preparation of Reagents:

  • Prepare a 2X concentrated stock solution of the test microorganism (e.g., Legionella pneumophila) in a suitable broth medium.

  • Prepare a series of twofold dilutions of the activated sodium bromide solution in the same broth medium in a 96-well microtiter plate.

• Inoculation:

  • Inoculate each well of the microtiter plate containing the diluted biocide with an equal volume of the 2X bacterial suspension, resulting in a final bacterial concentration of approximately 5 x 10⁵ CFU/mL.

  • Include a positive control (broth and bacteria, no biocide) and a negative control (broth only).

• Incubation and Observation:

  • Incubate the microtiter plate at the optimal growth temperature for the test organism for a specified period (e.g., 24-48 hours for most bacteria, longer for slow-growing organisms like Legionella).

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the biocide at which there is no visible growth.

Protocol 3: Biofilm Efficacy Testing (Adapted from ASTM E645)

This protocol provides a framework for evaluating the efficacy of activated sodium bromide against established biofilms, which are often more resistant to biocides than their planktonic counterparts.

Caption: Workflow for evaluating biocide efficacy against biofilms.

Methodology:

• Biofilm Growth:

  • Grow a biofilm of a relevant microorganism (e.g., Pseudomonas aeruginosa) on standardized coupons (e.g., stainless steel or PVC) in a suitable biofilm reactor (e.g., CDC Biofilm Reactor) under controlled conditions of nutrient flow and temperature.

• Biocide Treatment:

  • After a specified growth period (e.g., 24-48 hours), remove the biofilm-coated coupons from the reactor.

  • Immerse the coupons in a solution of activated sodium bromide at a test concentration for a predetermined contact time.

  • Include control coupons immersed in sterile water or a buffer solution.

• Enumeration of Sessile Bacteria:

  • After the contact time, transfer the coupons to a neutralizing solution.

  • Remove the biofilm from the coupon surface using a standardized method such as scraping or sonication.

  • Perform serial dilutions of the resulting suspension of biofilm-derived bacteria.

  • Plate the dilutions and incubate to determine the number of viable bacteria (CFU/coupon).

• Data Analysis:

  • Calculate the log₁₀ reduction in sessile bacteria for the biocide-treated coupons compared to the untreated control coupons.

Conclusion

Sodium bromide, when activated by an oxidizing agent, is a versatile and effective biocide for a wide range of industrial water treatment applications. Its robust performance under challenging conditions, such as high pH and temperature, makes it a valuable tool for maintaining the efficiency and integrity of industrial water systems. The protocols outlined in this document provide a framework for the systematic evaluation of its biocidal efficacy, enabling researchers and professionals to optimize its application for specific system requirements.

References

• 1. envirotech.com [envirotech.com]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Antimicrobial susceptibility profiles and tentative epidemiological cutoff values of Legionella pneumophila from environmental water and soil sources in China [frontiersin.org]
• 4. ASTM E645-25. Standard Practice for Evaluation of Microbicides Used in Cooling Water Systems. - IVAMI [ivami.com]
• 5. Microbiological Control Strategy in Cooling Tower Systems [veoliawatertech.com]
• 6. researchgate.net [researchgate.net]
• 7. Inhibitory Effect of Biocides on the Viable Masses and Matrices of Staphylococcus aureus and Pseudomonas aeruginosa Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pureline.com [pureline.com]
• 9. researchgate.net [researchgate.net]
• 10. Antibiofilm activity of sodium hypochlorite against enterococcus faecalis using four irrigant activation protocols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Highly Effective Biocides against Pseudomonas aeruginosa Reveal New Mechanistic Insights Across Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. boa.unimib.it [boa.unimib.it]

Application Notes: Laboratory-Scale Preparation of Organic Bromides with NaBr

Introduction

Organic bromides are pivotal intermediates in organic synthesis, widely utilized in the formation of carbon-carbon bonds (e.g., Grignard reagents), nucleophilic substitution reactions, and as precursors in the pharmaceutical and agrochemical industries.[1] A common and cost-effective laboratory method for synthesizing alkyl bromides is the reaction of the corresponding alcohol with sodium bromide (NaBr) in the presence of a strong acid, typically sulfuric acid (H₂SO₄).[2][3] This method generates hydrobromic acid (HBr) in situ, which then reacts with the alcohol.[3][4] The acid acts as a catalyst, protonating the alcohol's hydroxyl group to form a good leaving group (water), thereby facilitating nucleophilic substitution by the bromide ion.[5][6]

General Reaction Mechanism

The conversion of an alcohol to an alkyl bromide using NaBr and H₂SO₄ proceeds via a nucleophilic substitution reaction. The specific mechanism, either Sₙ1 or Sₙ2, is primarily determined by the structure of the alcohol substrate.[7]

• Protonation of the Alcohol : The sulfuric acid protonates the hydroxyl (-OH) group of the alcohol, converting it into an excellent leaving group, water (-OH₂⁺).[2][5]

• Nucleophilic Attack :

  • Sₙ2 Pathway : For primary and some secondary alcohols, the bromide ion (Br⁻) acts as a nucleophile and attacks the electrophilic carbon in a single, concerted step, displacing the water molecule.[7]

  • Sₙ1 Pathway : For tertiary and some secondary alcohols, the protonated alcohol first dissociates to form a stable carbocation intermediate. The bromide ion then attacks this carbocation to form the final product.[2][7]

Caption: Reaction mechanism for alcohol bromination using NaBr/H₂SO₄.

Data Presentation: Comparative Synthesis

The NaBr/H₂SO₄ method is versatile and can be applied to various alcohols. The table below summarizes typical reaction conditions and yields for the preparation of different alkyl bromides.

Substrate (Alcohol)	Product	Reagents Ratio (Alcohol:NaBr:H₂SO₄)	Reaction Time	Temperature	Yield (%)	Reference
1-Propanol	1-Bromopropane	1 : 1.2 : 1.3	20 min	Reflux	~70%	[4]
n-Butanol	1-Bromobutane	1 : 1.2 : 1.0	2 hours	Reflux	90%	[8]
2-Pentanol	2-Bromopentane	1 : 1.4 : ~1.3	30 min	Reflux	Moderate	[9]
3-Phenyl-1-propanol	1-Bromo-3-phenylpropane	1 : 2.4 : ~0.7	60 min	Reflux (~100°C)	75%	[9]

Experimental Protocols

Safety Precautions: These protocols involve the use of concentrated sulfuric acid, which is highly corrosive and causes severe burns. All procedures should be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. Organic bromides are volatile and may be harmful; avoid inhalation and skin contact.

General Experimental Workflow

The overall process for synthesizing, isolating, and purifying alkyl bromides from alcohols follows a standard sequence of laboratory operations.

Caption: General workflow for the synthesis and purification of alkyl bromides.

Protocol 1: Synthesis of 1-Bromopropane from 1-Propanol

This protocol details the conversion of a primary alcohol, 1-propanol, to 1-bromopropane.[4]

Materials:

• 1-Propanol (37.5 mL)

• Anhydrous Sodium Bromide (69.0 g)

• Concentrated Sulfuric Acid (50 mL)

• Water (50 mL)

• 250 mL two-neck round-bottom flask

• Reflux condenser, dropping funnel, heating mantle, magnetic stirrer

Procedure:

• Place 69.0 g of anhydrous sodium bromide into a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar.

• Add 50 mL of water and 37.5 mL of 1-propanol. Stir the mixture until a homogeneous solution is obtained.

• Fit the flask with a reflux condenser and a dropping funnel. Cool the flask in an ice-water bath.

• Slowly add 50 mL of concentrated sulfuric acid through the dropping funnel with continuous stirring. The rate of addition should be controlled to maintain a gentle boil.

• After the addition is complete, remove the ice bath and heat the mixture to maintain reflux for 20-30 minutes.

• Allow the reaction mixture to cool to room temperature. It is important to continue stirring for several hours as sodium hydrogen sulfate may precipitate.[4]

• Rearrange the apparatus for simple distillation. Heat the mixture and collect the entire distillate that boils below 95°C.

• Transfer the cloudy distillate to a separatory funnel and wash sequentially with 20 mL of dilute NaCl solution, two 10 mL portions of cold concentrated sulfuric acid (to remove ether byproducts), 20 mL of saturated sodium bicarbonate solution, and finally 20 mL of water.

• Separate the organic layer (lower layer) and dry it over anhydrous magnesium sulfate.

• Perform a final distillation, collecting the pure 1-bromopropane fraction (boiling point: 71°C). The expected yield is approximately 70%.[4]

Protocol 2: Synthesis of 1-Bromo-3-phenylpropane from 3-Phenyl-1-propanol

This protocol demonstrates the synthesis on an alcohol containing an aromatic ring, showing the method's tolerance for other functional groups.[9]

Materials:

• 3-Phenyl-1-propanol (2 mL, ~0.014 mol)

• Sodium Bromide (3.4 g, ~0.033 mol)

• 6 M Sulfuric Acid (1 mL)

• Distilled Water (15 mL)

• Dichloromethane (for extraction)

• Reflux apparatus

Procedure:

• Dissolve 3.4 g of sodium bromide in 15 mL of distilled water in a round-bottom flask.

• To this solution, add 2 mL of 3-phenyl-1-propanol and 1 mL of 6 M sulfuric acid.

• Equip the flask with a reflux condenser and heat the mixture at approximately 100°C for 60 minutes. Avoid excessive temperatures, which can cause decomposition and darkening of the mixture.[9]

• After the reflux period, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract the product with 30 mL of dichloromethane.

• The organic layer (typically the bottom layer with dichloromethane) will contain the product. Wash this layer with water, then with a saturated sodium bicarbonate solution, and again with water.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄).

• Remove the solvent by rotary evaporation to yield the crude 1-bromo-3-phenylpropane. Further purification can be achieved by vacuum distillation. The reported yield is approximately 75%.[9]

References

• 1. Synthesis of Organic Bromides via Organotrifluoroborates [organic-chemistry.org]
• 2. R-OH + NaBr H2SO4------R-Br + NaHSO4, + H₂O | Filo [askfilo.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Sciencemadness Discussion Board - Synthesis of n-alkyl bromides from corresponding alcohols - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. brainly.com [brainly.com]
• 6. youtube.com [youtube.com]
• 7. organic chemistry - Mechanism of reaction of alcohol with NaBr + H2SO4 - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. odinity.com [odinity.com]

Technical Notes & Optimization

Technical Support Center: Preventing Caking of Sodium Bromide in Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the common issue of sodium bromide caking in experimental and developmental chemistry.

Frequently Asked Questions (FAQs)

Q1: Why is my sodium bromide clumping or caking?

A1: Sodium bromide is a hygroscopic crystalline solid, meaning it readily absorbs moisture from the atmosphere. This absorbed moisture can dissolve the surface of the sodium bromide crystals. When the moisture evaporates, the dissolved sodium bromide recrystallizes, forming crystalline bridges between individual particles. These bridges cause the particles to stick together, leading to clumping or "caking."

Q2: What are anti-caking agents and how do they work?

A2: Anti-caking agents are additives used in small quantities to prevent the formation of lumps in powdered and granular materials. They typically work through one of two primary mechanisms:

• Moisture Absorption: Some agents have a high affinity for water and will preferentially absorb excess moisture, preventing it from being absorbed by the sodium bromide.

• Particle Coating: Other agents coat the sodium bromide particles, creating a physical barrier that repels water and reduces inter-particle interactions.

Q3: Are anti-caking agents inert in chemical reactions?

A3: Not always. It is crucial to consider the chemical compatibility of the anti-caking agent with your specific reaction conditions (e.g., solvents, reactants, temperature, and pH). Some anti-caking agents may be inert, while others could potentially interfere with the reaction, affect yields, or complicate purification. For example, a silicate-based anti-caking agent might be unsuitable in a reaction sensitive to silicates.

Q4: Can I use any anti-caking agent with sodium bromide?

A4: While many anti-caking agents used for similar salts like sodium chloride may be effective, their compatibility with your specific reaction is paramount. It is always recommended to conduct a small-scale test to ensure the chosen anti-caking agent does not negatively impact your experiment.

Q5: How much anti-caking agent should I use?

A5: The effective concentration of an anti-caking agent is typically very low, often in the range of 0.1% to 2.0% by weight. The optimal concentration depends on the specific agent, the ambient humidity, and the particle size of the sodium bromide. It is best to start with a low concentration and optimize as needed.

Troubleshooting Guide

Issue: Sodium Bromide has formed hard cakes in the storage container.

Potential Cause	Recommended Solution(s)
Prolonged exposure to humid air.	- Manually break up the cakes with a clean, dry spatula or mortar and pestle.- If possible, gently heat the caked sodium bromide in a drying oven at a temperature below its melting point (747 °C) to drive off absorbed moisture. Ensure the temperature is compatible with any added anti-caking agent.- Store sodium bromide in a desiccator or a tightly sealed container with a desiccant.
Improper storage container.	- Transfer the sodium bromide to an airtight container, preferably one with a gasketed lid.- For highly sensitive applications, consider storing under an inert atmosphere (e.g., nitrogen or argon).

Issue: Sodium Bromide is difficult to dispense and handle due to clumping.

Potential Cause	Recommended Solution(s)
High ambient humidity in the laboratory.	- Handle sodium bromide in a glove box with a controlled, low-humidity atmosphere.- If a glove box is not available, minimize the time the container is open to the atmosphere.
Lack of an effective anti-caking agent.	- Consider adding a compatible anti-caking agent to the sodium bromide. See the "Recommended Anti-Caking Agents" section below for options and starting concentrations.

Issue: The addition of sodium bromide to the reaction mixture is not uniform, leading to inconsistent reaction rates.

Potential Cause	Recommended Solution(s)
Caked sodium bromide does not dissolve smoothly.	- Ensure the sodium bromide is a free-flowing powder before addition. If caked, follow the steps in the first troubleshooting issue.- Consider dissolving the sodium bromide in a small amount of the reaction solvent before adding it to the main reaction vessel.
The anti-caking agent may be interfering with dissolution.	- Select an anti-caking agent that is soluble in the reaction solvent or has minimal impact on dissolution kinetics.

Recommended Anti-Caking Agents for Sodium Bromide

The selection of an appropriate anti-caking agent is critical and should be based on the specific requirements of the reaction. Below is a summary of potential anti-caking agents.

Anti-Caking Agent	Mechanism of Action	Recommended Starting Concentration (% w/w)	Considerations for Use in Reactions
Amides of Nitrilotriacetic Acid (NTA)	Particle Coating	0.1 - 0.4	Generally organic-soluble. Compatibility with specific reaction pathways should be verified. May act as a crystal habit modifier.[1]
Alkali Metal or Ammonium Tartrates	Particle Coating	0.3 - 0.8	Water-soluble. May be suitable for aqueous reaction mixtures.[1]
Silicon Dioxide (SiO₂) / Fumed Silica	Moisture Absorption & Particle Coating	0.5 - 2.0	Generally considered inert, but check for compatibility with silicate-sensitive reactions. Can be difficult to filter due to small particle size.
Calcium Silicate (CaSiO₃)	Moisture Absorption & Particle Coating	0.5 - 2.0	Generally inert, but check for compatibility with silicate-sensitive reactions.
Tricalcium Phosphate (Ca₃(PO₄)₂)	Moisture Absorption & Particle Coating	0.5 - 2.0	Generally inert, but check for compatibility with phosphate-sensitive reactions.
Magnesium Stearate	Particle Coating (Hydrophobic)	0.2 - 1.0	Organic-based, may be soluble in some organic solvents. Can act as a lubricant.

Experimental Protocols

Protocol 1: Evaluation of Caking Tendency

This protocol provides a method to assess the degree of caking of a sodium bromide sample.

Materials:

• Analytical balance

• Drying oven

• Desiccator with a suitable desiccant (e.g., silica gel)

• Sieve with a 500 µm mesh

• Controlled humidity chamber

Procedure:

• Place a known weight of the sodium bromide sample in a shallow dish.

• Expose the sample to a controlled high-humidity environment (e.g., 75% relative humidity) for a defined period (e.g., 24 hours).

• After exposure, transfer the sample to a drying oven at 105°C for 2 hours to remove the absorbed moisture.

• Cool the sample in a desiccator to room temperature.

• Weigh the sample and then pass it through a 500 µm sieve.

• Weigh the amount of material that does not pass through the sieve.

• Calculate the degree of caking as a percentage of the total sample weight.

Protocol 2: Testing the Efficacy of an Anti-Caking Agent

This protocol outlines a method to determine the effectiveness of an anti-caking agent.

Materials:

• Sodium bromide (untreated)

• Selected anti-caking agent

• Analytical balance

• Mortar and pestle or a suitable blender for uniform mixing

• Equipment from Protocol 1

Procedure:

• Prepare several samples of sodium bromide with varying concentrations of the anti-caking agent (e.g., 0.1%, 0.5%, 1.0%, 1.5%, 2.0% w/w).

• Ensure uniform mixing of the anti-caking agent with the sodium bromide using a mortar and pestle or a blender.

• Prepare a control sample of untreated sodium bromide.

• Follow the procedure outlined in Protocol 1 for each of the prepared samples and the control.

• Compare the degree of caking for each concentration of the anti-caking agent with the control sample to determine its effectiveness.

Visualizations

Caption: The mechanism of sodium bromide caking.

References

• 1. Troubleshooting [chem.rochester.edu]

optimizing pH levels in TEMPO-mediated reactions with sodium bromide

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during TEMPO-mediated oxidation reactions, with a specific focus on the critical role of pH optimization in the presence of sodium bromide.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for a TEMPO/NaBr/NaOCl mediated oxidation?

The optimal pH for TEMPO-mediated oxidation using sodium bromide and sodium hypochlorite is highly dependent on the desired product. For the selective oxidation of primary alcohols to carboxylic acids, a pH range of 10 to 11 is generally recommended.[1][2][3] Maintaining a stable pH within this alkaline range ensures a high yield of the carboxylated product.[1] For the selective oxidation of primary alcohols to aldehydes, a slightly lower pH of 9 to 10 is often employed to prevent over-oxidation.[4]

Q2: Why is maintaining a stable pH crucial during the reaction?

The oxidation of primary alcohols to carboxylic acids results in the formation of carboxyl groups. As the reaction progresses, the accumulation of these acidic groups will naturally decrease the pH of the reaction mixture.[1] This drop in pH can significantly slow down or even halt the reaction. Therefore, continuous monitoring and adjustment of the pH, often through the addition of a base or the use of a buffer system, is critical for achieving a complete and efficient conversion.

Q3: What are the consequences of a pH that is too high or too low?

Deviating from the optimal pH range can lead to several undesirable outcomes:

• Low pH: A pH below the optimal range can lead to a sluggish or incomplete reaction.[4] Under acidic conditions (e.g., pH 4.7), the reaction may favor the formation of aldehydes as the primary product.[1]

• High pH (above 11): While the oxidation may still proceed, excessively high pH can promote side reactions, such as the depolymerization of polysaccharide substrates like cellulose, leading to a loss of product integrity and yield.[2][5] It can also decrease the selectivity of the oxidation.[2]

Q4: Can I use a buffer to control the pH?

Yes, using a buffer system is an effective strategy for maintaining a stable pH throughout the reaction. Carbonate and borax buffer systems have been successfully employed to maintain a pH of around 10.5 in TEMPO-mediated oxidations.[1] The choice of buffer should be considered based on its compatibility with the substrate and reaction conditions.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Slow or Incomplete Reaction	Incorrect pH: The pH may have dropped during the reaction due to the formation of carboxylic acids.	Monitor the pH throughout the reaction and add a dilute base (e.g., 0.5 M NaOH) as needed to maintain the optimal pH (10-11 for carboxylic acids, 9-10 for aldehydes).[4][6] Alternatively, employ a suitable buffer system.[1]
Low Reaction Temperature: While often performed at 0°C to control the exothermic reaction, some substrates may require room temperature for a reasonable reaction rate.[4]	If the reaction is sluggish at 0°C, allow it to slowly warm to room temperature while carefully monitoring for any significant temperature increase.[4]
Low Yield of Carboxylic Acid	Suboptimal pH: The pH may not have been consistently maintained in the optimal range of 10-11.	Ensure rigorous pH control throughout the reaction. Use a pH stat or a reliable buffer system for extended reactions.[6]
Over-oxidation to Carboxylic Acid (when Aldehyde is desired)	pH is too high: A pH above 10 can favor the formation of carboxylic acids.[4]	Maintain the pH in the slightly lower range of 9-10 to selectively obtain the aldehyde.[4]
Substrate Degradation (e.g., depolymerization of polysaccharides)	pH is too high: pH values significantly above 11 can lead to the degradation of sensitive substrates like cellulose.[2][5]	Carefully control the pH to not exceed the recommended upper limit of 11.

Quantitative Data Summary

The following table summarizes the effect of pH on the carboxyl group content in the TEMPO-mediated oxidation of cellulose.

pH	Carboxyl Group Content (mmol/g)	Observation	Reference
9	~0.65	Sub-optimal for maximum carboxyl content.	[2]
10	~0.72	Approaching optimal conditions.	[2]
10.5	~0.75	Optimal for selective oxidation to carboxyl groups.	[2][7]
11	~0.73	Slight decrease in carboxyl content, potential for increased side reactions.	[2]
12	~0.68	Decreased oxidation selectivity and increased cellulose depolymerization.	[2]

Experimental Protocol: TEMPO-Mediated Oxidation of Cellulose at Optimal pH

This protocol details a typical procedure for the selective oxidation of primary hydroxyl groups in cellulose to carboxyl groups, emphasizing pH control.

Materials:

• Cellulose (e.g., cotton linter, 5 g)

• TEMPO (0.0125 g)

• Sodium bromide (NaBr, 0.125 g)

• Sodium hypochlorite (NaClO) solution (e.g., 9%, as required)

• Sodium hydroxide (NaOH) solution (0.5 M)

• Deionized water

• Ethanol

Procedure:

• Suspension Preparation: Suspend the cellulose (5 g) in deionized water (375 mL) in a reaction vessel.

• Catalyst Addition: Add TEMPO (0.0125 g) and sodium bromide (0.125 g) to the cellulose suspension and stir until dissolved.

• pH Adjustment and Reaction Initiation:

  • Slowly add the sodium hypochlorite solution to the slurry.

  • Simultaneously, begin monitoring the pH of the mixture.

  • Maintain the pH at 10.5 by the controlled addition of 0.5 M NaOH solution using a pH stat or manual addition with careful monitoring.[6]

• Reaction Monitoring: Continue the reaction at room temperature with vigorous stirring. The reaction time can vary from 0.25 to 24 hours, depending on the desired degree of oxidation.[6]

• Quenching: Once the desired reaction time is reached, quench the reaction by adding a small amount of ethanol (approximately 5 mL).

• Work-up:

  • Filter the oxidized cellulose using a Büchner funnel.

  • Wash the product thoroughly with deionized water.

  • Finally, wash with ethanol and dry the product.

Visualizations

Caption: Catalytic cycle of TEMPO-mediated alcohol oxidation.

Caption: Troubleshooting workflow for slow TEMPO reactions.

References

• 1. Influence of buffer solution on TEMPO-mediated oxidation :: BioResources [bioresources.cnr.ncsu.edu]
• 2. Effects of the conditions of the TEMPO/NaBr/NaClO system on carboxyl groups, degree of polymerization, and yield of the oxidized cellulose :: BioResources [bioresources.cnr.ncsu.edu]
• 3. Effect of catalyst and oxidant concentrations in a TEMPO oxidation system on the production of cellulose nanofibers - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04948A [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]

troubleshooting low yields in Finkelstein reactions using sodium bromide

Welcome to the technical support center for troubleshooting Finkelstein reactions. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with low yields when using sodium bromide as a nucleophile.

Troubleshooting Guide: Low Yields in Finkelstein Reactions with Sodium Bromide

This section addresses common issues encountered during the Finkelstein reaction with sodium bromide, providing potential causes and actionable solutions in a question-and-answer format.

Q1: My reaction with an alkyl chloride and sodium bromide is not going to completion, resulting in a low yield of the alkyl bromide. What is the primary reason for this?

A1: The most common issue is an unfavorable equilibrium. The Finkelstein reaction is a reversible, equilibrium-driven process.[1][2] The classic Finkelstein reaction, which uses sodium iodide, is highly effective because sodium chloride (NaCl) and sodium bromide (NaBr) are significantly less soluble in acetone than sodium iodide (NaI).[1][3][4] When reacting an alkyl chloride with sodium bromide in acetone, the reaction is driven forward by the precipitation of sodium chloride. However, the solubility of sodium bromide in acetone, while greater than sodium chloride, is still limited. This can lead to a less favorable equilibrium compared to the traditional reaction with NaI.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: The presence of water will increase the solubility of the sodium chloride byproduct, preventing it from precipitating effectively and thus hindering the forward reaction.[5] Ensure that your acetone is thoroughly dried and that all glassware is flame-dried or oven-dried before use.

• Increase the Excess of Sodium Bromide: Using a larger excess of sodium bromide can help shift the equilibrium towards the product side according to Le Chatelier's principle.[1]

• Consider Alternative Solvents: For certain substrates, other polar aprotic solvents like dimethylformamide (DMF) or ionic liquids might offer better solubility for sodium bromide while still allowing for the precipitation of sodium chloride.[6][7]

Q2: I've noticed that the reaction works for my primary alkyl chloride but gives a very low yield with a secondary alkyl chloride. Why is this happening?

A2: The Finkelstein reaction proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[1][3][8] This mechanism is sensitive to steric hindrance at the reaction center. Primary alkyl halides are the most reactive, followed by secondary halides. Tertiary alkyl halides are generally unreactive in Finkelstein reactions and are more prone to elimination side reactions.[8][9] The decreased reactivity of secondary halides is a common cause for lower yields.

Troubleshooting Steps:

• Increase Reaction Time and/or Temperature: Secondary alkyl halides react more slowly than primary ones.[9] Increasing the reaction time or temperature (e.g., by refluxing the acetone) can help improve the conversion rate. Monitor the reaction closely for the formation of side products.

• Use a Phase-Transfer Catalyst: For less reactive substrates, a phase-transfer catalyst (PTC) such as a quaternary ammonium salt can be beneficial.[10][11] A PTC helps to shuttle the bromide anion from the solid or aqueous phase into the organic phase where the reaction occurs, thereby increasing the effective concentration of the nucleophile.[11]

Q3: My reaction is sluggish, and I suspect the quality of my sodium bromide might be the issue. How can I address this?

A3: The purity of the sodium bromide is crucial. If the salt has absorbed a significant amount of water or contains other impurities, it can negatively impact the reaction.

Troubleshooting Steps:

• Dry the Sodium Bromide: Before use, dry the sodium bromide in a vacuum oven to remove any absorbed moisture.

• Purify the Sodium Bromide: If you suspect other impurities, purification may be necessary. A known method involves dissolving the crude sodium bromide in methanol, filtering out insoluble impurities, concentrating the solution to precipitate the sodium bromide, and then washing the solid with a mixture of methanol/ethanol and an acid.[12]

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the Finkelstein reaction?

A1: The Finkelstein reaction is a halogen exchange reaction that operates on the principle of differential solubility to drive an equilibrium forward.[1][2] In the context of using sodium bromide to convert an alkyl chloride, the reaction's success relies on sodium chloride being less soluble in the acetone solvent than sodium bromide. The precipitation of sodium chloride removes it from the reaction mixture, shifting the equilibrium to favor the formation of the desired alkyl bromide, in accordance with Le Chatelier's principle.[13]

Q2: Why is acetone the most commonly used solvent?

A2: Acetone is the preferred solvent due to the favorable solubility differences of the sodium halide salts. Sodium iodide is readily soluble in acetone, whereas sodium chloride and sodium bromide are poorly soluble.[1][4] This difference in solubility is the primary driving force for the reaction. Additionally, acetone is a polar aprotic solvent, which is ideal for SN2 reactions.

Q3: Can I use sodium bromide to convert an alkyl iodide to an alkyl bromide?

A3: While technically possible as the reaction is an equilibrium, it is generally not synthetically useful under standard Finkelstein conditions (i.e., in acetone). This is because sodium iodide is more soluble in acetone than sodium bromide. Therefore, the equilibrium would favor the starting materials (alkyl iodide and sodium bromide) rather than the desired alkyl bromide product.

Q4: Are there any common side reactions to be aware of?

A4: For secondary and especially tertiary alkyl halides, elimination reactions (E2 mechanism) can compete with the desired SN2 substitution, leading to the formation of alkenes.[8][14] This is more prevalent with sterically hindered substrates and at higher temperatures.

Data Presentation

Table 1: Comparison of Yields in Finkelstein-type Reactions Under Different Conditions

Starting Material	Nucleophile	Solvent	Catalyst/Additive	Yield (%)	Reference
4-bromobut-1-ene	NaI	Acetone	None	67	[6]
4-bromobut-1-ene	NaI	[BMIM][Cl] (Ionic Liquid)	None	93	[6]
1-chlorooctane	NaBr	Aqueous	Phase-Transfer Catalyst	Not specified	[15]
Alkyl Chloride	NaI	Acetone	None	High (qualitative)	[1][4]

Note: Quantitative data for Finkelstein reactions specifically using sodium bromide is not as widely published in comparative tables as the more common sodium iodide variant. The data presented illustrates the impact of solvent choice on yield.

Experimental Protocols

Representative Protocol for the Synthesis of an Alkyl Bromide from an Alkyl Chloride using Sodium Bromide

Materials:

• Alkyl chloride (e.g., 1-chlorobutane)

• Anhydrous sodium bromide, dried in a vacuum oven

• Anhydrous acetone

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• Reagents: To the flask, add anhydrous sodium bromide (1.5 to 2.0 equivalents relative to the alkyl chloride).

• Solvent: Add anhydrous acetone to the flask to create a stirrable slurry.

• Substrate Addition: Add the alkyl chloride (1.0 equivalent) to the flask via syringe.

• Reaction: Heat the mixture to reflux with vigorous stirring. A white precipitate of sodium chloride should begin to form.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter the solid precipitate (NaCl and excess NaBr) and wash it with a small amount of cold acetone.

• Isolation: Combine the filtrate and the washings. Remove the acetone under reduced pressure using a rotary evaporator. The remaining crude product can be purified by distillation or column chromatography.

Visualizations

Logical Workflow for Troubleshooting Low Yields

Caption: A flowchart for troubleshooting low yields in Finkelstein reactions.

Mechanism of the Finkelstein Reaction with Sodium Bromide

Caption: The SN2 mechanism of the Finkelstein reaction.

References

• 1. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 2. adichemistry.com [adichemistry.com]
• 3. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 4. byjus.com [byjus.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 7. SATHEE: Finkelstein Reaction [satheejee.iitk.ac.in]
• 8. youtube.com [youtube.com]
• 9. Finkelstein Reaction [unacademy.com]
• 10. ijirset.com [ijirset.com]
• 11. dalalinstitute.com [dalalinstitute.com]
• 12. FR2994659A1 - PROCESS FOR EXTRACTING AND PURIFYING SODIUM BROMIDE - Google Patents [patents.google.com]
• 13. ncert.nic.in [ncert.nic.in]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Thieme E-Books & E-Journals [thieme-connect.de]

Technical Support Center: Managing Impurities in Industrial-Grade Sodium Bromide for Research

This technical support center is designed for researchers, scientists, and drug development professionals who utilize industrial-grade sodium bromide in their experiments. It provides essential guidance on identifying, quantifying, and mitigating the impact of impurities to ensure the reliability and accuracy of your research outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in industrial-grade sodium bromide?

A1: Industrial-grade sodium bromide can contain a variety of impurities depending on the manufacturing process. Common inorganic impurities include other halide salts such as sodium chloride (NaCl) and potassium bromide (KBr), as well as sodium sulfate (Na₂SO₄). You may also encounter bromates (BrO₃⁻), which are regulated in higher purity grades.[1] Additionally, trace amounts of heavy metals like iron (Fe), lead (Pb), and arsenic (As) can be present.[1] Organic impurities, often from solvents used during production, may also be found.

Q2: How do impurities in sodium bromide affect my experiments?

A2: Impurities can have significant, often detrimental, effects on research applications. In pharmaceutical synthesis, impurities can lead to unwanted side reactions, lower product yields, and introduce toxicity into the final product.[2] For instance, heavy metal impurities can poison catalysts used in organic reactions. In spectroscopic analyses, the presence of other halide ions like chloride can interfere with measurements. For cell culture applications, even trace contaminants can be toxic to cells and alter experimental outcomes.

Q3: What are the key differences in impurity levels between industrial and pharmaceutical grades of sodium bromide?

A3: The primary difference lies in the stringency of the specified impurity limits. Pharmaceutical grades, such as those defined by the United States Pharmacopeia (USP) or the European Pharmacopoeia (Ph. Eur.), have much lower allowable limits for impurities like chlorides, sulfates, heavy metals, and bromates compared to industrial or technical grades.[1][3]

Data Presentation: Impurity Specifications

The following table summarizes the typical impurity limits for different grades of sodium bromide, providing a clear comparison for researchers.

Impurity	Technical Grade	Pharmaceutical Grade (USP/BP/Ph. Eur.)
Assay (NaBr)	≥ 98.5%[1][3]	98.5% - 101.0% (dried basis)[1]
Chloride (Cl)	≤ 0.1%[1]	≤ 0.2% - 0.6%[1][4]
Sulfate (SO₄)	≤ 0.01%[1]	≤ 0.005% - 0.01%[1][4]
Bromates (BrO₃)	≤ 0.003%[1]	Must pass specific tests (no color development)[1]
Heavy Metals (as Pb)	≤ 50 ppm[1]	≤ 10 ppm[3]
Iron (Fe)	Not typically specified	≤ 20 ppm[1]
Moisture	≤ 0.5%[1]	≤ 3.0%[1][3]

Troubleshooting Guide

This guide addresses common issues encountered when using industrial-grade sodium bromide and provides actionable solutions.

Issue 1: Inconsistent or low yields in a bromination reaction.

• Possible Cause: Impurities in the sodium bromide, such as moisture or organic contaminants, may be interfering with the reaction. High levels of chloride could also lead to undesired chlorinated byproducts.

• Solution:

  • Dry the Sodium Bromide: Before use, dry the sodium bromide in an oven at 105°C for a few hours to remove moisture.[1]

  • Purify by Recrystallization: If drying is insufficient, purify the sodium bromide by recrystallization from water. (See Experimental Protocols section for a detailed method).

  • Use a Safer Brominating Agent: For sensitive reactions, consider using N-Bromosuccinimide (NBS) as a safer and more selective alternative to generating bromine in situ from sodium bromide.

Issue 2: Unexpected peaks in spectroscopic analysis (e.g., NMR, MS).

• Possible Cause: The presence of organic impurities from the industrial-grade sodium bromide could be introducing extraneous signals. Inorganic salt impurities like NaCl or KBr would not typically be observed in these analyses but could affect the sample matrix.

• Solution:

  • Purify the Sodium Bromide: Recrystallize the sodium bromide to remove both organic and inorganic impurities.

  • Run a Blank Sample: Analyze a sample of the dissolved sodium bromide on its own to identify any impurity-related peaks.

  • Solvent Extraction: If organic impurities are suspected, dissolving the sodium bromide in water and performing a liquid-liquid extraction with an immiscible organic solvent like dichloromethane may help remove them.

Issue 3: Catalyst deactivation in a transition metal-catalyzed reaction.

• Possible Cause: Heavy metal impurities (e.g., lead) present in the industrial-grade sodium bromide can act as catalyst poisons, deactivating the active sites of the catalyst.

• Solution:

  • Use a Higher Purity Grade: For catalyst-sensitive reactions, it is highly recommended to use a pharmaceutical or analytical reagent grade of sodium bromide with specified low levels of heavy metals.

  • Analysis of Heavy Metals: If using industrial-grade is unavoidable, first analyze the heavy metal content using a technique like Atomic Absorption Spectroscopy (AAS) to assess the risk. (See Experimental Protocols section for a general method).

Experimental Protocols

Protocol 1: Purification of Sodium Bromide by Recrystallization from Water

This protocol describes a method to purify industrial-grade sodium bromide by taking advantage of its high solubility in hot water and lower solubility at colder temperatures.

Materials:

• Industrial-grade sodium bromide

• Distilled or deionized water

• Beakers

• Heating plate with magnetic stirring

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: In a beaker, add 100 g of industrial-grade sodium bromide to 100 mL of distilled water. Heat the mixture on a hot plate with stirring until the sodium bromide is completely dissolved. If the solution is not clear, it may be hot-filtered to remove insoluble impurities.

• Cooling and Crystallization: Remove the beaker from the heat and allow it to cool slowly to room temperature. As the solution cools, the solubility of sodium bromide will decrease, and crystals will begin to form. To maximize crystal formation, place the beaker in an ice bath for at least 30 minutes.

• Filtration: Set up a vacuum filtration apparatus with a Buchner funnel and filter paper. Wet the filter paper with a small amount of ice-cold distilled water. Pour the cold slurry of sodium bromide crystals into the funnel and apply the vacuum to remove the mother liquor, which contains the majority of the soluble impurities.

• Washing: While the crystals are still in the funnel under vacuum, wash them with a small amount of ice-cold distilled water to rinse off any remaining mother liquor.

• Drying: Transfer the purified crystals to a clean, dry watch glass or evaporating dish and dry them in an oven at 105°C until a constant weight is achieved.

Protocol 2: Analysis of Heavy Metal Impurities by Atomic Absorption Spectroscopy (AAS)

This protocol provides a general procedure for the determination of heavy metal content in a sample of sodium bromide. Specific parameters will need to be optimized for the particular instrument and target metals.

Materials:

• Sodium bromide sample

• Nitric acid (HNO₃), trace metal grade

• Deionized water

• Certified standard solutions for the metals of interest (e.g., Fe, Pb, Cu)

• Volumetric flasks

• Atomic Absorption Spectrometer with appropriate hollow cathode lamps

Procedure:

• Sample Preparation: Accurately weigh approximately 1 g of the sodium bromide sample and dissolve it in deionized water in a 100 mL volumetric flask. Add a small amount of nitric acid (e.g., 1 mL) to stabilize the metal ions and bring the solution to volume with deionized water.

• Standard Preparation: Prepare a series of calibration standards by diluting the certified standard solutions of the target metals with deionized water. The concentration range of the standards should bracket the expected concentration of the metals in the sample.

• Instrument Setup: Set up the AAS instrument according to the manufacturer's instructions for the specific metal being analyzed. This includes selecting the correct hollow cathode lamp, wavelength, and slit width.

• Calibration: Aspirate the prepared standards into the instrument, starting with the blank (deionized water) and then in increasing order of concentration. Record the absorbance for each standard and generate a calibration curve.

• Sample Analysis: Aspirate the prepared sodium bromide sample solution into the AAS and record its absorbance.

• Quantification: Determine the concentration of the heavy metal in the sample by comparing its absorbance to the calibration curve.

Mandatory Visualizations

References

• 1. surbec.com [surbec.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Sodium Bromide, ACS Grade, ≥ 99.0%, LabChem™ | Fisher Scientific [fishersci.ca]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Sodium Bromide Catalysis

Welcome to the Technical Support Center for optimizing the use of sodium bromide (NaBr) as a catalyst in your chemical syntheses. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve the efficiency of their NaBr-catalyzed reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic applications of sodium bromide in organic synthesis?

A1: Sodium bromide is a versatile catalyst primarily used as a co-catalyst in a variety of organic reactions. Its most common applications include:

• Oxidation of Alcohols: NaBr is frequently used with a primary oxidant, such as sodium hypochlorite (bleach) or Oxone®, and a stable radical like TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) to selectively oxidize primary alcohols to aldehydes and secondary alcohols to ketones.[1][2]

• Bromination Reactions: It serves as a source of bromide for the bromination of alkenes, alkynes, and activated aromatic compounds.[3][4] This is often achieved in conjunction with an oxidant to generate the active brominating species in situ.

• Nucleophilic Substitution: NaBr is used in Finkelstein-type reactions to convert alkyl chlorides to the more reactive alkyl bromides.[5]

• Phase Transfer Catalysis: In multiphase reactions, NaBr can be used with a phase transfer catalyst to facilitate the transport of the bromide ion into the organic phase for reaction.

Q2: Why is my TEMPO/NaBr-catalyzed oxidation of a primary alcohol yielding the carboxylic acid instead of the aldehyde?

A2: Over-oxidation to the carboxylic acid is a common issue. Several factors can contribute to this:

• Reaction Time: Prolonged reaction times can lead to the oxidation of the initially formed aldehyde. It is crucial to monitor the reaction progress closely using techniques like TLC or GC-MS and quench the reaction once the starting material is consumed.

• pH Control: The pH of the reaction mixture is critical. Maintaining a slightly basic pH (around 8.5-10) is generally optimal for the selective formation of aldehydes.[6] Higher pH values can sometimes be used to favor the formation of carboxylic acids.

• Temperature: Running the reaction at lower temperatures (e.g., 0 °C) can help to control the reaction rate and improve selectivity for the aldehyde.[6]

Q3: I am observing low yields in my bromination reaction using NaBr. What are the potential causes and solutions?

A3: Low yields in NaBr-mediated bromination can stem from several factors:

• Inefficient Generation of the Brominating Agent: The active brominating species (e.g., Br₂) is often generated in situ from NaBr using an oxidant. Ensure your oxidant is active and used in the correct stoichiometric amount.

• Substrate Reactivity: Deactivated substrates may require harsher reaction conditions or the use of a co-catalyst to enhance the reaction rate.

• Side Reactions: Competing side reactions, such as the formation of byproducts, can reduce the yield of the desired product. Optimizing reaction conditions (temperature, solvent, stoichiometry) can help to minimize these.

• Purity of Reagents: The purity of sodium bromide is important, especially in pharmaceutical applications, as impurities can lead to unwanted side reactions and lower yields.[7]

Q4: What is the role of a phase transfer catalyst (PTC) when using sodium bromide?

A4: In reactions involving two immiscible phases (e.g., an aqueous phase containing NaBr and an organic phase with the substrate), the bromide ion has low solubility in the organic phase, leading to a very slow reaction. A phase transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), facilitates the transfer of the bromide anion from the aqueous phase to the organic phase, thereby significantly accelerating the reaction rate.[8]

Q5: Can sodium bromide be "poisoned" or deactivated?

A5: While NaBr itself is a co-catalyst and doesn't get "poisoned" in the traditional sense, the overall catalytic system can be inhibited. For instance, in TEMPO-mediated oxidations, certain functional groups on the substrate can react with the active oxidant or the TEMPO radical, leading to catalyst inactivation. Additionally, impurities in the reagents or solvents can interfere with the catalytic cycle. While not directly related to NaBr's efficacy, it's interesting to note that NaBr can act as a poison for other catalytic systems, such as gold catalysts, by blocking active sites.[1][9]

Troubleshooting Guides

Guide 1: Low Conversion in TEMPO/NaBr-Catalyzed Alcohol Oxidation

This guide provides a systematic approach to troubleshooting low conversion rates in alcohol oxidation reactions using the TEMPO/NaBr system.

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting workflow for low conversion in TEMPO/NaBr-catalyzed oxidations.

Data Presentation

Table 1: Comparison of Co-catalyst Systems for Bromination Reactions

Entry	Substrate	Brominating System	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Benzaldehyde	NaBr/NaBrO₃	H₂O/CH₃CN	25	1	95	[10]
2	Nitrobenzene	NaBr/NaBrO₃	H₂O/H₂SO₄	80	4	90	[10]
3	Acetophenone	NaBr/Oxone®	CH₃CN/H₂O	25	3	87	[11]
4	Chalcone	NaBr/Sodium Perborate	Acetic Acid	25	2	>90	[3]
5	1-Octene	NaBr/H₂O₂/Diaryl Ditelluride	CH₂Cl₂	25	1	High	[12]

Note: Yields are highly substrate-dependent and the conditions listed are generalized from the cited literature. Please refer to the original publications for detailed experimental procedures.

Experimental Protocols

Protocol 1: Selective Oxidation of a Primary Alcohol to an Aldehyde using TEMPO/NaBr/NaOCl

Materials:

• Primary alcohol

• TEMPO

• Sodium bromide (NaBr)

• Sodium hypochlorite (NaOCl) solution (commercial bleach)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Deionized water

• Sodium thiosulfate (Na₂S₂O₃)

Procedure:

• Dissolve the primary alcohol (1.0 eq) and TEMPO (0.01 eq) in DCM in a round-bottom flask equipped with a magnetic stirrer.

• In a separate beaker, prepare an aqueous solution of NaBr (0.1 eq) and NaHCO₃. The amount of NaHCO₃ should be sufficient to maintain a pH of 9-10 upon addition of the NaOCl solution.

• Combine the organic and aqueous solutions in the reaction flask and cool the mixture to 0 °C in an ice bath.

• While stirring vigorously, add the NaOCl solution (1.1 eq) dropwise, ensuring the temperature remains below 5 °C.

• Monitor the reaction progress by TLC. The reaction is typically complete within 30-60 minutes.

• Once the starting material is consumed, quench the reaction by adding an aqueous solution of Na₂S₂O₃ to destroy any excess oxidant.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude aldehyde.

• Purify the product by column chromatography if necessary.

Experimental Workflow for Alcohol Oxidation

Caption: General experimental workflow for the TEMPO/NaBr-catalyzed oxidation of alcohols.

Signaling Pathways and Mechanisms

Catalytic Cycle of TEMPO-Mediated Oxidation with NaBr

The catalytic cycle involves the oxidation of TEMPO by the active brominating species, which is generated in situ from the reaction of NaBr with the primary oxidant (e.g., NaOCl). The resulting N-oxoammonium ion is the active oxidant that converts the alcohol to the corresponding carbonyl compound.

Caption: Catalytic cycle for TEMPO-mediated alcohol oxidation with NaBr as a co-catalyst.

References

• 1. TEMPO-Bleach Oxidation - Wordpress [reagents.acsgcipr.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. gctlc.org [gctlc.org]
• 4. Demystifying Sodium bromide: An In-depth look at its Applications and Implications_Chemicalbook [chemicalbook.com]
• 5. Sodium bromide - Wikipedia [en.wikipedia.org]
• 6. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 9. ch.ic.ac.uk [ch.ic.ac.uk]
• 10. Electrophilic Addition Reactions of Alkynes - Chemistry Steps [chemistrysteps.com]
• 11. Oxidation of Benzyl Alcohols to Benzaldehydes with NaBr-Oxone - [www.rhodium.ws] [chemistry.mdma.ch]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Sodium Bromide in Organic Synthesis

Welcome to the technical support center for the use of sodium bromide in organic synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the side reactions and optimal use of sodium bromide in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered when using sodium bromide in various organic reactions, offering potential causes and solutions in a direct question-and-answer format.

Conversion of Alcohols to Alkyl Bromides using NaBr/H₂SO₄

Question 1: My reaction to convert a primary or secondary alcohol to an alkyl bromide using sodium bromide and sulfuric acid is giving a low yield and a dark-colored mixture. What is going wrong?

Answer: This is a common issue that can arise from several side reactions. The primary reasons are often related to the reaction conditions and the stability of the carbocation intermediates.

• Potential Cause 1: Oxidation of Bromide. Concentrated sulfuric acid can oxidize sodium bromide to bromine (Br₂), which can lead to unwanted side products and the characteristic dark color.[1]

• Solution: Control the reaction temperature carefully, typically by cooling the mixture during the addition of sulfuric acid. Using a slightly less concentrated sulfuric acid can also mitigate this, though it may slow down the primary reaction.

• Potential Cause 2: Ether Formation. The alcohol starting material can act as a nucleophile and attack the carbocation intermediate (or the protonated alcohol in an Sₙ2 pathway), leading to the formation of a dialkyl ether as a significant byproduct.[2] This is particularly problematic with primary alcohols.

• Solution: Use an excess of the bromide source to favor the formation of the alkyl bromide. Ensure a sufficiently high concentration of sulfuric acid to promote the reaction with bromide over the competing ether formation.[3]

• Potential Cause 3: Alkene Formation (Elimination). For secondary and tertiary alcohols, the acidic and heated conditions can promote E1 or E2 elimination reactions, leading to the formation of alkenes.[2][3]

• Solution: Maintain the lowest possible reaction temperature that still allows for the conversion to the alkyl bromide. The choice of a less-hindered alcohol can also reduce the likelihood of elimination.

• Potential Cause 4: Charring. Concentrated sulfuric acid is a strong dehydrating agent and can cause charring of the organic material, especially at elevated temperatures.[4]

• Solution: Ensure efficient stirring and temperature control. Add the sulfuric acid slowly and with cooling to dissipate the heat generated from the acid-base reaction and dilution.

Question 2: I am observing the formation of inorganic salt precipitates in my reaction vessel. What are these, and do they affect the reaction?

Answer: The inorganic precipitates are byproducts of the reaction between sodium bromide and sulfuric acid.

• Explanation: The primary reaction between sodium bromide and sulfuric acid generates hydrobromic acid (HBr) in situ.[5] This also results in the formation of sodium bisulfate (NaHSO₄) and, with further reaction, sodium sulfate (Na₂SO₄).[2]

• Impact: These salts have limited solubility in the reaction mixture, especially at lower temperatures, and will precipitate out.[2] While they are generally considered spectator ions in the organic transformation, their precipitation can sometimes hinder stirring if they form a thick slurry. This is a normal observation and does not typically inhibit the desired reaction.

Finkelstein Reaction

Question 3: I am trying to convert an alkyl chloride to an alkyl bromide using sodium bromide in acetone (a Finkelstein-type reaction), but the conversion is very low. Why is this the case?

Answer: The Finkelstein reaction is an equilibrium process, and its success is highly dependent on Le Chatelier's principle.

• Solution: To drive the equilibrium towards the product, a large excess of sodium bromide can be used. Alternatively, a different solvent system where the solubility difference between sodium bromide and sodium chloride is more significant might be required. For some substrates, a phase-transfer catalyst can be employed to enhance the reaction rate.

Electrophilic Bromination using NaBr and an Oxidant

Question 4: I am performing an electrophilic aromatic bromination using sodium bromide and an oxidizing agent (e.g., hydrogen peroxide, Oxone®) and I am getting a mixture of mono-, di-, and poly-brominated products. How can I improve the selectivity for the mono-brominated product?

Answer: Over-bromination is a common issue in electrophilic aromatic bromination, especially with activated aromatic rings like phenols and anilines.

• Potential Cause: High Reactivity of the Aromatic Substrate. The initial mono-brominated product is often still activated towards further electrophilic substitution, leading to the formation of di- and poly-brominated species.

• Solution 1: Control Stoichiometry. Carefully control the stoichiometry of the oxidizing agent, which is the limiting reagent in the in-situ generation of the electrophilic bromine species. Use slightly less than one equivalent of the oxidant relative to the aromatic substrate.

• Solution 2: Temperature Control. Run the reaction at a lower temperature to decrease the overall reaction rate and improve selectivity.

• Solution 3: Gradual Addition. Add the oxidizing agent slowly and in portions to the reaction mixture containing the aromatic substrate and sodium bromide. This maintains a low concentration of the active brominating species at any given time, favoring mono-substitution.

TEMPO-Mediated Oxidation

Question 5: In a TEMPO-mediated oxidation where sodium bromide is used as a co-catalyst, I am observing a decrease in the degree of polymerization of my polysaccharide substrate. What is causing this degradation?

Answer: While the TEMPO/NaBr/NaClO system is highly selective for the oxidation of primary alcohols to carboxylic acids, side reactions can lead to the degradation of polymeric substrates like cellulose.

• Potential Cause: β-Elimination. Under the alkaline conditions (pH 10-11) typically used for this reaction, the formation of C6-aldehyde intermediates can lead to β-elimination of the glycosidic bonds, resulting in depolymerization.[11]

• Solution: Careful control of the pH is crucial. Maintaining the pH at the lower end of the optimal range (around pH 10) can help to minimize this side reaction.[12] Alternatively, a TEMPO/NaClO/NaClO₂ system under neutral or weakly acidic conditions can be used to avoid this degradation, although this may require longer reaction times and higher temperatures.[11]

Hofmann Rearrangement

Question 6: I am performing a Hofmann rearrangement using in situ generated sodium hypobromite (from NaOH and Br₂) and my primary amine yield is low, with a significant amount of a white precipitate. What is this side product and how can I avoid it?

Answer: The white precipitate is likely a symmetrically substituted urea, a common byproduct in the Hofmann rearrangement.

• Potential Cause: Urea Formation. The primary amine product is nucleophilic and can react with the isocyanate intermediate before it is hydrolyzed to the desired amine. This bimolecular reaction leads to the formation of a urea byproduct (R-NH-CO-NH-R).[13]

• Solution 1: Maintain High Base Concentration. A high concentration of sodium hydroxide promotes the rapid hydrolysis of the isocyanate to a carbamic acid, which then decarboxylates to the primary amine. This outcompetes the reaction of the isocyanate with the product amine.[13]

• Solution 2: Temperature Control. The initial formation of the N-bromoamide is typically carried out at low temperatures (0-10 °C). The subsequent rearrangement to the isocyanate is induced by heating (e.g., 70-80 °C).[14] Proper temperature control at each stage is critical for minimizing side reactions.

• Solution 3: Rapid Hydrolysis. Ensuring vigorous stirring and sufficient water in the reaction mixture facilitates the rapid hydrolysis of the isocyanate intermediate.

Quantitative Data Summary

The following tables summarize quantitative data on the use of sodium bromide in various organic reactions, highlighting the impact of reaction conditions on yield and selectivity.

Table 1: Conversion of Alcohols to Alkyl Bromides with NaBr/H₂SO₄

Alcohol	Reaction Conditions	Yield of Alkyl Bromide	Major Side Products	Reference
n-Butanol	NaBr, 9M H₂SO₄, reflux 60 min	~50-60%	Di-n-butyl ether, 1-butene	[2],[4]
2-Pentanol	NaBr, 9M H₂SO₄, reflux	Not specified	2-Pentene	[4]
1-Propanol	NaBr, H₂O, conc. H₂SO₄, reflux 20 min	~70%	Di-n-propyl ether	[15]

Table 2: Electrophilic Aromatic Bromination with NaBr and an Oxidant

Substrate	Brominating System	Product	Yield	Selectivity (p:o)	Reference
Anisole	NaBr/NaBrO₃ (2:1), HCl	4-Bromoanisole	Good	High p-selectivity	[16]
Acetanilide	NaBr/NaBrO₃ (2:1), HCl	4-Bromoacetanilide	93%	High p-selectivity	[17]
Benzene	NaBr/NaBrO₃ (2:1), HCl, reflux	Bromobenzene	81%	-	[16]
Aniline	KBr, Ceric Ammonium Nitrate	4-Bromoaniline	50-60%	p-selective	[18]

Experimental Protocols

Protocol 1: Synthesis of 1-Bromopropane from 1-Propanol

This protocol details the synthesis of 1-bromopropane from 1-propanol using sodium bromide and sulfuric acid.[15]

• Reaction Setup: In a 250 mL two-neck round-bottom flask equipped with a reflux condenser and a dropping funnel, place 69.0 g of anhydrous sodium bromide.

• Addition of Reactants: Add 50 mL of water and 37.5 mL of 1-propanol to the flask and stir until a homogeneous solution is obtained.

• Acid Addition: Slowly add 50 mL of concentrated sulfuric acid through the dropping funnel. The addition should be controlled to maintain a gentle reflux.

• Reflux: After the addition is complete, maintain the reaction mixture at reflux for 20 minutes.

• Cooling and Work-up: Allow the reaction mixture to cool to room temperature with continued stirring for 4 hours, during which sodium hydrogen sulfate will precipitate.

• Distillation: Distill the mixture, collecting the fraction that boils up to 95 °C.

• Purification: The collected distillate contains the crude 1-bromopropane. Further purification can be achieved by washing with water, followed by a dilute sodium carbonate solution, and then drying over a suitable drying agent (e.g., anhydrous magnesium sulfate) before a final distillation.

Protocol 2: Finkelstein Reaction - Conversion of an Alkyl Chloride to an Alkyl Iodide (Illustrative for Bromide Conversion)

While the conversion of an alkyl chloride to an alkyl bromide using sodium bromide is less common due to unfavorable equilibrium, the general procedure for a Finkelstein reaction is as follows, typically for iodide synthesis which can be adapted.[6][7]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the alkyl chloride in dry acetone.

• Addition of Sodium Bromide: Add a stoichiometric excess of anhydrous sodium bromide to the solution.

• Reaction: Heat the mixture to reflux and maintain for a period determined by monitoring the reaction progress (e.g., by TLC or GC). The formation of a precipitate (sodium chloride) should be observed.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the precipitated sodium chloride.

• Isolation: Evaporate the acetone from the filtrate under reduced pressure. The residue can be further purified by distillation or chromatography to yield the alkyl bromide.

Visualizations

Logical Flowchart for Troubleshooting Low Yield in Alcohol to Alkyl Bromide Conversion

Caption: Troubleshooting logic for low product yield.

Experimental Workflow for the Hofmann Rearrangement

Caption: Experimental workflow for the Hofmann rearrangement.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. personal.utdallas.edu [personal.utdallas.edu]
• 3. studyinnovations.com [studyinnovations.com]
• 4. odinity.com [odinity.com]
• 5. R-OH + NaBr H2SO4------R-Br + NaHSO4, + H₂O | Filo [askfilo.com]
• 6. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 7. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 8. byjus.com [byjus.com]
• 9. Can we use Nabr in stead of Nai in finklestein 's reaction | Filo [askfilo.com]
• 10. The mystery of the Finkelstein reaction - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. Effects of the conditions of the TEMPO/NaBr/NaClO system on carboxyl groups, degree of polymerization, and yield of the oxidized cellulose :: BioResources [bioresources.cnr.ncsu.edu]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Sciencemadness Discussion Board - Synthesis of n-alkyl bromides from corresponding alcohols - Powered by XMB 1.9.11 [sciencemadness.org]
• 16. Eco-friendly Bromide-Bromate Bromination Alternative to Liquid Bromine | Chemical Industry Digest [chemindigest.com]
• 17. 2024.sci-hub.se [2024.sci-hub.se]
• 18. pubs.acs.org [pubs.acs.org]

long-term stability of aqueous sodium bromide solutions in the lab

This technical support center provides guidance on the long-tеrm stability of aqueous sodium bromide (NaBr) solutions for researchers, scientists, and drug development professionals. Below you will find a troubleshooting guide and frequently asked questions to address common issues encountered during laboratory experiments.

Troubleshooting Guide

This guide provides a step-by-step approach to resolving common problems with aqueous sodium bromide solutions.

Problem: Solution has turned yellow.

A common issue with aqueous sodium bromide solutions is a change in color from colorless to yellow, particularly after prolonged storage.[1] This discoloration is often an indication of the formation of bromine.[2]

Caption: Troubleshooting workflow for a discolored NaBr solution.

Problem: The pH of the solution is not neutral.

Aqueous solutions of sodium bromide are expected to be neutral, with a pH of approximately 7.[3][4][5] Deviations from this may occur due to exposure to the atmosphere.

• Measure the pH: Use a calibrated pH meter for an accurate reading.

• Consider Carbon Dioxide Absorption: Prolonged exposure to air can lead to the absorption of atmospheric CO₂, which can slightly lower the pH.[3]

• Review Preparation: If the pH is significantly acidic or basic, review the preparation protocol to ensure no acidic or basic contaminants were introduced.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for aqueous sodium bromide solutions?

Aqueous sodium bromide solutions should be stored in well-closed containers in a cool, dry, and well-ventilated area.[6][7] The recommended storage temperature is between 15-25°C.[7] It is also advisable to protect the solution from light to prevent discoloration.[1]

Q2: What is the expected shelf life of a sodium bromide solution?

The shelf life of a sodium bromide solution is generally considered fair to good if stored under proper conditions.[6][8] For high-purity applications, it is recommended to use freshly prepared solutions.

Q3: Why has my clear sodium bromide solution turned yellow?

The yellowing of a sodium bromide solution is typically caused by the formation of bromine (Br₂), which can occur upon exposure to light or oxidizing agents.[1][2] While the solution may still be suitable for some applications, the presence of bromine indicates a degree of degradation.[1]

Q4: Is a yellow sodium bromide solution still usable?

The usability of a yellowed sodium bromide solution depends on the specific application. For experiments where trace amounts of bromine will not interfere, the solution may still be viable.[1] However, for applications requiring high purity, it is best to prepare a fresh, colorless solution.

Q5: What is the expected pH of an aqueous sodium bromide solution?

A freshly prepared aqueous solution of sodium bromide should be neutral, with a pH of approximately 7.[3][4][5] This is because it is a salt of a strong acid (hydrobromic acid, HBr) and a strong base (sodium hydroxide, NaOH).[5] Some sources indicate a broader acceptable pH range of 5 to 8.8.[9]

Q6: What are the signs of significant degradation in a sodium bromide solution?

Besides a yellow or brownish color, other signs of degradation can include a noticeable change in pH or the formation of a precipitate, although the latter is less common under normal storage conditions.

Q7: What materials are suitable for storing sodium bromide solutions?

Sodium bromide solutions can be corrosive to some metals.[10] It is recommended to store them in chemically resistant containers such as borosilicate glass or high-density polyethylene (HDPE).

Quantitative Stability Data

The stability of aqueous sodium bromide solutions is influenced by factors such as temperature, light exposure, and the presence of other chemical agents. The following table summarizes the expected stability under different conditions.

Parameter	Condition	Expected Change Over Time	Timescale
Appearance	Stored in the dark at 15-25°C	Remains clear and colorless	Months to years
Exposed to ambient lab light	May develop a pale yellow tint	Weeks to months
Exposed to direct sunlight	Likely to turn yellow or brownish	Days to weeks
Concentration	Stored in a tightly sealed container	Negligible change	Months to years
pH	Exposed to atmosphere	Slight decrease due to CO₂ absorption	Weeks to months

Experimental Protocol: Stability Assessment of Aqueous Sodium Bromide Solution

This protocol outlines a method for evaluating the long-term stability of an aqueous sodium bromide solution.

1. Objective: To assess the stability of a prepared aqueous sodium bromide solution over a defined period by monitoring its physical and chemical properties.

2. Materials:

• Sodium Bromide (reagent grade)

• Deionized water

• Calibrated pH meter

• UV-Vis spectrophotometer

• Volumetric flasks and pipettes

• Storage containers (e.g., amber glass bottles, clear glass bottles)

3. Procedure:

• Solution Preparation: Prepare a stock solution of aqueous sodium bromide of the desired concentration.

• Initial Analysis (Time Zero):

  • Measure and record the initial pH of the solution.

  • Measure and record the initial absorbance spectrum using a UV-Vis spectrophotometer (scan from 200-800 nm). A pure solution should have no significant absorbance in the visible range.

  • Document the initial appearance (color and clarity).

• Storage Conditions:

  • Divide the solution into multiple aliquots in different storage containers.

  • Store the aliquots under various conditions (e.g., refrigerated at 2-8°C, at room temperature (15-25°C) in the dark, and at room temperature exposed to ambient light).

• Periodic Testing:

  • At regular intervals (e.g., 1, 3, 6, and 12 months), retrieve an aliquot from each storage condition.

  • Repeat the analysis performed at time zero: pH measurement, UV-Vis absorbance scan, and visual inspection.

• Data Analysis:

  • Compare the results at each time point to the initial data.

  • A significant change in pH, the appearance of a new absorbance peak (indicative of bromine formation), or a change in color suggests degradation.

Caption: Workflow for stability assessment of NaBr solutions.

References

• 1. chemtalk.com.au [chemtalk.com.au]
• 2. Solved: Describe how the colour of sodium bromide changes when chlorine is bubbled _ [2] _ thr [Chemistry] [gauthmath.com]
• 3. quora.com [quora.com]
• 4. Sodium Bromide | BrNa | CID 253881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. resources.finalsite.net [resources.finalsite.net]
• 7. carlroth.com:443 [carlroth.com:443]
• 8. archpdfs.lps.org [archpdfs.lps.org]
• 9. lobachemie.com [lobachemie.com]
• 10. lanxess.com [lanxess.com]

impact of temperature on the efficacy of sodium bromide in catalysis

This technical support center provides troubleshooting guidance and frequently asked questions regarding the impact of temperature on the efficacy of sodium bromide in catalytic reactions. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during experiments where sodium bromide is used as a catalyst or co-catalyst, with a focus on temperature-related problems.

Question/Issue	Possible Cause & Solution
Q1: My reaction is sluggish or not proceeding to completion.	Low Temperature: The reaction temperature may be too low to overcome the activation energy. Solution: Gradually increase the reaction temperature in 5-10 °C increments. Monitor the reaction progress by TLC or GC/LC-MS at each stage. Be aware that excessive heat can lead to side product formation.[1][2] Poor Solubility: In multiphase reactions, the solubility of sodium bromide or other reagents may be insufficient at lower temperatures. Solution: Ensure adequate stirring. A moderate increase in temperature can improve solubility.
Q2: I am observing significant formation of side products.	High Temperature: The reaction temperature might be too high, leading to decomposition of reactants or products, or promoting undesired side reactions. Solution: Decrease the reaction temperature. If the desired reaction rate is too slow at a lower temperature, consider a step-wise temperature profile, starting cooler and gradually warming. Change in Catalytic Species: At elevated temperatures, the active catalytic species may change or decompose. Solution: Review the literature for the thermal stability of your catalytic system. It may be necessary to operate within a specific temperature range to maintain the catalyst's integrity.
Q3: The reaction yield is inconsistent between batches.	Poor Temperature Control: Fluctuations in the reaction temperature can lead to variable yields. Solution: Use a reliable temperature control system such as an oil bath with a thermostat or a temperature-controlled reactor. Ensure the thermometer is placed correctly to measure the internal temperature of the reaction mixture. Exothermic Reaction: An unmanaged exotherm can cause the temperature to spike, leading to side products or decomposition. Solution: For potentially exothermic reactions, ensure adequate cooling is available. Consider slower addition of reagents to control the rate of heat generation.
Q4: In my phase-transfer catalysis, the reaction rate is lower than expected.	Effect on Micelle Formation: In systems using surfactants, temperature can affect the critical micelle concentration (CMC).[3][4] An increase in temperature can increase the CMC, potentially reducing the efficiency of the phase-transfer process.[3][4] Solution: Optimize the temperature to balance the reaction kinetics and the efficiency of micelle formation. This may require screening a range of temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of increasing temperature on a reaction catalyzed by sodium bromide?

Generally, increasing the reaction temperature increases the reaction rate. However, the efficacy of sodium bromide in a catalytic system is a balance between reaction kinetics and the stability of the reactants, products, and the catalyst itself. While higher temperatures can lead to faster reactions, they can also promote side reactions or decomposition, potentially lowering the overall yield and selectivity.

Q2: Is there an optimal temperature for reactions involving sodium bromide?

The optimal temperature is highly dependent on the specific reaction. For example, the oxidation of primary alcohols to esters using a sodium bromate/hydrobromic acid system (which generates the active bromine species) proceeds with excellent yields at 35-40 °C.[5] In contrast, some copper/TEMPO-catalyzed oxidations, where sodium bromide can be a co-catalyst, may require higher temperatures (e.g., 50 °C) for efficient conversion of certain substrates.[2] It is crucial to consult the literature for the specific transformation or to perform an optimization study.

Q3: How does temperature affect the role of sodium bromide in micellar catalysis?

In micellar catalysis, where surfactants are used to facilitate reactions between reagents in different phases, temperature can influence the aggregation behavior of the surfactant molecules. For some ionic surfactants, increasing the temperature can lead to an increase in the critical micelle concentration (CMC).[3][4] This means a higher concentration of surfactant is needed to form micelles, which could impact the reaction rate.

Q4: Can sodium bromide itself decompose at typical reaction temperatures?

Sodium bromide is a stable inorganic salt with a high melting point and is generally stable under typical organic reaction conditions. However, in the presence of strong oxidants and acids, it is converted to active bromine species. The stability of these in-situ generated species can be temperature-dependent.

Data Presentation: Temperature Effects on Alcohol Oxidation

The following table summarizes illustrative data on the impact of temperature on the yield of carbonyl compounds in the oxidation of alcohols, where a bromide source is part of the catalytic system. Note that these are representative values from different systems and not from a single comparative study.

Substrate	Catalytic System	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1-Butanol	NaBrO₃ / HBr	35-37	2	98 (Butyl butanoate)	[5]
2-Octanol	NaBrO₃ / HBr	40	3	98 (2-Octanone)	[5]
4-Chloro-2-nitrobenzyl alcohol	Cu(I) / ABNO	Room Temperature	>3	-	[2]
4-Chloro-2-nitrobenzyl alcohol	Cu(I) / ABNO	50	2	~99	[2]

Experimental Protocols

Detailed Methodology for the Oxidation of a Primary Alcohol to an Ester

This protocol is based on the oxidation of 1-butanol to butyl butanoate using sodium bromate and a catalytic amount of hydrobromic acid.[5]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add 1-butanol (10 mmol), sodium bromate (5 mmol), and carbon tetrachloride (10 ml).

• Aqueous Phase Preparation: In a separate beaker, dissolve sodium bromate (5 mmol) in water (10 ml).

• Initiation: Add the aqueous sodium bromate solution to the round-bottom flask. At room temperature, add 47% hydrobromic acid (ca. 1.3 mmol) to the reaction mixture.

• Heating: Place the flask in a pre-heated oil bath at 35-37 °C and stir the mixture for 2 hours.

• Quenching: After 2 hours, cool the reaction mixture to room temperature. Carefully add saturated aqueous sodium carbonate solution (10 ml) to neutralize the acid. Then, add 20% aqueous sodium sulfite solution (10 ml) to quench any excess bromine.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with water (3 x 10 ml).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude product.

• Purification: Purify the crude product by distillation to yield pure butyl butanoate.

Visualizations

Caption: Experimental workflow for the oxidation of a primary alcohol.

Caption: Relationship between temperature and reaction outcome in catalysis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Copper(I)/ABNO-Catalyzed Aerobic Alcohol Oxidation: Alleviating Steric and Electronic Constraints of Cu/TEMPO Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of Temperature on Micelle Formation in Aqueous NaBr Solutions of Octyltrimethylammonium Bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Overcoming Solubility Challenges of Sodium Bromide in Non-Polar Solvents

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals encountering challenges with dissolving sodium bromide (NaBr) in non-polar solvents. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate these solubility issues effectively.

Frequently Asked Questions (FAQs)

Q1: Why is sodium bromide poorly soluble in non-polar solvents?

A1: Sodium bromide is an ionic compound, meaning it is composed of positively charged sodium ions (Na+) and negatively charged bromide ions (Br-). Non-polar solvents, such as hexane, toluene, and dichloromethane, lack the significant partial positive and negative charges necessary to effectively surround and stabilize these ions. The principle of "like dissolves like" governs solubility; polar solvents readily dissolve polar or ionic solutes, while non-polar solvents dissolve non-polar solutes. The strong electrostatic forces holding the NaBr crystal lattice together are not overcome by the weak interactions offered by non-polar solvent molecules.[1]

Q2: What are the primary methods to increase the solubility of sodium bromide in non-polar solvents?

A2: The three main techniques to enhance the solubility of ionic compounds like sodium bromide in non-polar media are:

• Phase Transfer Catalysis (PTC): This involves a phase transfer agent that transports the bromide ion from the solid or aqueous phase into the organic, non-polar phase.[2][3]

• Crown Ethers: These are cyclic polyethers that can encapsulate the sodium cation, creating a large, organic-soluble complex.[4]

• Reverse Micelles: These are nanometer-sized water-in-oil microemulsions where the polar heads of surfactant molecules create a hydrophilic core that can dissolve ionic compounds.[5][6]

Q3: How do I choose the best method for my specific application?

A3: The choice of method depends on several factors including the specific non-polar solvent, the required concentration of sodium bromide, the reaction conditions (e.g., temperature), and the tolerance of your system to the presence of a catalyst, surfactant, or small amounts of water. The following workflow can guide your decision-making process.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 5. Reverse micelles in organic solvents: a medium for the biotechnological use of extreme halophilic enzymes at low salt concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eurekaselect.com [eurekaselect.com]

Gold Nanoparticle Catalysis Technical Support Center: Catalyst Poisoning by Sodium Bromide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with catalyst poisoning of gold nanoparticles by sodium bromide.

Troubleshooting Guide

This guide addresses common problems observed during experiments, offering potential causes and actionable solutions.

Problem 1: Decreased or Complete Loss of Catalytic Activity

• Symptom: A significant drop in reaction rate or conversion efficiency after introducing a new reagent, solvent, or starting material.

• Potential Cause: The new chemical species may contain bromide ions, which act as a poison to the gold nanoparticle catalyst. Halide impurities, even in trace amounts, are known to deactivate gold catalysts.[1][2][3][4]

• Troubleshooting Steps:

  • Identify the Source of Bromide: Review the composition of all reagents, solvents, and starting materials added to the reaction. Pay close attention to any salts or ionic liquids that may contain bromide.

  • Solvent Purity Check: If using chlorinated solvents like CDCl₃, be aware that they can contain halide impurities that inhibit catalyst activity, especially at low catalyst loadings.[2] Consider using freshly distilled or purified solvents.

  • Quantitative Analysis: If possible, perform elemental analysis (e.g., ICP-MS) on your reagents to quantify the concentration of bromide.

  • Catalyst Reactivation (for cationic gold catalysts): In some cases, particularly with cationic gold catalysts in homogeneous reactions, the addition of a suitable acid activator such as triflic acid (HOTf) or indium(III) triflate (In(OTf)₃) may reactivate the catalyst.[1][2][3][4]

Problem 2: Inconsistent Catalytic Performance

• Symptom: High variability in reaction outcomes (e.g., yield, selectivity) between different batches of the same reaction.

• Potential Cause: Inconsistent levels of bromide contamination in reagents or on glassware.

• Troubleshooting Steps:

  • Standardize Reagent Sources: Use reagents from the same supplier and lot number to minimize variability.

  • Rigorous Glassware Cleaning: Implement a stringent cleaning protocol for all glassware to remove any residual halide contaminants.

  • Control Experiments: Run control experiments with and without the suspected source of bromide contamination to confirm its effect on the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of catalyst poisoning by sodium bromide on gold nanoparticles?

A: The primary mechanism of catalyst poisoning by sodium bromide is site-blocking . Density functional theory (DFT) calculations have shown that sodium bromide (NaBr) binds more strongly to the corner and edge atoms of gold nanoparticles than to the flat surfaces or the titania support.[5][6][7][8] These low-coordinated gold atoms are widely considered to be the catalytically active sites. By adsorbing onto these sites, the bromide ions prevent reactant molecules, such as CO, from accessing them, thereby inhibiting the catalytic reaction.[5][6][7][8]

Q2: How can I confirm that my gold nanoparticle catalyst is poisoned by sodium bromide?

A: Confirmation of bromide poisoning can be approached through a combination of experimental observations and analytical techniques:

• Activity Titration: Intentionally introduce a known, small amount of a dilute sodium bromide solution into a fresh reaction. A proportional decrease in catalytic activity corresponding to the amount of NaBr added is a strong indicator of bromide poisoning.

• Spectroscopic Analysis: Infrared spectroscopy of adsorbed carbon monoxide (CO-IR) can be used to probe changes in the electronic properties of the gold nanoparticles upon addition of NaBr. While NaBr may not significantly impact the overall CO coverage, it can induce subtle changes in the CO adsorption properties.[5][6][7][8]

• Surface-Sensitive Techniques: X-ray Photoelectron Spectroscopy (XPS) can be used to detect the presence of bromine on the surface of the catalyst.

Q3: Are there any methods to regenerate a heterogeneous gold nanoparticle catalyst poisoned by sodium bromide?

A: Regeneration of bromide-poisoned heterogeneous gold catalysts is challenging. While acid activators have shown success in reactivating cationic gold catalysts in homogeneous systems, their effectiveness on heterogeneous catalysts is not well-documented in the provided search results.[1][2][3][4] Thermal treatments in an inert or reducing atmosphere could be explored, but their efficacy would depend on the binding strength of the bromide to the gold surface and the thermal stability of the nanoparticles. Preventing contamination is the most effective strategy.

Q4: How much sodium bromide is needed to poison a gold nanoparticle catalyst?

A: The amount of sodium bromide required for complete catalyst poisoning is relatively small. For a commercial Au/TiO₂ catalyst used in CO oxidation, it has been shown that 11.2 mol % of NaBr relative to the total amount of gold is sufficient to completely eliminate catalytic activity.[6] This corresponds to approximately one NaBr molecule for every four surface gold atoms.[6] The poisoning effect is linear, meaning that the catalytic activity decreases proportionally with the amount of NaBr added.[6]

Quantitative Data

The following table summarizes the effect of sodium bromide concentration on the catalytic activity of a 1% Au/TiO₂ catalyst for CO oxidation. The data illustrates a linear decrease in activity with increasing NaBr loading.

Mole % NaBr relative to total Au	Relative Catalytic Activity (%)
0	100
2.8	75
5.6	50
8.4	25
11.2	0

This table is an illustrative representation based on the linear decrease in activity and the complete poisoning at 11.2 mol % NaBr as described in the literature.[6]

Experimental Protocols

1. Protocol for Intentional Poisoning of Au/TiO₂ Catalyst with Sodium Bromide

This protocol describes the preparation of a bromide-poisoned gold nanoparticle catalyst using the incipient wetness impregnation method.[6]

• Materials:

  • Parent Au/TiO₂ catalyst

  • Sodium bromide (NaBr)

  • Methanol (spectroscopic grade)

• Procedure:

  • Calculate the required amount of NaBr to achieve the desired molar percentage relative to the total gold content in the catalyst.

  • Prepare a stock solution of NaBr in methanol.

  • Determine the pore volume of the parent Au/TiO₂ catalyst (e.g., by nitrogen physisorption).

  • In a fume hood, add a volume of the methanolic NaBr solution equal to the pore volume of the catalyst dropwise to a known weight of the Au/TiO₂ catalyst. Ensure even distribution of the solution.

  • Dry the impregnated catalyst in a vacuum oven at a mild temperature (e.g., 60 °C) to remove the methanol.

  • The resulting material is the NaBr-poisoned Au/TiO₂ catalyst.

2. Protocol for Testing Catalytic Activity in CO Oxidation

This protocol outlines a general procedure for evaluating the catalytic activity of Au/TiO₂ catalysts for CO oxidation in a differential reactor.[6]

• Materials:

  • Au/TiO₂ catalyst (poisoned or unpoisoned)

  • Gas mixture 1: 1% CO in Helium

  • Gas mixture 2: 20% O₂ in Helium

  • Helium (for purging)

  • Differential reactor setup with a mass flow controller and a gas chromatograph (GC) or an infrared gas analyzer.

• Procedure:

  • Load a known amount of the catalyst into the differential reactor.

  • Pre-treat the catalyst by heating it under a flow of Helium at a specified temperature (e.g., 250 °C) for one hour to clean the surface.

  • Cool the catalyst to the desired reaction temperature (e.g., room temperature) under a Helium flow.

  • Introduce the reaction gas mixture (e.g., 1% CO and 20% O₂) at a controlled flow rate (e.g., 180 mL/min).

  • Allow the reaction to reach a steady state (typically 1-3 hours).

  • Analyze the composition of the outlet gas stream using a GC or an IR gas analyzer to determine the conversion of CO.

  • Ensure that the CO conversion is kept below 12% to maintain differential reactor conditions.[6]

Visualizations

References

• 1. Cationic Gold Catalyst Poisoning and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pure.psu.edu [pure.psu.edu]
• 6. digitalcommons.trinity.edu [digitalcommons.trinity.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. digitalcommons.trinity.edu [digitalcommons.trinity.edu]

Reference Data & Comparative Studies

A Comparative Guide to Allylic Bromination: N-Bromosuccinimide vs. Sodium Bromide

For researchers, scientists, and drug development professionals, the selective introduction of a bromine atom at an allylic position is a pivotal transformation in synthetic organic chemistry. This functionalization provides a versatile handle for further molecular elaboration in the synthesis of complex target molecules. The choice of brominating agent is critical for achieving high yield and selectivity. This guide presents an objective comparison between the classical reagent, N-bromosuccinimide (NBS), and sodium bromide-based systems for allylic bromination, supported by experimental data and mechanistic insights.

Executive Summary

N-Bromosuccinimide (NBS) is the preeminent reagent for allylic bromination, operating through a well-established free-radical chain mechanism that ensures high selectivity for the allylic position.[1] This method, often referred to as the Wohl-Ziegler reaction, is prized for its reliability and efficiency.[2][3] In contrast, sodium bromide (NaBr) is not a suitable reagent for the direct allylic bromination of alkenes. Systems employing sodium bromide, typically in conjunction with an oxidant like Oxone, tend to react via ionic pathways, leading to the addition of bromine across the double bond or other oxidative transformations, rather than the desired substitution at the allylic C-H bond.[1][4][5]

Performance Comparison

The efficacy of NBS for allylic bromination is well-documented across a wide range of substrates. The reaction is known for its high selectivity, favoring substitution at the allylic position over competing reactions such as addition to the double bond.[6][7] This selectivity is achieved by maintaining a low, steady concentration of molecular bromine (Br₂) throughout the reaction.[8][9]

Quantitative data for the allylic bromination of various alkenes using NBS is readily available in the chemical literature. Conversely, there is a lack of data for the direct allylic bromination of simple alkenes using sodium bromide, as this reagent combination is not employed for this purpose. Instead, NaBr/Oxone systems are effective for other transformations.[5]

Table 1: Comparison of Reagent Performance for Allylic Bromination

Feature	N-Bromosuccinimide (NBS)	Sodium Bromide (NaBr)
Primary Use	Selective allylic and benzylic bromination.[7]	Primarily used with an oxidant for other brominations (e.g., of dicarbonyls, phenols; formation of α-bromo-α,β-unsaturated ketones from allylic alcohols).[5][10]
Reaction Type	Free-radical substitution.[1][8]	Typically ionic addition or oxidation-bromination.[1][4]
Selectivity	High for allylic C-H substitution.[3]	Not selective for allylic C-H substitution; favors addition to the double bond.[1]
Common Conditions	NBS, non-polar solvent (e.g., CCl₄), radical initiator (AIBN or benzoyl peroxide) or light (hν).[2]	NaBr, oxidant (e.g., Oxone), often in a polar solvent system.[5]
Side Reactions	Potential for addition to the double bond if Br₂ concentration is too high; allylic rearrangement in unsymmetrical alkenes.[2][11]	Vicinal dibromination, bromohydrin formation (if water is present).[1]

Reaction Mechanisms and Selectivity

The stark difference in reactivity between NBS and sodium bromide systems stems from their fundamentally different reaction mechanisms.

N-Bromosuccinimide: A Free-Radical Pathway

Allylic bromination with NBS proceeds via the Wohl-Ziegler free-radical chain reaction.[12] The reaction is initiated by a radical initiator or UV light, which generates a small number of bromine radicals.[8] These radicals then abstract a hydrogen atom from the allylic position of the alkene, forming a resonance-stabilized allylic radical. This radical then reacts with a molecule of Br₂ to yield the allylic bromide and a new bromine radical, which propagates the chain.[8][13] The crucial role of NBS is to react with the HBr byproduct to regenerate Br₂ at a slow and controlled rate, thus keeping the concentration of Br₂ low and minimizing the competing ionic addition to the double bond.[8][14]

Free-Radical Mechanism of Allylic Bromination with NBS.

Sodium Bromide: An Ionic Pathway

In contrast, when sodium bromide is used with an oxidant like Oxone, it generates an electrophilic bromine species (conceptually Br⁺, often as molecular bromine in situ).[4][5] This electrophile readily reacts with the electron-rich double bond of an alkene via an ionic mechanism. The initial attack forms a cyclic bromonium ion intermediate. This intermediate is then opened by a nucleophile, which is typically the bromide ion (Br⁻) present in the solution, leading to a vicinal dibromide. This pathway does not involve the abstraction of an allylic hydrogen and therefore does not yield the allylic bromination product.[1]

Ionic Bromination Mechanism with Sodium Bromide Systems.

Experimental Protocols

Key Experiment: Allylic Bromination of Cyclohexene with NBS

This procedure is a representative example of the Wohl-Ziegler reaction.

Materials:

• Cyclohexene

• N-Bromosuccinimide (NBS), recrystallized

• Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide

• Carbon tetrachloride (CCl₄), anhydrous

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

• Light source (e.g., sunlamp), if not using a chemical initiator

Procedure:

• To a solution of cyclohexene (1.0 equivalent) in anhydrous carbon tetrachloride, add N-bromosuccinimide (1.0 equivalent) and a catalytic amount of AIBN or benzoyl peroxide.[2]

• Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 77°C for CCl₄) with vigorous stirring. Alternatively, the reaction can be initiated by irradiation with a sunlamp.[2]

• The reaction is monitored by observing the consumption of the dense NBS, which is replaced by the less dense succinimide byproduct that floats on the surface of the solvent.

• Upon completion, cool the reaction mixture to room temperature and then to 0°C to precipitate the succinimide.

• Filter the mixture to remove the succinimide.

• Wash the filtrate with water, then with a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude 3-bromocyclohexene.

• The product can be further purified by distillation.

Typical Workflow for Allylic Bromination using NBS.

Conclusion and Recommendations

For researchers and professionals in drug development requiring a reliable and selective method for allylic bromination, N-Bromosuccinimide (NBS) is the unequivocally recommended reagent .[1] Its efficacy is thoroughly established, and the underlying free-radical mechanism ensures high selectivity for the desired allylic position, thereby minimizing the formation of undesired byproducts.[3]

Sodium bromide is not a suitable reagent for the general allylic bromination of alkenes . Its propensity to react via an ionic pathway leads to addition products such as vicinal dibromides or bromohydrins.[1] While sodium bromide/oxidant systems have their utility in other synthetic transformations, they are inappropriate for achieving selective allylic C-H functionalization.

References

• 1. benchchem.com [benchchem.com]
• 2. glaserr.missouri.edu [glaserr.missouri.edu]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Solvent-free bromination reactions with sodium bromide and oxone promoted by mechanical milling - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 8. orgosolver.com [orgosolver.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. openriver.winona.edu [openriver.winona.edu]
• 12. benchchem.com [benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]

Golden Opportunity: Validating Sodium Bromide Leaching for Efficient Gold Extraction

In the quest for more environmentally benign and efficient gold extraction technologies, a sodium bromide-based leaching process is emerging as a compelling alternative to traditional cyanidation. This guide provides an objective comparison of the sodium bromide process with established methods such as cyanidation, thiosulfate, and thiourea leaching, supported by experimental data from various studies. The information is tailored for researchers, scientists, and drug development professionals who may encounter precious metal recovery and purification in their work.

Comparative Analysis of Gold Leaching Technologies

The efficacy of any gold leaching process is primarily evaluated based on gold recovery rates, leaching kinetics (time required for dissolution), reagent consumption, and environmental impact. The following tables summarize the performance of sodium bromide leaching in comparison to other prevalent methods based on available experimental data. It is important to note that direct comparisons can be challenging due to variations in ore mineralogy, particle size, and other experimental conditions across different studies.

Leaching Process	Gold Recovery (%)	Leaching Time	Ore Type/Conditions	Reference
Sodium Bromide	89.1%	Not Specified	Roasted Concentrate	[1]
92%	10 hours	Non-preg-robbing ore	[2]
89.86%	Not Specified	Roasted pre-treated ore	[3]
83.43%	30 minutes	Flotation raw ore	[3]
86.24%	20 hours	Gold ore (using N-bromosuccinimide)	[4]
Cyanidation	89.8%	24 hours	Auriferous ore	[5]
95.21%	12 hours	Finely disseminated gold ore	[6]
~90%	Not Specified	General estimate for primary ore deposits
71.32%	20 hours	Gold ore	[4]
Thiosulfate	89.3%	6 hours	Auriferous ore	[5]
>96%	Not Specified	Ore sample	[7]
58%	6 hours	Ammoniacal thiosulfate on auriferous ore	[5]
Thiourea	90.48%	5 hours	Finely disseminated gold ore	[6]
>90%	< 8 hours	Various ores and concentrates	[8]

Table 1: Comparison of Gold Recovery and Leaching Time for Various Leaching Processes. This table highlights the gold recovery percentages and the time taken to achieve them for different leaching technologies under various ore conditions as reported in the cited literature.

Leaching Process	Key Reagents	Typical pH	Temperature	Key Advantages	Key Disadvantages
Sodium Bromide	Sodium Bromide (NaBr), Bromine (Br₂) or an oxidant (e.g., hypochlorite)	Acidic to near-neutral (1.3-7)	Ambient to 98°C	Faster kinetics than cyanide, effective for some refractory ores, lower toxicity than cyanide.	Can be corrosive, higher reagent cost, potential for bromine off-gassing.
Cyanidation	Sodium Cyanide (NaCN) or Potassium Cyanide (KCN), Lime (CaO)	Alkaline (>10.5)	Ambient	Mature and well-understood technology, high gold recovery for many ore types.	Highly toxic, slow leaching kinetics, environmental concerns and regulations.
Thiosulfate	Ammonium or Sodium Thiosulfate, Copper (II) sulfate, Ammonia	Alkaline (9-10.5)	Ambient to 60°C	Low toxicity, effective for carbonaceous and copper-rich ores.	Complex chemistry, higher reagent consumption, passivation of gold surface can occur.
Thiourea	Thiourea, an oxidant (e.g., Ferric Sulfate), Sulfuric Acid	Acidic (1-2)	Ambient	Very fast leaching kinetics, effective for some refractory ores.	Higher reagent cost, potential carcinogen, high reagent consumption.

Table 2: Operational Parameters and Qualitative Comparison of Gold Leaching Processes. This table provides a summary of the key operational conditions and the primary advantages and disadvantages of each leaching technology.

Experimental Protocols

Detailed methodologies are crucial for the validation and replication of experimental results. Below are synthesized protocols for the key gold leaching experiments discussed.

Sodium Bromide Leaching Protocol

This protocol is a composite based on methodologies described in the literature[1][2][3].

Objective: To determine the gold extraction from a given ore sample using a sodium bromide leaching solution.

Materials and Equipment:

• Representative ore sample, ground to a desired particle size (e.g., 80% passing 75 µm).

• Sodium bromide (NaBr).

• An oxidant to generate bromine in-situ, such as sodium hypochlorite (NaOCl) or by direct addition of liquid bromine (Br₂).

• Acid (e.g., sulfuric acid, H₂SO₄) or base to adjust pH.

• Leaching vessel (e.g., baffled reactor, bottle roll).

• Agitator (e.g., overhead stirrer, roller).

• pH meter and thermometer.

• Filtration apparatus.

• Analytical equipment for gold determination (e.g., Atomic Absorption Spectrometry - AAS, Inductively Coupled Plasma - ICP).

Procedure:

• Sample Preparation: A representative sample of the ore is crushed and ground to the desired particle size.

• Slurry Preparation: A slurry is prepared by mixing a known weight of the ground ore with a specific volume of water to achieve a target solid-to-liquid ratio (e.g., 1:4)[3].

• Leaching Solution Preparation: The leaching solution is prepared by dissolving a specified concentration of sodium bromide (e.g., 2.0 mol/L) in water[3].

• Leaching Process:

  • The slurry is placed in the leaching vessel and agitation is initiated.

  • The pH of the slurry is adjusted to the desired level (e.g., 1.3-2.0) using an acid[3].

  • The temperature is brought to and maintained at the target value (e.g., 70°C)[3].

  • The oxidant (e.g., liquid bromine to a concentration of 0.1 mol/L) is added to the slurry to initiate the leaching reaction[3].

  • The leaching is allowed to proceed for a predetermined duration, with samples of the solution taken at regular intervals.

• Sample Analysis: The collected solution samples are filtered and analyzed for their gold content to monitor the progress of the leaching.

• Gold Recovery from Pregnant Solution: The gold-rich "pregnant" solution is separated from the solid tailings by filtration. Gold can then be recovered from this solution using methods such as adsorption onto activated carbon or by using a strong alkaline anion resin[3].

Cyanidation Leaching Protocol

This protocol is a standard procedure widely used in the gold mining industry[9].

Objective: To determine the gold extraction from an ore sample using a cyanide solution.

Materials and Equipment:

• Representative ore sample, ground to a desired particle size.

• Sodium cyanide (NaCN) or potassium cyanide (KCN).

• Lime (calcium hydroxide, Ca(OH)₂) or sodium hydroxide (NaOH) for pH control.

• Leaching vessel.

• Agitator.

• pH meter.

• Filtration apparatus.

• AAS or ICP for gold analysis.

Procedure:

• Sample Preparation: The ore is crushed and ground to a fine particle size.

• Slurry Preparation: A slurry is prepared with a specific solid-to-liquid ratio.

• Leaching Process:

  • The slurry is placed in the leaching vessel and agitation begins.

  • The pH of the slurry is adjusted to and maintained above 10.5 using lime or sodium hydroxide to prevent the formation of toxic hydrogen cyanide gas[9].

  • A solution of sodium cyanide is added to the slurry to achieve the desired concentration.

  • The slurry is continuously agitated with access to air (oxygen is a necessary reactant) for a specified period (e.g., 24 hours)[5].

  • Solution samples are taken periodically for analysis.

• Sample Analysis: The gold concentration in the filtered solution samples is determined.

• Gold Recovery from Pregnant Solution: Gold is typically recovered from the pregnant cyanide solution by adsorption onto activated carbon (Carbon-in-Pulp or Carbon-in-Leach processes) or by precipitation with zinc dust (Merrill-Crowe process).

Visualizing the Process: Experimental Workflow and Signaling Pathways

To better illustrate the experimental and chemical processes, the following diagrams are provided in the DOT language for use with Graphviz.

Caption: Experimental workflow for gold extraction using sodium bromide leaching.

Caption: Simplified chemical pathway for gold dissolution in a bromide system.

References

• 1. US2283198A - Bromine process for gold ores - Google Patents [patents.google.com]
• 2. journalssystem.com [journalssystem.com]
• 3. atlantis-press.com [atlantis-press.com]
• 4. Eco-friendly and rapid extraction of gold by in-situ catalytic oxidation with N-bromosuccinimide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. OneTunnel | Gold Leaching By Using Ammonium Thiosulfate Solution And Gold Recovery By Solvent Extraction And Cementation [onetunnel.org]
• 8. Thiourea Gold Leaching - 911Metallurgist [911metallurgist.com]
• 9. Gold cyanidation - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Ionic Bond Strength: Sodium Chloride vs. Sodium Bromide

For researchers, scientists, and professionals in drug development, a nuanced understanding of the properties of simple ionic compounds is fundamental. This guide provides a detailed comparison of the ionic bond strength of sodium chloride (NaCl) and sodium bromide (NaBr), supported by experimental data and established theoretical principles.

The strength of an ionic bond is a critical factor influencing the physicochemical properties of a compound, including its melting point, boiling point, and solubility. In this analysis, sodium chloride is demonstrated to possess a stronger ionic bond than sodium bromide. This difference is primarily attributed to the smaller ionic radius of the chloride ion (Cl⁻) compared to the bromide ion (Br⁻).

Quantitative Comparison of Physical Properties

The strength of an ionic bond is experimentally quantified by the lattice energy, which is the energy released when gaseous ions combine to form a solid crystal lattice. A more negative lattice energy indicates a stronger ionic bond. The melting point of an ionic compound also serves as an indicator of bond strength, as more energy is required to break stronger bonds and transition from a solid to a liquid state.

Property	Sodium Chloride (NaCl)	Sodium Bromide (NaBr)
Lattice Energy	-786 kJ/mol[1]	-747 kJ/mol[2]
Melting Point	801 °C[3]	747 °C[3][4]

The data clearly indicates that sodium chloride has a more exothermic lattice energy and a higher melting point, confirming its stronger ionic bonding compared to sodium bromide.[1][2][3]

Theoretical Framework: Factors Influencing Ionic Bond Strength

The strength of an ionic bond is governed by Coulomb's Law, which states that the electrostatic force between two charged particles is directly proportional to the product of the charges and inversely proportional to the square of the distance between them. In the context of ionic compounds, this translates to two primary factors:

• Ionic Charge: A greater magnitude of charge on the ions leads to a stronger electrostatic attraction and, consequently, a stronger ionic bond.[5][6] For both NaCl and NaBr, the charges on the ions are the same (+1 for Na⁺ and -1 for Cl⁻/Br⁻).[3]

• Ionic Radius: Smaller ions can approach each other more closely, resulting in a smaller internuclear distance.[7] According to Coulomb's Law, this decreased distance leads to a stronger attractive force and a stronger ionic bond.[3] The chloride ion has a smaller ionic radius than the bromide ion because chlorine is located above bromine in the same group on the periodic table.[3] This is the determining factor in the stronger ionic bond of NaCl compared to NaBr.[2][8]

The following diagram illustrates the relationship between these factors and the resulting ionic bond strength.

Caption: Factors influencing ionic bond strength.

Experimental Protocols

Determination of Lattice Energy: The Born-Haber Cycle

Lattice energy cannot be measured directly; however, it can be calculated using a thermochemical cycle known as the Born-Haber cycle. This cycle applies Hess's Law to relate the enthalpy of formation of an ionic compound to a series of experimentally measurable enthalpy changes.

The experimental workflow for determining the lattice energy of sodium bromide is as follows:

Caption: Born-Haber cycle for sodium bromide.

Methodology:

• Enthalpy of Formation (ΔH°f): The standard enthalpy of formation of the ionic solid (e.g., NaBr) is determined by direct calorimetry.

• Enthalpy of Sublimation/Atomization: The enthalpy change for the conversion of the solid metal (e.g., Na) to a gas (enthalpy of sublimation) and the diatomic nonmetal (e.g., Br₂) to gaseous atoms (enthalpy of atomization) are measured.

• Ionization Energy (IE): The energy required to remove an electron from a gaseous metal atom (e.g., Na) is determined spectroscopically.

• Electron Affinity (EA): The energy change that occurs when an electron is added to a gaseous nonmetal atom (e.g., Br) is measured.

• Calculation of Lattice Energy (U): By applying Hess's Law, the lattice energy is calculated using the following equation: U = ΔH°f - (ΔHsub + IE + ΔHatom + EA)

A similar procedure is followed for sodium chloride, substituting the corresponding enthalpy values for chlorine.

Determination of Melting Point: Capillary Method

The melting point of ionic compounds can be determined using the capillary method with a melting point apparatus.

Methodology:

• Sample Preparation: A small amount of the finely powdered, dry sample (NaCl or NaBr) is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of a melting point apparatus.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The sample is observed through a magnifying lens. The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• Completion: The temperature at which the entire sample has completely melted is recorded as the end of the melting range. For pure crystalline solids like NaCl and NaBr, this range is typically narrow (0.5-1.0 °C).

Conclusion

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. SSERC | Melting point determination [sserc.org.uk]
• 4. homework.study.com [homework.study.com]
• 5. westlab.com [westlab.com]
• 6. google.com [google.com]
• 7. anyflip.com [anyflip.com]
• 8. Solved The lattice energy of NaBr is –752 kJ/mol. This | Chegg.com [chegg.com]

A Comparative Guide: Sodium Bromide vs. Chlorine-Based Biocides for Cooling Tower Efficacy

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the performance of sodium bromide and chlorine-based biocides in cooling tower applications, supported by experimental data and detailed methodologies.

The battle against microbial growth in industrial cooling towers is a critical aspect of maintaining operational efficiency and safety. Biofouling, the accumulation of microorganisms, algae, fungi, and bacteria, can lead to reduced heat transfer, increased energy consumption, and microbiologically influenced corrosion (MIC). Furthermore, the proliferation of pathogens such as Legionella pneumophila poses a significant public health risk. For decades, chlorine-based biocides, primarily sodium hypochlorite, have been the industry standard. However, the activation of sodium bromide to form hypobromous acid has emerged as a potent alternative. This guide provides a detailed comparison of the efficacy of these two biocidal approaches, presenting available quantitative data, experimental protocols, and key chemical pathways.

Executive Summary

Activated sodium bromide generally demonstrates superior biocidal efficacy, particularly in the alkaline pH conditions typical of modern cooling tower operations. While chlorine's effectiveness diminishes significantly at higher pH, bromine remains a powerful oxidizer. Studies also suggest that sodium bromide treatment can lead to lower corrosion rates on mild steel compared to chlorine. However, the cost of sodium bromide is typically higher than that of sodium hypochlorite. The choice between the two chemistries ultimately depends on a comprehensive evaluation of system operating conditions, performance requirements, and economic considerations.

Quantitative Data Comparison

The following tables summarize available quantitative data comparing the performance of sodium bromide and chlorine-based biocides. It is important to note that direct, side-by-side comparative studies with comprehensive quantitative data on all performance aspects are limited in the public domain.

Parameter	Sodium Bromide (activated)	Chlorine (Sodium Hypochlorite)	Source
Disinfection Efficiency (Marine Biofouling)	97.36%	95.83%	[1][2]
Optimal Dosing (Marine Biofouling)	0.6 mg/L for 138 min	0.6 mg/L for 138 min	[1][2]

Biocide Program	Free Residual (ppm)	Bacteria (CFU/mL)
Chlorine + Organic Biocide	0.1 - 3.0	10² - 10⁶
Activated Sodium Bromide	0.1 - 0.6	10⁰ - 10⁴

Biocide Program	Corrosion Rate (mpy)
Chlorine	0.8
BCDMH (Bromine/Chlorine Donor)	0.1 - 0.4

Key Performance Characteristics

Biocidal Efficacy

The primary function of a biocide is to effectively control microbial populations. Both chlorine and activated sodium bromide are powerful oxidizing biocides that kill microorganisms by disrupting essential cellular processes.

Mechanism of Action: When sodium bromide is used, it is activated by an oxidizer, typically sodium hypochlorite or chlorine gas, to form hypobromous acid (HOBr), the primary biocidal species.[3][4] Chlorine-based treatments rely on the formation of hypochlorous acid (HOCl). Both HOCl and HOBr are strong oxidizers, but their effectiveness is highly dependent on the pH of the cooling water.

Impact of pH: Most cooling towers operate at an alkaline pH (typically 8.0-9.0) to minimize corrosion and scaling.[5] Under these conditions, the efficacy of chlorine is significantly reduced because the equilibrium shifts from the more potent hypochlorous acid (HOCl) to the less effective hypochlorite ion (OCl⁻).[5] In contrast, hypobromous acid (HOBr) has a higher dissociation constant, meaning it remains in its more effective form at a higher pH range.[5] At a pH of 8.5, a bromine solution can contain close to 60% of the highly effective HOBr, while a chlorine solution at the same pH may only have 10% of the effective HOCl.[5]

Corrosion Control

Corrosion of system components, particularly mild steel and copper alloys, is a major concern in cooling tower operations. Oxidizing biocides can contribute to corrosion.

Studies and field experience suggest that activated sodium bromide treatment can result in lower corrosion rates on mild steel compared to chlorine treatment.[6][7][8] One case study reported a decrease in both general and pitting corrosion on mild steel after switching from chlorine to activated sodium bromide in a cooling tower operating at a pH of approximately 8.4.[6][8] For copper alloys, such as 90/10 copper/nickel, a study showed a reduction in corrosion rates when using a bromine- and chlorine-donating biocide (BCDMH) compared to chlorine gas.[7]

Biofilm Control

Biofilms are complex communities of microorganisms encased in a protective slime layer that adhere to surfaces. They are notoriously difficult to remove and can significantly impede heat transfer and harbor pathogens. While both chlorine and bromine can be effective against planktonic (free-floating) bacteria, penetrating and removing established biofilms is more challenging. Some sources suggest that bromine may have an advantage in controlling biofilms, particularly in alkaline waters.[9]

Interaction with Ammonia

Ammonia can enter cooling water systems through various sources and reacts with chlorine to form chloramines. Chloramines are significantly weaker biocides than free chlorine, which can compromise microbial control. Bromine also reacts with ammonia to form bromamines; however, bromamines are reported to be more effective biocides than chloramines.[5]

Experimental Protocols

The evaluation of biocide efficacy in cooling tower systems is crucial for selecting the appropriate treatment program. The ASTM E645 "Standard Test Method for Efficacy of Microbicides Used in Cooling Systems" is a widely recognized protocol for this purpose.

Summary of ASTM E645 Protocol

Objective: To evaluate the efficacy of microbicides against planktonic and sessile (biofilm) microorganisms in a laboratory setting that simulates cooling tower conditions.

Apparatus:

• Test Vessels: Sterile flasks or bottles.

• Water Bath or Incubator: To maintain a constant temperature representative of the cooling tower system.

• Shaker (optional): To provide agitation.

• Biofilm Substrates: Coupons of materials relevant to the cooling system (e.g., mild steel, stainless steel, PVC).

• CDC Biofilm Reactor (for sessile bacteria testing): A specialized apparatus for growing robust and reproducible biofilms.

Procedure:

• Preparation of Test Water: Use either actual cooling tower water collected from the system or a synthetic cooling water formulated to mimic the site's water chemistry (pH, hardness, alkalinity, etc.).

• Inoculum Preparation:

  • Planktonic Test: Use a mixed culture of microorganisms isolated from the cooling tower water or specific strains of relevant bacteria such as Pseudomonas aeruginosa and Legionella pneumophila.

  • Sessile (Biofilm) Test: Grow biofilms on coupons in a CDC Biofilm Reactor or other suitable apparatus inoculated with cooling tower water or specific biofilm-forming organisms.

• Biocide Addition: Introduce the sodium bromide/activator solution or the chlorine-based biocide to the test vessels containing the prepared water and inoculum (for planktonic tests) or the biofilm-coated coupons (for sessile tests) at various concentrations.

• Contact Time: Allow the biocide to interact with the microorganisms for predetermined contact times (e.g., 1, 4, 8, 24 hours).

• Neutralization: At the end of each contact time, add a neutralizer to stop the biocidal action. This is a critical step to ensure that the subsequent enumeration of surviving microorganisms is accurate.

• Enumeration of Survivors:

  • Planktonic Bacteria: Perform serial dilutions of the water samples and plate on appropriate nutrient agar to determine the number of colony-forming units (CFU/mL).

  • Sessile Bacteria: Scrape or sonicate the biofilm from the coupons, perform serial dilutions of the resulting suspension, and plate to determine the CFU/cm².

• Data Analysis: Calculate the log reduction of the microbial population for each biocide concentration and contact time compared to an untreated control.

Signaling Pathways and Logical Relationships

While biocides like chlorine and bromine act through direct oxidative damage rather than specific signaling pathway interactions, their chemical transformations and application logic can be visualized.

Caption: Chemical pathways of biocide activation and dissociation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. crecompany.com [crecompany.com]
• 4. nmfrc.org [nmfrc.org]
• 5. saswater.com.au [saswater.com.au]
• 6. Minimization of corrosion using activated sodium bromide in a medium-size cooling tower (Journal Article) | OSTI.GOV [osti.gov]
• 7. envirotech.com [envirotech.com]
• 8. Case study: Minimization of corrosion using activated sodium bromide in a medium-size cooling tower (Book) | OSTI.GOV [osti.gov]
• 9. towerwater.com [towerwater.com]

Experimental Validation of Sodium Bromide as a Corrosion Inhibitor for Steel: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of sodium bromide's performance as a corrosion inhibitor for steel against other common alternatives, supported by experimental data. The information is intended to assist researchers and professionals in making informed decisions regarding corrosion mitigation strategies.

Mechanism of Action: Sodium Bromide

Sodium bromide (NaBr) functions as a corrosion inhibitor primarily by forming a protective film on the steel surface. In aqueous environments, bromide ions (Br-) adsorb onto the metal surface, creating a barrier that isolates the steel from corrosive agents. This protective layer impedes both the anodic (metal dissolution) and cathodic (oxygen reduction) reactions that drive the corrosion process.

Diagram: Corrosion Inhibition Mechanism of Sodium Bromide

Caption: Mechanism of steel corrosion inhibition by sodium bromide.

Comparative Performance Data

The following table summarizes quantitative data from various experimental studies, comparing the corrosion inhibition performance of sodium bromide with sodium nitrite and sodium chromate on mild steel in a sodium chloride (NaCl) solution.

Inhibitor	Concentration	Corrosive Medium	Test Method	Corrosion Rate (mm/y)	Inhibition Efficiency (%)	Corrosion Current Density (Icorr) (µA/cm²)	Reference
Blank (No Inhibitor)	-	3.5% NaCl	Potentiodynamic Polarization	-	-	12.66	[1]
Sodium Bromide	Data not available in comparable format
Sodium Nitrite	10⁻³ N	200 ppm NaCl	Weight Loss	Corroding	Not Effective	-	[2]
10⁻¹ N	200 ppm NaCl	Weight Loss	No Corrosion	-	-	[2]
1 N	200 ppm NaCl	Weight Loss	No Corrosion	-	-	[2]
500 ppm	Simulated Cooling Water	Potentiodynamic Polarization	-	-	Low (Passivation)	[3]
0.7 [NaNO₂/NaCl] ratio	250 ppm NaCl	Potentiostatic Polarization	-	Full Protection	-
Sodium Chromate	0.6%	Furnace Circulating Cooling Water	Weight Loss	0.3021	-	-	[4]
1.0 M	Cassava Fluid	Weight Loss	Significantly Lowered	>85% (at 1.0M)	-	[5]
1.5 M	Cassava Fluid	Weight Loss	Significantly Lowered	>85% (at 1.5M)	-	[5]

Note: Direct comparison is challenging due to variations in experimental conditions across studies. The data for sodium bromide in a directly comparable quantitative format was not available in the searched literature.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of corrosion inhibitors.

1. Potentiodynamic Polarization

This electrochemical technique is used to evaluate the corrosion rate and the effectiveness of an inhibitor. The procedure is generally based on the ASTM G59 standard.[2]

• Apparatus: A standard three-electrode electrochemical cell is used, consisting of a working electrode (the steel specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE), and a counter electrode (e.g., platinum or graphite). A potentiostat is used to control the potential and measure the current.

• Procedure:

  • The steel specimen (working electrode) is polished with successively finer grades of emery paper, rinsed with distilled water and acetone, and then dried.

  • The specimen is immersed in the corrosive solution (with and without the inhibitor) in the electrochemical cell.

  • The open-circuit potential (OCP) is allowed to stabilize, typically for 30-60 minutes.

  • A potential scan is then applied to the working electrode at a slow, constant rate (e.g., 0.166 mV/s). The potential is scanned in both the anodic and cathodic directions from the OCP.

  • The resulting current is measured and plotted against the applied potential to generate a polarization curve.

• Data Analysis: The corrosion current density (Icorr) is determined from the polarization curve using the Tafel extrapolation method. The inhibition efficiency (IE%) is calculated using the following formula: IE% = [(Icorr_uninhibited - Icorr_inhibited) / Icorr_uninhibited] x 100

2. Weight Loss Method

This gravimetric method provides a direct measure of the material lost due to corrosion and is based on the ASTM G31 standard.[6]

• Apparatus: Beakers or containers to hold the corrosive solution, a precision analytical balance, and a means to control the temperature.

• Procedure:

  • Steel specimens are prepared by cleaning, degreasing, and weighing them accurately.

  • The specimens are then completely immersed in the corrosive solution (with and without the inhibitor) for a predetermined period (e.g., 24, 48, 72 hours) at a constant temperature.

  • After the immersion period, the specimens are removed, cleaned to remove corrosion products (typically using a solution containing inhibited acid), rinsed, dried, and re-weighed.

• Data Analysis: The weight loss is calculated as the difference between the initial and final weights. The corrosion rate (CR) is then calculated in millimeters per year (mm/y) using the formula: CR (mm/y) = (K × W) / (A × T × D) Where:

  • K = a constant (8.76 × 10⁴)

  • W = weight loss in grams

  • A = surface area of the specimen in cm²

  • T = immersion time in hours

  • D = density of the steel in g/cm³ The inhibition efficiency (IE%) is calculated as: IE% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] x 100

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the performance of a corrosion inhibitor.

Diagram: Experimental Workflow for Corrosion Inhibitor Evaluation

Caption: Workflow for evaluating steel corrosion inhibitors.

References

• 1. mdpi.com [mdpi.com]
• 2. content.ampp.org [content.ampp.org]
• 3. banglajol.info [banglajol.info]
• 4. researchgate.net [researchgate.net]
• 5. scialert.net [scialert.net]
• 6. youtube.com [youtube.com]

Quantitative Analysis of Bromide: A Comparative Guide to Silver Nitrate Titration and Instrumental Methods

For researchers, scientists, and drug development professionals requiring accurate and precise quantification of bromide in various research samples, selecting the appropriate analytical method is a critical decision. This guide provides a comprehensive comparison of the classical silver nitrate titration methods with modern instrumental techniques, supported by experimental data and detailed protocols.

Comparison of Analytical Methods for Bromide Quantification

The choice of method for bromide analysis depends on factors such as the required sensitivity, the nature of the sample matrix, available equipment, and the number of samples to be analyzed. While traditional titration methods using silver nitrate are cost-effective and well-established, instrumental methods like Ion Chromatography (IC) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS) offer significantly lower detection limits and higher throughput.

Three classical precipitation titration methods utilizing silver nitrate are commonly employed for bromide determination: the Mohr, Volhard, and Fajans methods.[1][2] These methods are based on the reaction of bromide ions (Br⁻) with silver ions (Ag⁺) to form an insoluble silver bromide (AgBr) precipitate.[3] The endpoint of the titration is detected using different indicators.[1][2]

Argentometric Titration Methods:

• Mohr's Method: This direct titration method uses potassium chromate (K₂CrO₄) as an indicator.[4] After all bromide ions have precipitated as AgBr, the excess silver ions react with the chromate indicator to form a reddish-brown precipitate of silver chromate (Ag₂CrO₄), signaling the endpoint.[5] This method is best suited for neutral or slightly alkaline conditions (pH 7-10).[6]

• Volhard's Method: This is an indirect or back-titration method.[7] A known excess of silver nitrate is added to the bromide sample, and the unreacted Ag⁺ is then titrated with a standard solution of potassium thiocyanate (KSCN) using a ferric iron (Fe³⁺) indicator.[8] The endpoint is indicated by the formation of a red-colored complex of iron(III) thiocyanate.[7] The Volhard method is particularly useful for acidic solutions.[7]

• Fajans Method: This direct titration method employs an adsorption indicator, such as fluorescein or eosin.[9] The indicator adsorbs onto the surface of the AgBr precipitate at the equivalence point, resulting in a distinct color change.[10]

Instrumental Methods:

• Ion Chromatography (IC): IC is a powerful technique for separating and quantifying ions, including bromide, in complex mixtures.[11] The sample is injected into a chromatographic column where ions are separated based on their interaction with a stationary phase. The separated ions are then detected, typically by conductivity.[12] IC offers high sensitivity and the ability to determine multiple anions simultaneously.[13]

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): ICP-MS is a highly sensitive elemental analysis technique capable of detecting bromide at trace and ultra-trace levels.[11] The sample is introduced into an argon plasma, which ionizes the atoms. The resulting ions are then separated by a mass spectrometer based on their mass-to-charge ratio.[14]

The following table summarizes the key performance characteristics of these methods. It is important to note that these values can vary depending on the specific experimental conditions and the sample matrix.

Quantitative Data Summary

Method	Principle	Accuracy (% Recovery)	Precision (% RSD)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Sample Matrix Suitability
Mohr's Titration	Direct titration with AgNO₃ using K₂CrO₄ indicator.[4]	96% (for fortified effluent)[15]	13.2% (for fortified effluent)[15]	2 mg/L[15]	Not specified	Drinking water, surface water, wastewater.[15]
Volhard's Titration	Back-titration of excess AgNO₃ with KSCN using Fe³⁺ indicator.[7]	Typically high due to back-titration principle.	Generally good.	Dependent on indicator sensitivity.	Dependent on indicator sensitivity.	Acidic solutions, pharmaceutical samples.[8]
Fajans' Titration	Direct titration with AgNO₃ using an adsorption indicator.[9]	Typically high.	Generally good.	Dependent on indicator sensitivity.	Dependent on indicator sensitivity.	Water samples, pharmaceutical compounds.[16]
Ion Chromatography (IC)	Chromatographic separation and conductivity detection.[12]	90.28% (in water)[17]	< 5%[17]	5 µg/L (in groundwater)[12]	Not specified	Drinking water, wastewater, environmental samples.[12]
ICP-MS	Plasma ionization and mass spectrometric detection.[14]	81.5% - 118% (in serum)[14]	< 10% (in serum)[14]	0.09 mg/L (in serum)[18]	Not specified	Serum, food samples, environmental samples.[18][19]

Experimental Protocols

Silver Nitrate Titration: Mohr's Method (for Bromide in Water Samples)

a. Principle: This method is based on the direct titration of bromide ions with a standardized silver nitrate solution in a neutral to slightly alkaline medium (pH 7-10) using potassium chromate as an indicator.[6] At the endpoint, excess silver ions react with the chromate indicator to form a red-brown precipitate of silver chromate.[5]

b. Reagents:

• Standard Silver Nitrate (AgNO₃) solution (0.01 M)

• Potassium Chromate (K₂CrO₄) indicator solution (5% w/v)

• Sodium Bicarbonate (NaHCO₃) for pH adjustment

c. Procedure:

• Pipette a known volume (e.g., 50 mL) of the water sample into a clean conical flask.

• Adjust the pH of the sample to between 7 and 10 by adding small amounts of sodium bicarbonate if necessary.

• Add 1-2 mL of the potassium chromate indicator solution to the flask. The solution should turn a light yellow.

• Titrate the sample with the standard silver nitrate solution from a burette, swirling the flask continuously. A white precipitate of silver bromide will form.

• Continue the titration until the first permanent appearance of a faint reddish-brown color, which indicates the endpoint.

• Record the volume of silver nitrate solution used.

• Perform a blank titration using distilled water instead of the sample to account for any error.

• Calculate the bromide concentration in the sample.

Ion Chromatography (IC) for Bromide Analysis

a. Principle: Ion chromatography separates bromide ions from other anions in a sample based on their affinity for an ion-exchange resin in the column. The separated bromide is then detected by a conductivity detector.[12]

b. Instrumentation:

• Ion Chromatograph equipped with a suppressor and a conductivity detector.

• Anion-exchange column suitable for halide separation.

c. Reagents:

• Eluent: A suitable eluent, typically a sodium carbonate/sodium bicarbonate solution.

• Regenerant: Sulfuric acid solution for the suppressor.

• Standard Bromide solutions for calibration.

d. Procedure:

• Prepare a series of standard bromide solutions of known concentrations.

• Filter the samples and standards through a 0.45 µm filter to remove any particulate matter.

• Set up the ion chromatograph with the appropriate column, eluent, and flow rate as per the instrument manufacturer's recommendations.

• Inject a known volume of the standard solutions and the sample into the IC system.

• Record the chromatograms and the retention time for the bromide peak.

• Generate a calibration curve by plotting the peak area of the bromide standards against their concentrations.

• Determine the concentration of bromide in the sample by comparing its peak area to the calibration curve.

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for Bromide Analysis

a. Principle: ICP-MS measures the mass-to-charge ratio of ions produced by introducing the sample into a high-temperature argon plasma.[14] This allows for highly sensitive and specific quantification of bromide.

b. Instrumentation:

• Inductively Coupled Plasma Mass Spectrometer.

c. Reagents:

• Nitric Acid (HNO₃), high purity, for sample preservation and dilution.

• Internal Standard solution (e.g., Yttrium) to correct for instrumental drift.

• Standard Bromide solutions for calibration.

d. Procedure:

• Acidify the samples and standards with high-purity nitric acid to a final concentration of 1-2%.

• Add the internal standard to all samples and standards.

• Prepare a series of bromide standard solutions of known concentrations.

• Tune the ICP-MS instrument to optimize its performance for bromide detection.

• Introduce the standards and samples into the ICP-MS.

• Measure the intensity of the bromide isotopes (m/z 79 and 81).

• Generate a calibration curve by plotting the intensity ratios of bromide to the internal standard against the standard concentrations.

• Determine the concentration of bromide in the sample from the calibration curve.

Visualizations

Caption: Experimental workflow for the Mohr's method of bromide titration.

Caption: Logical relationships of bromide analysis methods.

References

• 1. Mohr’s method, Volhard’s method, Modified Volhard’s method, Fajan’s method of Precipitation Titration | Pharmaguideline [pharmaguideline.com]
• 2. pediaa.com [pediaa.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. Chrominfo: Mohr’s method: Principle, Procedure, Applications & Advantages [chrominfo.blogspot.com]
• 5. scienceready.com.au [scienceready.com.au]
• 6. uobabylon.edu.iq [uobabylon.edu.iq]
• 7. testbook.com [testbook.com]
• 8. collegedunia.com [collegedunia.com]
• 9. scribd.com [scribd.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. nano-lab.com.tr [nano-lab.com.tr]
• 12. Bromate analysis in groundwater and wastewater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rfppl.co.in [rfppl.co.in]
• 14. researchgate.net [researchgate.net]
• 15. NEMI Method Summary - 320.1 [nemi.gov]
• 16. pharmacyinfoline.com [pharmacyinfoline.com]
• 17. asdlib.org [asdlib.org]
• 18. Determination of elevated concentrations of bromine in serum by ICP-MS and ICP-OES - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 19. Quantitative determination of bromine and iodine in food samples using ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Halide Sources for the Synthesis of Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

The conversion of alcohols to alkyl halides is a fundamental transformation in organic synthesis, pivotal in the development of new pharmaceuticals and functional materials. The choice of the halogenating agent is critical and depends on the substrate's structure, the desired stereochemical outcome, and the tolerance of other functional groups. This guide provides an objective comparison of the most common halide sources—hydrogen halides (HX), thionyl chloride (SOCl₂), and phosphorus tribromide (PBr₃)—supported by experimental data and detailed protocols to aid in the selection of the optimal synthetic route.

Comparison of Performance

The selection of a halogenating agent is primarily dictated by the nature of the alcohol substrate (primary, secondary, or tertiary) and the desired alkyl halide (chloride or bromide).

Reactivity and Substrate Scope:

• Hydrogen Halides (HCl, HBr): The reactivity of hydrogen halides follows the order HI > HBr > HCl.[1] Tertiary alcohols react readily with concentrated HCl and HBr, often at room temperature, proceeding through a stable tertiary carbocation via an S(_N)1 mechanism.[1][2] Primary and secondary alcohols react more slowly and require higher temperatures.[3] Due to the potential for carbocation rearrangements, the use of HX with secondary alcohols can lead to a mixture of products.[3] The Lucas reagent (concentrated HCl and ZnCl₂) can be used to enhance the reactivity of primary and secondary alcohols.[1]

• Thionyl Chloride (SOCl₂): This reagent is an excellent choice for converting primary and secondary alcohols into alkyl chlorides.[3][4] The reaction typically proceeds via an S(_N)2 mechanism, especially in the presence of a base like pyridine, leading to inversion of stereochemistry.[4] A key advantage of SOCl₂ is that the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which simplifies product purification.[1]

• Phosphorus Tribromide (PBr₃): Similar to SOCl₂, PBr₃ is highly effective for the conversion of primary and secondary alcohols to alkyl bromides.[4] The reaction proceeds through an S(_N)2 mechanism, resulting in stereochemical inversion.[5] It is generally preferred over HBr for primary and secondary alcohols as it avoids the harsh acidic conditions and the potential for carbocation rearrangements.[3]

Data Presentation: Comparative Yields

The following table summarizes the reported yields for the synthesis of various alkyl halides from alcohols using different halide sources.

Halide Source	Alcohol Substrate	Product	Yield (%)	Reference
HCl	tert-Butanol (3°)	2-Chloro-2-methylpropane	96.2
HBr (from NaBr/H₂SO₄)	1-Butanol (1°)	1-Bromobutane	87.96
SOCl₂	1-Decanol (1°)	1-Chlorodecane	74
SOCl₂	Cyclohexanol (2°)	Cyclohexyl chloride	High	[3]
PBr₃	Neopentyl alcohol (1°)	Neopentyl bromide	60	[5]
PBr₃	Cyclohexanol (2°)	Cyclohexyl bromide	~80
Tribromoisocyanuric Acid / TPP	1-Octanol (1°)	1-Bromooctane	82	[6]
Tribromoisocyanuric Acid / TPP	2-Octanol (2°)	2-Bromooctane	78	[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Synthesis of 2-Chloro-2-methylpropane from tert-Butanol using HCl

This procedure demonstrates the S(_N)1 reaction of a tertiary alcohol with a hydrogen halide.

Materials:

• tert-Butanol

• Concentrated Hydrochloric Acid

• Calcium Chloride

• Glacial Acetic Acid

• Sodium Hydroxide

Procedure:

• To a 1000 mL reaction flask, add 200 g of tert-butanol and 350 g of glacial acetic acid with stirring.

• Add 200 g of calcium chloride to the mixture and place the flask in a water bath maintained at 55°C.

• Stir the reaction mixture for 8 hours.

• After cooling, allow the mixture to stand and separate the aqueous layer.

• Neutralize the organic layer with 10 g of sodium hydroxide, allow it to stand, and separate the aqueous layer again.

• Dry the organic layer with 40 g of calcium chloride for 1 hour.

• Filter the mixture and distill to obtain 2-chloro-2-methylpropane.

Expected Yield: 96.2%

Protocol 2: Synthesis of 1-Bromobutane from 1-Butanol using HBr (in situ)

This protocol illustrates the S(_N)2 reaction of a primary alcohol with HBr generated in situ.

Materials:

• 1-Butanol

• Sodium Bromide

• Concentrated Sulfuric Acid

• Water

Procedure:

• In a round-bottom flask, dissolve sodium bromide in water.

• Add 1-butanol to the flask and cool the mixture in an ice bath.

• Slowly add concentrated sulfuric acid to the cooled mixture with continuous stirring.

• Reflux the mixture for 30-45 minutes.

• After reflux, distill the mixture to collect the crude 1-bromobutane.

• The distillate is then washed sequentially with water, concentrated sulfuric acid, and a sodium bicarbonate or sodium hydroxide solution to remove unreacted starting materials and byproducts.

• The washed product is dried over a suitable drying agent (e.g., anhydrous calcium chloride) and purified by a final distillation.

Expected Yield: 87.96%

Protocol 3: Synthesis of 1-Chlorodecane from 1-Decanol using SOCl₂

This procedure is a representative example of the conversion of a primary alcohol to an alkyl chloride using thionyl chloride.

Materials:

• 1-Decanol

• Thionyl Chloride (SOCl₂)

• Pyridine (optional, as a base)

• Anhydrous solvent (e.g., dichloromethane or toluene)

Procedure:

• In a flask equipped with a reflux condenser and a gas trap (to neutralize HCl and SO₂), dissolve 1-decanol in an anhydrous solvent.

• Slowly add thionyl chloride to the alcohol solution at room temperature. If a base like pyridine is used, the reaction is typically cooled to 0°C before the addition.

• After the addition is complete, the reaction mixture is stirred at room temperature or gently heated to reflux until the reaction is complete (monitored by TLC or GC).

• The reaction mixture is then carefully quenched, for example, by slowly adding it to a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, and the aqueous layer is extracted with the same organic solvent.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude 1-chlorodecane is then purified by distillation.

Expected Yield: 74%

Mandatory Visualizations

Logical Workflow for Halide Source Selection

Caption: Decision workflow for selecting a suitable halide source.

General Experimental Workflow

Caption: Generalized workflow for alkyl halide synthesis and purification.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. fiveable.me [fiveable.me]
• 3. Why is Thionyl chloride preferred in the preparation of alkyl halide using alcohol? [yufenggp.com]
• 4. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 5. byjus.com [byjus.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Bromide Detection in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common analytical methods for the quantification of bromide in environmental samples. The selection of an appropriate analytical technique is critical for accurate environmental monitoring, particularly as bromide is a precursor to the formation of carcinogenic brominated disinfection byproducts in drinking water.[1][2][3] This document outlines the performance characteristics and experimental protocols for Ion Chromatography (IC), Spectrophotometry (Colorimetry), and Gas Chromatography-Mass Spectrometry (GC-MS) to assist researchers in choosing the most suitable method for their specific application.

Comparison of Analytical Method Performance

The selection of an analytical method for bromide detection is often a trade-off between sensitivity, speed, and cost. The following tables summarize the key performance parameters for Ion Chromatography, Spectrophotometry, and Gas Chromatography-Mass Spectrometry based on validated methods.

Table 1: Performance Characteristics of Ion Chromatography (IC) for Bromide Detection

Parameter	Typical Value Range	Notes
Limit of Detection (LOD)	0.01 - 0.05 mg/L	Can be lower with advanced techniques like 2D-IC or IC-MS.[4][5][6]
Limit of Quantification (LOQ)	0.04 - 0.15 mg/L	Generally 3-5 times the LOD.
**Linearity (R²) **	> 0.995	Excellent linearity over a wide concentration range.[7]
Accuracy (Recovery)	90 - 110%	Dependent on matrix complexity; spike recovery is a key validation metric.[6]
Precision (%RSD)	< 5%	Demonstrates high reproducibility of the method.[6][7]

Table 2: Performance Characteristics of Spectrophotometry for Bromide Detection

Parameter	Typical Value Range	Notes
Limit of Detection (LOD)	~0.01 mg/L	Can be influenced by the specific colorimetric reagent used.[8]
Limit of Quantification (LOQ)	~0.03 mg/L	Dependent on the sensitivity of the spectrophotometer.
Linearity (R²)	> 0.99	Good linearity within the optimal concentration range of the assay.[9][10]
Accuracy (Recovery)	90 - 106%	Susceptible to interferences from other ions in the sample.[10]
Precision (%RSD)	< 10%	Generally less precise than chromatographic methods.

Table 3: Performance Characteristics of GC-MS for Bromide Detection

Parameter	Typical Value Range	Notes
Limit of Detection (LOD)	< 0.13 µg/L (for derivatized bromide)	Highly sensitive, especially with headspace techniques.[11]
Limit of Quantification (LOQ)	< 0.40 µg/L (for derivatized bromide)	Offers very low quantification limits.[11]
Linearity (R²)	> 0.999	Excellent linearity over a defined concentration range.[12][13]
Accuracy (Recovery)	88 - 119%	Requires derivatization of bromide, which can introduce variability.[11]
Precision (%RSD)	< 15%	Can be influenced by the efficiency and reproducibility of the derivatization step.[11]

Experimental Protocols

Detailed methodologies are crucial for the successful validation and implementation of any analytical method. Below are outlines of the key experimental protocols for each technique.

Ion Chromatography (IC)

Principle: This method separates bromide ions from other anions in a sample based on their affinity for an ion-exchange resin in a chromatography column. The separated ions are then detected by a conductivity detector.

Methodology:

• Sample Preparation: Environmental water samples are typically filtered through a 0.45 µm filter to remove particulate matter. Dilution may be necessary if the bromide concentration is expected to be high.

• Instrumentation: An ion chromatograph equipped with a guard column, an anion-exchange analytical column (e.g., Dionex IonPac™ AS22 or similar), a suppressor, and a conductivity detector is used.

• Chromatographic Conditions:

  • Eluent: A carbonate-bicarbonate eluent is commonly used. The exact concentration will depend on the column and the specific separation requirements.

  • Flow Rate: Typically 1.0 - 1.5 mL/min.

  • Injection Volume: 20 - 50 µL.

• Calibration: A series of bromide standards of known concentrations are prepared and injected to create a calibration curve.

• Analysis: The filtered sample is injected into the IC system, and the retention time and peak area of the bromide peak are used for identification and quantification, respectively.

Spectrophotometry (Phenol Red Method)

Principle: This colorimetric method is based on the oxidation of bromide to bromine by chloramine-T. The bromine then reacts with phenol red indicator in a buffered solution to produce a colored complex, the absorbance of which is proportional to the bromide concentration.[2]

Methodology:

• Reagent Preparation:

  • Acetate Buffer (pH 4.6-4.7): Dissolve sodium acetate and acetic acid in deionized water.

  • Phenol Red Indicator Solution: Dissolve phenolsulfonphthalein sodium salt in deionized water.

  • Chloramine-T Solution: Dissolve chloramine-T in deionized water. This solution should be freshly prepared.

  • Sodium Thiosulfate Solution: Used to stop the reaction.

• Calibration: A series of bromide standards are prepared and treated with the reagents to generate a calibration curve by plotting absorbance versus concentration.

• Sample Treatment:

  • To a specific volume of the sample, add the acetate buffer and phenol red solution.

  • Add the chloramine-T solution and mix. The timing of this step is critical.

  • After a set reaction time (e.g., 20 minutes), add sodium thiosulfate to stop the reaction.

• Measurement: The absorbance of the resulting solution is measured at a wavelength of 590 nm using a spectrophotometer.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: This method involves the derivatization of bromide ions into a volatile compound, which is then separated by gas chromatography and detected by a mass spectrometer. Headspace analysis is a common technique used to introduce the volatile derivative into the GC system.

Methodology:

• Derivatization: The bromide in the sample is converted to a volatile derivative, for example, by reaction with dimethyl sulfate to form methyl bromide.[12][13]

• Sample Preparation (Headspace): The derivatized sample is placed in a sealed vial and heated. A portion of the vapor (headspace) above the sample is then injected into the GC-MS.

• Instrumentation: A gas chromatograph equipped with a headspace autosampler and a mass spectrometer detector is used.

• GC Conditions:

  • Column: A capillary column suitable for the separation of volatile organic compounds (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate.

  • Temperature Program: An oven temperature program is used to separate the components of the sample.

• MS Conditions: The mass spectrometer is operated in either full scan or selected ion monitoring (SIM) mode for detection and quantification of the bromide derivative.

• Calibration: A calibration curve is generated using standards that have undergone the same derivatization and analysis procedure as the samples.

Visualizing the Validation Workflow

The validation of an analytical method is a systematic process to ensure that the method is suitable for its intended purpose. The following diagram illustrates the key stages of this workflow.

Caption: Workflow for the validation of an analytical method.

References

• 1. nano-lab.com.tr [nano-lab.com.tr]
• 2. chem.uci.edu [chem.uci.edu]
• 3. standardmethods.org [standardmethods.org]
• 4. Anions By Ion Chromatography [anlaborders.ucdavis.edu]
• 5. Determination of selected anions in water by ion chromatography [pubs.usgs.gov]
• 6. Automated determination of bromide in waters by ion chromatography with an amperometric detector [pubs.usgs.gov]
• 7. ssi.shimadzu.com [ssi.shimadzu.com]
• 8. vital.lib.tsu.ru [vital.lib.tsu.ru]
• 9. s4science.at [s4science.at]
• 10. Spectrophotometric determination of bromide in water using the multisyringe flow injection analysis technique coupled to a gas-diffusion unit - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. Validation of a robust LLE-GC-MS method for determination of trihalomethanes in environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Quantification of bromide ion in biological samples using headspace gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Quantification of bromide ion in biological samples using headspace gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Sodium Bromide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of sodium bromide, a common laboratory reagent. Adherence to these procedures is critical for regulatory compliance and the protection of personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, consult your institution's specific safety protocols and the material's Safety Data Sheet (SDS). The following are general but crucial safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields or goggles, nitrile rubber gloves, and a lab coat. In case of dust, use respiratory protection.[1][2][3][4]

• Ventilation: Work in a well-ventilated area to avoid inhalation of any dust.[5][6][7]

• Spill Management: In the event of a spill, carefully sweep or shovel up the solid material, avoiding dust generation, and place it into a suitable, labeled container for disposal.[1][2][3][5] Do not flush spills into surface water or the sanitary sewer system.[5]

Step-by-Step Disposal Protocol

The disposal of sodium bromide is governed by local, regional, and national regulations. While not typically classified as a hazardous waste by the Department of Transportation (DOT), it is imperative to follow the established guidelines of your institution and governing bodies.[1][5][8]

• Regulatory Assessment: The first and most critical step is to consult your local, state, and federal hazardous waste regulations to ensure complete and accurate classification and disposal requirements.[5][8] Chemical waste generators are responsible for determining if a discarded chemical is classified as a hazardous waste.[5]

• Waste Collection:

  • For solid sodium bromide, collect the waste in a clearly labeled, sealed container.[3]

  • For solutions of sodium bromide, store the waste in a labeled, leak-proof container. Do not mix with other waste streams unless explicitly permitted by your institution's waste management plan.

• Waste Storage: Store the waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids and oxidizing agents.[5][6]

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary resource for guidance on chemical waste disposal. They will provide specific instructions for the collection, labeling, and pickup of the sodium bromide waste.

• Licensed Disposal: Arrange for the disposal of the waste through a licensed and approved waste disposal company.[2] In some cases, surplus or non-recyclable solutions may be offered to such a company.[2]

Important Note: Do not discharge sodium bromide into waterways, drains, or sewers.[6][7]

Quantitative Data Summary

The following table summarizes key quantitative data for sodium bromide relevant to safety and environmental impact.

Parameter	Value	Reference
Solubility in Water	905 g/L at 20°C	[6]
pH	~5.4 (50 g/L solution at 20°C)	[6]
Acute Oral Toxicity (Rat LD50)	3.5 g/kg	[6]
Aquatic Toxicity (Daphnia magna EC50, 48h)	5800 mg/L	[6]
Aquatic Toxicity (Fish LC50, 96h)	>1000 mg/L (Bluegill)	[8]

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of sodium bromide waste in a laboratory setting.

Sodium Bromide Disposal Workflow

References

• 1. columbuschemical.com [columbuschemical.com]
• 2. ecplabchem.co.nz [ecplabchem.co.nz]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. hasa.com [hasa.com]
• 5. fishersci.com [fishersci.com]
• 6. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 7. chemos.de [chemos.de]
• 8. tsapps.nist.gov [tsapps.nist.gov]

Essential Safety and Operational Guide for Handling Sodium Bromide

This document provides immediate safety, handling, and disposal protocols for Sodium Bromide (NaBr) to ensure the safety of researchers, scientists, and drug development professionals. Adherence to these guidelines is critical for minimizing risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling sodium bromide, particularly in its solid, powdered form, wearing appropriate personal protective equipment is mandatory to prevent exposure.[1] The recommended PPE includes:

• Eye Protection : Always wear approved safety glasses with side shields, safety goggles, or a face shield.[1]

• Skin Protection : Chemical-resistant gloves are required.[1] Wear impervious protective clothing such as a lab coat, apron, or coveralls to prevent skin contact.[2]

• Respiratory Protection : If dust is generated and ventilation is inadequate, a NIOSH-approved respirator with a dust cartridge should be used.[1][3]

Safe Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the chemical.

• Handling :

  • Use with adequate ventilation, such as in a chemical fume hood, to keep airborne concentrations low.[1][3]

  • Avoid contact with skin, eyes, and clothing.[3][4]

  • Do not breathe in dust or vapor.[3][4]

  • Wash hands thoroughly after handling the material and before eating or drinking.[3]

  • Grounding and bonding of containers and receiving equipment is recommended to prevent static discharge.[5]

• Storage :

  • Store in a cool, dry, and well-ventilated area.[1][3]

  • Keep containers tightly closed to protect from moisture, as sodium bromide is hygroscopic.[1][6]

  • Store away from incompatible materials such as strong acids and strong oxidizing agents.[4][6]

Emergency and First-Aid Measures

In case of accidental exposure, immediate action is necessary.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek medical attention.[3][6]

• Skin Contact : Wash the affected skin immediately with plenty of water for at least 15 minutes while removing any contaminated clothing.[3][6] If skin irritation persists, consult a physician.[6]

• Inhalation : Move the individual to fresh air. If they are not breathing, administer artificial respiration.[3] Seek medical attention if symptoms occur.[6]

• Ingestion : If swallowed, rinse the mouth with water. Do not induce vomiting. Call for immediate medical attention.[3][5]

Spill and Disposal Plan

Proper containment and disposal of spills and waste are essential to prevent environmental contamination and further exposure.

• Spill Response :

  • In the event of a spill, isolate the hazard area and deny entry to unprotected personnel.[3]

  • Avoid generating dust during cleanup.[1]

  • Sweep up the spilled solid and place it into a suitable, sealed container for disposal.[1][3]

  • After the material has been collected, wash the spill area.[3]

  • Ensure adequate ventilation in the affected area.[5]

• Waste Disposal :

  • Dispose of sodium bromide waste in accordance with local, state, and federal regulations.[1]

  • Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste.[6]

  • Do not flush into surface water or the sanitary sewer system.[6]

Data Presentation

The following table summarizes the key safety parameters for handling Sodium Bromide. Note that specific occupational exposure limits have not been established by OSHA or ACGIH.[3]

Parameter	Recommendation	Source
Eye Protection	Safety glasses with side shields or goggles.	[2]
Hand Protection	Impervious, chemical-resistant gloves.	[1][7]
Body Protection	Lab coat, apron, or coveralls.	[2]
Respiratory Protection	NIOSH-approved respirator with a dust cartridge if ventilation is inadequate.	[3]
Ventilation	Use in a well-ventilated area or a chemical fume hood.	[1][3]

Operational Workflow for Handling Sodium Bromide

The following diagram illustrates the step-by-step process for safely handling, using, and disposing of sodium bromide in a laboratory setting.

A flowchart illustrating the safe handling of Sodium Bromide.

References

• 1. prochemonline.com [prochemonline.com]
• 2. columbuschemical.com [columbuschemical.com]
• 3. westliberty.edu [westliberty.edu]
• 4. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 5. chemos.de [chemos.de]
• 6. fishersci.com [fishersci.com]
• 7. redox.com [redox.com]